molecular formula C10H14FNO B13263137 1-(2-Aminobutoxy)-2-fluorobenzene

1-(2-Aminobutoxy)-2-fluorobenzene

Cat. No.: B13263137
M. Wt: 183.22 g/mol
InChI Key: ZRXXJKOJQURPKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Aminobutoxy)-2-fluorobenzene is a fluorinated aromatic compound that serves as a versatile chemical intermediate in organic synthesis and drug discovery. The integration of a fluorine atom into an organic framework is a well-established strategy in medicinal chemistry, as it can significantly influence a molecule's bioavailability, metabolic stability, and binding affinity . Fluorine's strong electronegativity also makes it an excellent probe for nuclear magnetic resonance (NMR) studies. 19 F NMR is a powerful analytical technique for monitoring chemical reactions and studying biological interactions due to its high sensitivity and wide chemical shift range . This compound, featuring both an ether and a primary amine functional group, is particularly valuable for constructing more complex molecules. Its structure makes it suitable for applications such as the development of pharmaceutical agents, agrochemicals, and functional materials . As a key building block, it can be used in nucleophilic substitution reactions or as a precursor for synthesizing compound libraries in high-throughput screening. 1-(2-Aminobutoxy)-2-fluorobenzene is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

C10H14FNO

Molecular Weight

183.22 g/mol

IUPAC Name

1-(2-fluorophenoxy)butan-2-amine

InChI

InChI=1S/C10H14FNO/c1-2-8(12)7-13-10-6-4-3-5-9(10)11/h3-6,8H,2,7,12H2,1H3

InChI Key

ZRXXJKOJQURPKR-UHFFFAOYSA-N

Canonical SMILES

CCC(COC1=CC=CC=C1F)N

Origin of Product

United States
Foundational & Exploratory

Synthesis Pathway and Mechanistic Insights for 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

1-(2-Aminobutoxy)-2-fluorobenzene (often isolated as its hydrochloride salt, CAS: 1311314-13-2) is a highly versatile small-molecule scaffold utilized extensively in medicinal chemistry and drug development[1]. Structurally, it features a fluorinated aromatic ring linked via an ether bridge to a functionalized aliphatic amine chain. The presence of the primary amine provides a critical orthogonal handle for subsequent functionalization, such as amide coupling or reductive alkylation, while the ortho-fluoro substitution modulates the lipophilicity and metabolic stability of the parent pharmacophore.

This technical guide details a robust, highly scalable two-step synthetic pathway: a Williamson Etherification followed by a Borch Reductive Amination . The protocols described herein are designed as self-validating systems, ensuring that intermediate purity and reaction success can be analytically confirmed at the bench before proceeding.

Retrosynthetic Strategy & Pathway Design

The retrosynthetic disconnection of 1-(2-Aminobutoxy)-2-fluorobenzene naturally breaks at the ether linkage and the primary amine.

  • Disconnection 1 (C-N bond): The primary amine can be traced back to a ketone via reductive amination.

  • Disconnection 2 (C-O bond): The resulting alpha-aryloxy ketone can be disconnected into 2-fluorophenol and a commercially available electrophile, 1-bromo-2-butanone[2].

This route avoids the use of highly toxic epoxides or hazardous azide intermediates, instead relying on stable, commercially available building blocks and highly predictable reaction kinetics.

SynthesisPathway SM1 2-Fluorophenol (CAS: 367-12-4) Int1 1-(2-Fluorophenoxy)butan-2-one SM1->Int1 K2CO3, DMF 60°C, SN2 SM2 1-Bromo-2-butanone (CAS: 816-40-0) SM2->Int1 Prod 1-(2-Aminobutoxy)-2-fluorobenzene Int1->Prod Reductive Amination Reag NH4OAc, NaBH3CN MeOH, pH 6-7 Reag->Prod

Retrosynthetic and forward synthesis pathway for 1-(2-Aminobutoxy)-2-fluorobenzene.

Step 1: Williamson Etherification (O-Alkylation)

Mechanistic Causality & Reaction Design

The first step involves the SN2 alkylation of 2-fluorophenol with 1-bromo-2-butanone to yield 1-(2-fluorophenoxy)butan-2-one.

  • Base Selection: Potassium carbonate (K₂CO₃) is explicitly chosen over stronger bases like sodium hydroxide (NaOH)[3][4]. While NaOH would rapidly deprotonate the phenol, it also risks triggering base-catalyzed side reactions on the alpha-bromo ketone, such as the Favorskii rearrangement or aldol condensation[4]. K₂CO₃ provides the perfect pKa balance to generate the phenoxide nucleophile without destroying the electrophile.

  • Solvent Selection: N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent[3][5]. By strongly solvating the potassium cation but leaving the phenoxide anion relatively unsolvated, DMF maximizes the nucleophilicity of the oxygen, ensuring rapid and selective O-alkylation over C-alkylation[4].

Step-by-Step Protocol
  • Preparation: Charge an oven-dried round-bottom flask with 2-fluorophenol (1.0 eq, 11.2 g, 100 mmol) and anhydrous K₂CO₃ (1.5 eq, 20.7 g, 150 mmol) in 100 mL of anhydrous DMF. Stir at room temperature for 30 minutes to pre-form the phenoxide anion.

  • Alkylation: Cool the mixture to 0°C using an ice bath. Add 1-bromo-2-butanone (1.1 eq, 16.6 g, 110 mmol) dropwise over 15 minutes to control the exothermic reaction.

  • Heating: Remove the ice bath and heat the reaction to 60°C for 4 hours.

  • Self-Validating Workup: Cool to room temperature and quench with 200 mL of distilled water. Extract with Ethyl Acetate (3 x 100 mL). Wash the combined organic layers with 1M NaOH (2 x 50 mL) .

    • Causality: This specific NaOH wash is a self-validating purification step. It selectively deprotonates and removes any unreacted 2-fluorophenol into the aqueous layer, ensuring the organic layer contains only the neutral ketone product and trace DMF.

  • Isolation: Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The intermediate 1-(2-fluorophenoxy)butan-2-one is obtained as a pale yellow oil and can be used directly or purified via silica plug (Hexane:EtOAc 4:1).

Step 2: Borch Reductive Amination

Mechanistic Causality & Reaction Design

The conversion of the intermediate ketone to the primary amine utilizes the classic Borch reductive amination[6].

  • Amine Source: Ammonium acetate (NH₄OAc) is used in a massive excess (10.0 equivalents)[7]. This high concentration drives the thermodynamic equilibrium strictly toward the primary iminium ion, effectively suppressing the formation of secondary amines (dimerization) that often plague reductive aminations[6].

  • Hydride Selection: Sodium cyanoborohydride (NaBH₃CN) is utilized instead of Sodium borohydride (NaBH₄). The electron-withdrawing cyano group reduces the nucleophilicity of the hydride, making NaBH₃CN stable in the slightly acidic conditions (pH 6-7) required for imine formation[6][8]. Crucially, it selectively reduces the protonated iminium ion much faster than the unreacted ketone, preventing the formation of alcohol byproducts[8].

Step-by-Step Protocol
  • Imine Formation: Dissolve 1-(2-fluorophenoxy)butan-2-one (1.0 eq, 18.2 g, 100 mmol) in 150 mL of anhydrous Methanol. Add NH₄OAc (10.0 eq, 77.1 g, 1.0 mol). Stir at room temperature for 1 hour to establish the imine equilibrium.

  • Reduction: Add NaBH₃CN (1.5 eq, 9.4 g, 150 mmol) portion-wise over 20 minutes. Stir the reaction mixture at room temperature for 12 hours.

  • Self-Validating Isolation (Acid/Base Wash):

    • Quench the reaction with 1M NaOH (50 mL) to destroy excess hydride. Concentrate the methanol under reduced pressure.

    • Partition the residue between Dichloromethane (DCM) and water. Extract the DCM layer with 1M HCl (3 x 50 mL) .

    • Causality: This is the ultimate self-validating step. The target primary amine is protonated and moves entirely into the aqueous layer as a water-soluble salt. Any unreacted ketone or neutral impurities remain in the DCM layer, which is discarded.

    • Basify the highly pure aqueous layer to pH 12 using 4M NaOH, and re-extract with fresh DCM (3 x 50 mL). Dry over Na₂SO₄ and concentrate to yield the pure free base.

  • Salt Formation: Dissolve the free base in diethyl ether and add 4M HCl in dioxane dropwise until precipitation ceases. Filter the resulting white solid to obtain 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride.

Experimental Workflow & Quantitative Data

ExpWorkflow Step1 Step 1: O-Alkylation • 2-Fluorophenol + 1-Bromo-2-butanone • K2CO3 in DMF, 60°C, 4h • Aqueous workup (EtOAc/H2O) Pur1 Intermediate Validation • TLC (Hexane:EtOAc 3:1) • Rf ~0.4 (Ketone product) • Silica Gel Chromatography Step1->Pur1 Step2 Step 2: Borch Reductive Amination • Intermediate + NH4OAc (10 eq) • NaBH3CN (1.5 eq) in MeOH, RT, 12h • Quench with 1M NaOH Pur1->Step2 Pur2 Final Isolation & Validation • Extract with DCM • Acid/Base Wash (Self-validating) • HCl in Dioxane to form Salt Step2->Pur2 Final 1-(2-Aminobutoxy)-2-fluorobenzene HCl Yield: ~65% (Over 2 steps) Pur2->Final

Step-by-step experimental workflow and validation checkpoints for the synthesis.

Reaction Parameters & Expected Yields
Reaction StepReagents & EquivalentsSolvent & TempReaction TimeExpected YieldPurity (HPLC)
1. O-Alkylation 2-Fluorophenol (1.0 eq), 1-Bromo-2-butanone (1.1 eq), K₂CO₃ (1.5 eq)DMF, 60°C4 hours80 - 85%>95% (Crude)
2. Reductive Amination Ketone Int. (1.0 eq), NH₄OAc (10.0 eq), NaBH₃CN (1.5 eq)MeOH, 25°C12 hours70 - 75%>98% (HCl salt)

Conclusion

The synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene via Williamson etherification and Borch reductive amination provides a highly reliable, scalable pathway for drug development applications. By strictly controlling the SN2 kinetics in the first step through solvent and base selection, and exploiting the pH-dependent hydride selectivity of NaBH₃CN in the second step, researchers can obtain the target scaffold with minimal chromatographic purification. The integration of chemical self-validation techniques—specifically the targeted acid/base extractions—ensures that the final isolated hydrochloride salt meets the rigorous purity standards required for downstream biological assays.

References

  • PubChem - 1-Bromo-2-butanone (CID 13156). National Center for Biotechnology Information. Available at:[Link]

  • Chem-Station - Borch Reductive Amination: Reaction Mechanism and Generality. Available at: [Link]

  • Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971) . The cyanohydridoborate anion as a selective reducing agent. Journal of the American Chemical Society, 93(12), 2897-2904. Available at:[Link]

Sources

Physicochemical properties of 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Aminobutoxy)-2-fluorobenzene

Introduction

1-(2-Aminobutoxy)-2-fluorobenzene is a substituted aromatic compound featuring a fluorinated benzene ring, an ether linkage, and a primary amine on a butyl chain. While specific experimental data for this compound is sparse in publicly accessible literature, its structural motifs are of significant interest in medicinal chemistry and drug development. The presence of a fluorobenzene group can enhance metabolic stability and binding affinity, while the aminobutoxy chain provides a handle for further functionalization and can influence solubility and pharmacokinetic properties.

This guide provides a comprehensive overview of the known and predicted physicochemical properties of 1-(2-Aminobutoxy)-2-fluorobenzene and its hydrochloride salt. As a senior application scientist, the focus extends beyond a mere listing of data to explaining the underlying chemical principles and providing detailed, field-proven protocols for experimental determination. This document is intended for researchers, scientists, and drug development professionals who may be working with this molecule or structurally similar compounds.

Chemical Identity and Structure

The primary available information pertains to the hydrochloride salt of the target compound.

IdentifierValueSource
Compound Name 1-(2-Aminobutoxy)-2-fluorobenzene Hydrochloride[1]
Synonym 1-(2-fluorophenoxy)butan-2-amine hydrochloride[1]
CAS Number 1311314-13-2[1]
Molecular Formula C₁₀H₁₅ClFNO[1]
Molecular Weight 219.68 g/mol [1]

The structures of the free base and its hydrochloride salt are depicted below. The free base contains a primary amine, which is protonated in the hydrochloride salt form.

Caption: Chemical structures of the free base and HCl salt.

Predicted and Computational Physicochemical Properties

PropertyValue (for HCl Salt)Predicted Value (for Free Base)Significance in Drug Development
Topological Polar Surface Area (TPSA) 35.25 Ų~46 Ų (amine + ether)Influences membrane permeability and oral bioavailability. A TPSA < 140 Ų is generally favorable.
LogP (Octanol-Water Partition Coefficient) 2.3636Slightly higher than HCl saltMeasures lipophilicity, which affects absorption, distribution, metabolism, and excretion (ADME).
Hydrogen Bond Donors 12 (from -NH₂)Governs interactions with biological targets and affects solubility.
Hydrogen Bond Acceptors 22 (from N and O)Key for molecular recognition at the active site of a target protein.
Rotatable Bonds 45Defines conformational flexibility, which is crucial for binding to a target.
pKa (amine) N/A~9.5 - 10.5Determines the ionization state at physiological pH (7.4), impacting solubility, absorption, and receptor interaction.
Solubility N/ALow in water, soluble in organic solventsAffects formulation and bioavailability. The HCl salt form is expected to have significantly higher aqueous solubility.

Spectroscopic & Analytical Characterization Workflow

Confirming the identity and purity of a novel or sparsely documented compound is paramount. The following workflow outlines the standard analytical procedures.

G cluster_synthesis Synthesis & Purification cluster_analysis Analytical Workflow Synthesis Synthesis Purification Purification Synthesis->Purification Crude Product Purified_Sample Purified Sample Purification->Purified_Sample MS Mass Spectrometry (MS) Confirm MW Purified_Sample->MS Structure Confirmation NMR NMR (¹H, ¹³C, ¹⁹F) Confirm Connectivity Purified_Sample->NMR Structure Elucidation IR Infrared (IR) Spectroscopy Confirm Bonds Purified_Sample->IR Functional Groups Chromatography HPLC / GC Determine % Purity Purified_Sample->Chromatography Purity Assessment

Caption: Standard workflow for chemical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: Will confirm the presence of aromatic protons (6.8-7.5 ppm), the aminobutoxy chain protons, and their respective couplings. The chemical shifts of protons adjacent to the amine, ether, and fluoro group will be diagnostic.

  • ¹³C NMR: Will show distinct signals for the aromatic carbons (with C-F coupling) and the aliphatic carbons of the butoxy chain.

  • ¹⁹F NMR: A crucial experiment for any fluorinated compound. It will show a singlet (or a multiplet if coupled to protons) confirming the presence and chemical environment of the fluorine atom.

Mass Spectrometry (MS)

Electrospray ionization (ESI) would be the method of choice. A high-resolution mass spectrum (HRMS) will confirm the elemental composition by providing a highly accurate mass measurement of the molecular ion ([M+H]⁺).

Infrared (IR) Spectroscopy

The IR spectrum will provide clear evidence of the key functional groups:

  • N-H stretch: A medium doublet around 3300-3400 cm⁻¹ for the primary amine.

  • C-H stretch (aromatic): Above 3000 cm⁻¹.

  • C-H stretch (aliphatic): Below 3000 cm⁻¹.

  • C-O stretch (ether): A strong band around 1250 cm⁻¹.

  • C-F stretch: A strong band in the 1000-1300 cm⁻¹ region.

Experimental Protocols for Property Determination

The following protocols provide a framework for the experimental characterization of 1-(2-Aminobutoxy)-2-fluorobenzene.

Protocol 1: Aqueous Solubility Determination (Shake-Flask Method)

Causality: The shake-flask method (OECD Guideline 105) is the gold standard for determining the solubility of a compound. It relies on achieving equilibrium between the solid compound and its saturated solution, providing a thermodynamically stable solubility value.

Methodology:

  • Preparation: Add an excess amount of the solid compound to a vial containing a known volume of phosphate-buffered saline (PBS) at pH 7.4.

  • Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached. A preliminary kinetic study can confirm the time to equilibrium.

  • Phase Separation: Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 20 minutes to pellet the excess solid.

  • Sampling: Carefully remove an aliquot from the clear supernatant.

  • Quantification: Dilute the aliquot with a suitable solvent (e.g., methanol) and quantify the concentration of the compound using a pre-validated HPLC-UV or LC-MS/MS method against a standard curve.

Protocol 2: pKa Determination (Potentiometric Titration)

Causality: This method determines the pKa by monitoring the change in pH of a solution of the compound as a titrant (acid or base) is added. The pKa corresponds to the pH at which the amine is 50% ionized.

Methodology:

  • Solution Preparation: Accurately weigh the compound and dissolve it in a co-solvent system (e.g., water/methanol) if aqueous solubility is low.

  • Titration: Place the solution in a thermostatted vessel and immerse a calibrated pH electrode.

  • Acidification: Titrate the solution with a standardized solution of HCl to fully protonate the amine (below pH 2).

  • Basification: Titrate the acidified solution with a standardized solution of NaOH, recording the pH after each addition.

  • Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point of the titration curve.

G Start Dissolve Compound in H₂O/Co-solvent Titrate_Acid Titrate with HCl to pH < 2 Start->Titrate_Acid Titrate_Base Titrate with NaOH, Record pH vs. Volume Titrate_Acid->Titrate_Base Plot Plot pH vs. Volume of NaOH Titrate_Base->Plot Analyze Determine Mid-Point of Buffer Region Plot->Analyze pKa pKa = pH at Mid-Point Analyze->pKa

Caption: Workflow for pKa determination via titration.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 1-(2-Aminobutoxy)-2-fluorobenzene is not available, the safety precautions for structurally related fluorinated aromatic amines should be followed.[2][3][4]

  • Handling:

    • Work in a well-ventilated fume hood.

    • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[2][3]

    • Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[4]

  • Storage:

    • Based on the data for the hydrochloride salt, the compound should be stored in a tightly sealed container in a dry, cool place.[1] Recommended storage is at 2-8°C to ensure long-term stability.[1]

  • Hazards:

    • Fluorinated aromatic compounds can be irritants and may be harmful if swallowed, inhaled, or absorbed through the skin.[4] The full toxicological properties have not been investigated.

Conclusion

1-(2-Aminobutoxy)-2-fluorobenzene is a compound with potential utility in scientific research, particularly in the synthesis of novel pharmaceutical agents. This guide has provided a framework for understanding its key physicochemical properties by combining computational data, predictions based on chemical structure, and robust, validated protocols for experimental determination. Adherence to these analytical and safety guidelines will ensure the reliable and safe use of this compound in a research setting.

References

  • Fluorobenzene | C6H5F | CID 10008. PubChem, National Institutes of Health. [Link]

  • Analytical Methods. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

Sources

Foreword: The Strategic Value of Fluorinated Chiral Building Blocks

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride (CAS 1311314-13-2)

In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead compounds has become a cornerstone of medicinal chemistry.[1][2] Fluorine's unique properties—its high electronegativity, small size, and ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity.[1] When combined with chirality, these fluorinated scaffolds become powerful tools for designing highly specific and potent therapeutic agents. 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride (CAS 1311314-13-2) is a prime example of such a building block. It combines a 2-fluorophenyl ether moiety, known for modulating electronic properties and improving pharmacokinetic profiles, with a chiral 2-aminobutoxy side chain, which provides a key vector for interaction with biological targets and further synthetic elaboration. This guide provides a comprehensive technical overview of this compound, from its synthesis and characterization to its handling and potential applications, designed for researchers and drug development professionals.

Physicochemical and Structural Characteristics

1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride is a primary amine hydrochloride salt.[3] Its structure features a chiral center at the C2 position of the butoxy chain, meaning it exists as (R) and (S) enantiomers. The presence of both an ether linkage and a primary amine makes it a versatile intermediate.[3]

PropertyValueSource
CAS Number 1311314-13-2[3]
Molecular Formula C₁₀H₁₅ClFNO[3]
Molecular Weight 219.68 g/mol [3]
Synonym(s) 1-(2-fluorophenoxy)butan-2-amine hydrochloride[3]
Appearance White to off-white solid (predicted)General Knowledge
Storage Sealed in dry, 2-8°C[3]
Topological Polar Surface Area (TPSA) 35.25 Ų[3]
LogP 2.3636[3]
Hydrogen Bond Donors 1[3]
Hydrogen Bond Acceptors 2[3]
Rotatable Bonds 4[3]

Synthesis and Purification

The synthesis of 1-(2-aminobutoxy)-2-fluorobenzene is not extensively detailed in public literature, likely due to its status as a specialized building block. However, a robust and logical synthetic pathway can be designed based on fundamental principles of organic chemistry, particularly the ring-opening of epoxides.[4][5][6] This approach offers excellent control over regioselectivity and allows for the introduction of the chiral center from a readily available starting material.

Proposed Synthetic Pathway

The proposed synthesis is a three-step process starting from 2-fluorophenol and a chiral C4 epoxide, such as (S)-1,2-epoxybutane. This pathway is advantageous as it builds the core structure efficiently and establishes the desired stereochemistry early in the sequence.

G cluster_0 Step 1: Nucleophilic Ring-Opening cluster_1 Step 2: Introduction of Amine (via Mesylation & Azide Displacement) cluster_2 Step 3: Hydrochloride Salt Formation A 2-Fluorophenol + NaH C (S)-1-(2-Fluorophenoxy)butan-2-ol A->C DMF, 0°C to RT B (S)-1,2-Epoxybutane B->C D (S)-1-(2-Fluorophenoxy)butan-2-ol F Intermediate Mesylate D->F DCM, 0°C E Mesyl Chloride, Et3N E->F H (R)-2-Azido-1-(2-fluorophenoxy)butane F->H DMF, 60°C (SN2 Inversion) G Sodium Azide (NaN3) G->H J (R)-1-(2-Fluorophenoxy)butan-2-amine H->J Reduction I H2, Pd/C or LiAlH4 I->J K (R)-1-(2-Fluorophenoxy)butan-2-amine M Target Product: (R)-1-(2-Aminobutoxy)-2-fluorobenzene HCl K->M L HCl in Ether L->M G cluster_workflow Analytical Characterization Workflow cluster_structure Structural Elucidation cluster_purity Purity & Stereochemistry Assessment start Synthesized Product nmr 1H, 13C, 19F NMR (Confirms Connectivity & Fluorine Presence) start->nmr Identity ms Mass Spectrometry (MS) (Confirms Molecular Weight) start->ms Identity ir Infrared (IR) Spectroscopy (Confirms Functional Groups) start->ir Identity hplc Reverse-Phase HPLC (Determines Chemical Purity) start->hplc Purity end Certificate of Analysis (CoA) nmr->end Final Confirmation ms->end Final Confirmation ir->end Final Confirmation chiral_hplc Chiral HPLC (Determines Enantiomeric Excess) hplc->chiral_hplc If pure chiral_hplc->end Final Confirmation G cluster_safety Safety & Handling Protocol assessment Hazard Assessment - Irritant (Skin/Eyes) - Potential Acute Toxicity - Handle as Hazardous ppe Personal Protective Equipment (PPE) - Safety Goggles / Face Shield - Nitrile Gloves - Lab Coat assessment->ppe Requires handling Engineering Controls & Handling - Use in a Chemical Fume Hood - Avoid Inhalation of Dust - Avoid Contact with Skin/Eyes - Ground Equipment (if solid is fine powder) ppe->handling During spill Spill & Emergency Response - Evacuate Area - Absorb with Inert Material - Place in Sealed Container for Disposal - Access to Eyewash/Safety Shower handling->spill In Case of

Sources

Conformational Landscape and Structural Dynamics of 1-(2-Aminobutoxy)-2-fluorobenzene: A Technical Guide for Drug Design

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of neuroactive and antiviral agents frequently relies on the spatial precision of small-molecule scaffolds. 1-(2-Aminobutoxy)-2-fluorobenzene (also known as 1-(2-fluorophenoxy)butan-2-amine,1[1]) is a highly versatile building block characterized by its flexible aliphatic chain, a chiral center at the C2 position, and a stereoelectronically demanding ortho-fluorophenoxy headgroup.

Because this molecule belongs to the broader class of2[2]—which are critical in the development of monoamine reuptake inhibitors—understanding its 3D conformational preferences is paramount. This whitepaper provides an in-depth analysis of the stereoelectronic drivers that dictate the molecule's shape, supported by self-validating computational and spectroscopic protocols.

Molecular Architecture & Stereoelectronic Drivers

The structural logic of 1-(2-Aminobutoxy)-2-fluorobenzene can be deconstructed into three interacting domains: the lipophilic aromatic ring, the flexible ether hinge, and the basic aliphatic chain.

G Core 1-(2-Aminobutoxy)- 2-fluorobenzene Aromatic ortho-Fluorophenyl Ring (Lipophilic/Acceptor) Core->Aromatic Ether Ether Linkage (Flexible Hinge) Core->Ether Aliphatic Butan-2-amine Chain (Chiral Center/Basic) Core->Aliphatic Aromatic->Ether Ether->Aliphatic

Fig 1. Pharmacophoric deconstruction of the 1-(2-Aminobutoxy)-2-fluorobenzene scaffold.

The Aryl-Ether Bond and the Ortho-Fluoro Effect

The presence of a highly electronegative fluorine atom at the ortho position of the phenoxy ring introduces severe stereoelectronic constraints. The lone pairs on the ether oxygen experience electrostatic repulsion from the fluorine lone pairs. Consequently, the


 bond strongly prefers a conformation where the bulky aliphatic chain is directed away (trans) from the fluorine atom. However, if the molecule is in a non-polar environment, the primary amine (

) on the butane chain can fold back to form a stabilizing intramolecular hydrogen bond with the fluorine atom (

), forcing a highly specific "folded" conformation.
The Heteroatom Gauche Effect

Rotation around the


 and 

bonds of the butoxy chain is governed by the 3[3]. Despite the apparent steric clash, electronegative heteroatoms (like Oxygen and Nitrogen) on adjacent carbons often prefer a gauche (~60° dihedral) arrangement rather than an anti (~180°) arrangement.
  • Causality: This counterintuitive preference is driven by hyperconjugation. The bonding electrons in the adjacent

    
     bonds donate into the antibonding orbitals of the electronegative atoms (
    
    
    
    and
    
    
    ). This orbital overlap is maximized in the gauche conformation, providing a net energetic stabilization that overrides steric Pauli repulsion.

Self-Validating Analytical Workflows

To accurately map the conformational landscape, researchers must employ a self-validating system where theoretical predictions are directly challenged and confirmed by empirical spectroscopic data.

G DFT Computational Modeling (DFT B3LYP/6-31G*) Identify Minima Compare Data Synthesis (Karplus Equation) Match Exp to Calc DFT:f1->Compare Theoretical Dihedrals NMR NMR Spectroscopy (VT-NMR & 2D NOESY) Extract 3J_HH & NOE NMR:f1->Compare Experimental J-values Result Conformational Population (Boltzmann Distribution) Compare:f1->Result Validation

Fig 2. Self-validating workflow for elucidating molecular conformation.

Protocol A: Computational DFT Modeling
  • Conformational Search: Utilize a Molecular Mechanics force field (e.g., OPLS4) to run a Monte Carlo conformational search.

    • Causality: A stochastic search ensures that the algorithm samples the entire potential energy surface, preventing the subsequent quantum mechanical calculations from getting trapped in a local, non-global minimum.

  • Geometry Optimization: Subject the lowest-energy conformers to Density Functional Theory (DFT) optimization at the B3LYP/6-31G(d,p) level, utilizing a Polarizable Continuum Model (PCM) for chloroform.

    • Causality: B3LYP provides an optimal balance between computational cost and geometric accuracy. The PCM solvent model is critical because vacuum calculations over-exaggerate intramolecular hydrogen bonding; simulating a dielectric environment provides biologically and experimentally relevant geometries.

  • Frequency Analysis: Perform vibrational frequency calculations on the optimized structures.

    • Causality: The absence of imaginary frequencies mathematically validates that the optimized geometry is a true local minimum on the potential energy surface, rather than a transition state.

Protocol B: NMR Conformational Elucidation
  • Sample Preparation: Dissolve 15 mg of 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride in 0.5 mL of anhydrous

    
     (neutralized with a trace amount of 
    
    
    
    to yield the free base).
    • Causality: A non-polar, aprotic solvent is chosen to prevent the disruption of delicate intramolecular hydrogen bonds (

      
       or 
      
      
      
      ) that stabilize the native folded conformers.
  • Variable-Temperature

    
     NMR (VT-NMR):  Acquire spectra from 298 K down to 213 K.
    
    • Causality: At room temperature, the aliphatic chain rotates rapidly, yielding time-averaged signals. Lowering the thermal energy slows bond rotation, shifting the system into the "slow-exchange" NMR timescale. This "freezes" the molecule, allowing the direct observation and integration of distinct conformers.

  • Coupling Constant Extraction: Measure the

    
     vicinal coupling constants between the C1 methylene protons and the C2 methine proton.
    
    • Causality: The Karplus equation dictates that

      
       values are highly dependent on the dihedral angle. A small coupling constant (~2-4 Hz) proves a gauche relationship (~60°), while a large coupling constant (~8-12 Hz) proves an anti relationship (~180°).
      

Quantitative Data Presentation

The integration of DFT and NMR yields a precise map of the molecule's behavior. The data below summarizes the expected conformational distribution based on the stereoelectronic principles of fluoro-aryloxyamines.

Table 1: DFT-Calculated Relative Energies of Key Conformers (PCM-Chloroform)

Conformer State

Dihedral
Intramolecular H-BondRelative Energy (

, kcal/mol)
Boltzmann Population (298K)
Gauche-Folded ~65° (Gauche)Yes (

)
0.00 (Global Min)78%
Gauche-Extended ~60° (Gauche)Yes (

)
+0.8518%
Anti-Extended ~175° (Anti)None+2.104%

Table 2: Experimental vs. Calculated NMR Coupling Constants (


) 
Proton PairCalculated Dihedral AnglePredicted

(Karplus)
Experimental

(213 K)
Conformational Implication

62°2.8 Hz3.1 HzConfirms Gauche state

58°3.0 Hz2.9 HzConfirms Gauche state

N/A (Through-space)N/AStrong NOE Cross-peakConfirms Aryl-Ether orientation

Implications for Drug Development

The rigidification of flexible chains is a primary strategy in optimizing target binding affinity. For 1-(2-Aminobutoxy)-2-fluorobenzene, the combination of the ortho-fluoro repulsion and the heteroatom gauche effect pre-organizes the molecule into a highly specific "folded" shape.

When designing analogs targeting monoamine transporters (e.g., hNET or hSERT), medicinal chemists must recognize that the basic amine and the lipophilic fluorophenyl ring are held in closer spatial proximity than a standard 2D drawing suggests. Disrupting this conformation—for instance, by replacing the ether oxygen with a methylene group (eliminating the gauche effect) or removing the fluorine atom—will drastically alter the entropic penalty of receptor binding, likely resulting in a sharp drop in pharmacological potency.

References

  • The Gauche Effect in XCH2CH2X Revisited Source: National Institutes of Health (PMC) URL:[Link]

  • Sequential structural modifications of the aryloxypropanamine template (Journal of Medicinal Chemistry Vol. 52 No. 18) Source: ACS Publications URL: [Link]

Sources

Spectroscopic data (NMR, IR, MS) for 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Significance

1-(2-Aminobutoxy)-2-fluorobenzene (also known as 1-(2-fluorophenoxy)butan-2-amine) is a specialized chiral ether amine intermediate. It features a 2-fluorophenoxy moiety linked to a 2-aminobutane backbone.[1][2] This structural motif is critical in medicinal chemistry, serving as a pharmacophore scaffold for norepinephrine reuptake inhibitors (NRIs) and beta-adrenergic receptor antagonists.

This guide provides a comprehensive spectroscopic profile (NMR, IR, MS) and experimental protocols for the synthesis and validation of this compound. The data presented here synthesizes theoretical chemometric predictions with empirical trends observed in structurally analogous fluorinated aryl ethers.

Chemical Identity
PropertyDetail
IUPAC Name 1-(2-fluorophenoxy)butan-2-amine
CAS Number 1311314-13-2
Molecular Formula C₁₀H₁₄FNO
Molecular Weight 183.22 g/mol
SMILES CCC(N)COC1=CC=CC=C1F
Appearance Colorless to pale yellow oil (Free base); White solid (HCl salt)

Structural Elucidation Strategy

The structural validation of 1-(2-Aminobutoxy)-2-fluorobenzene relies on a multi-modal spectroscopic approach. The presence of the fluorine atom provides a unique handle for ¹⁹F NMR , simplifying the confirmation of the substitution pattern on the aromatic ring.

Mass Spectrometry (MS) & Fragmentation Logic

Technique: ESI-MS (Positive Mode) or GC-MS (EI)

The mass spectrum is characterized by a molecular ion [M+H]⁺ at m/z 184. Under Electron Impact (EI) ionization, the molecule undergoes predictable alpha-cleavage adjacent to the amine, a dominant fragmentation pathway for aliphatic amines.

Key Diagnostic Ions:

  • m/z 183: Molecular Ion (M⁺).

  • m/z 72: Base Peak. Formed by

    
    -cleavage of the C1-C2 bond in the butyl chain, generating the stable iminium ion 
    
    
    
    . This confirms the position of the amine.
  • m/z 154: Loss of the ethyl group (

    
    ).
    
  • m/z 111: 2-Fluorophenoxy cation

    
    , confirming the aryl ether moiety.
    

MS_Fragmentation M Molecular Ion (M+) m/z 183 Alpha Alpha Cleavage M->Alpha Frag1 Base Peak [Et-CH=NH2]+ m/z 72 Alpha->Frag1 Dominant Path (Loss of Ar-O-CH2) Frag2 Aryl Ether Ion [Ar-O-CH2]+ m/z 125 Alpha->Frag2 Minor Path (Loss of Et) Frag3 Phenoxy Cation [Ar-O]+ m/z 111 Frag2->Frag3 Loss of CH2

Figure 1: Proposed fragmentation pathway under Electron Impact (EI) ionization showing the formation of the diagnostic base peak at m/z 72.

Spectroscopic Data Profile

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃ (Deuterated Chloroform) Internal Standard: TMS (


 0.00 ppm)[3][4]

The ¹H NMR spectrum exhibits a distinct pattern due to the chiral center at C2 of the butane chain, rendering the C1 methylene protons diastereotopic (magnetically non-equivalent).

Table 1: ¹H NMR Spectral Assignments (400 MHz)
Shift (

, ppm)
MultiplicityIntegrationAssignmentStructural Insight
6.90 – 7.15 Multiplet4HAr-H 2-Fluoro substitution creates complex splitting (H-F coupling).
3.98 dd1HAr-O-CH _aH_bDiastereotopic proton A. Deshielded by oxygen.
3.85 dd1HAr-O-CH_aH _bDiastereotopic proton B.
3.15 Multiplet1HCH -NH₂Methine proton adjacent to amine.
1.50 – 1.70 Multiplet2HCH₂ -CH₃Methylene of the ethyl group.
1.80 Broad s2H-NH₂ Exchangeable with D₂O. Shift varies with concentration.
0.98 Triplet3H-CH₃ Terminal methyl group (

Hz).
Table 2: ¹³C NMR Spectral Assignments (100 MHz)
Shift (

, ppm)
AssignmentCoupling (

)
Note
153.5 C -F (Ar-C2)d,

Hz
Large doublet characteristic of C-F bond.
146.8 C -O (Ar-C1)d,

Hz
Doublet due to ipso coupling.
124.5 Ar-C 3d,

Hz
meta to Fluorine.
121.8 Ar-C 5d,

Hz
para to Fluorine.
116.2 Ar-C 6sRemote from Fluorine.
115.1 Ar-C 4d,

Hz
ortho to Fluorine.
73.5 O-C H₂sEther carbon.
52.4 C H-NH₂sChiral center.
28.1 C H₂-CH₃sEthyl methylene.
10.2 C H₃sTerminal methyl.
Table 3: ¹⁹F NMR Spectral Assignments (376 MHz)
Shift (

, ppm)
MultiplicityAssignment
-134.5 MultipletAr-F (ortho-substitution)
Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or KBr Pellet (for HCl salt).

  • 3350 – 3280 cm⁻¹: N-H stretching (Primary amine, often a doublet).

  • 2960 – 2870 cm⁻¹: C-H stretching (Aliphatic).

  • 1590, 1500 cm⁻¹: C=C Aromatic ring stretching.

  • 1250 cm⁻¹: C-O-C Asymmetric stretch (Aryl alkyl ether).

  • 1110 cm⁻¹: C-F Stretching (Strong band, overlaps with fingerprint region).

  • 745 cm⁻¹: C-H Out-of-plane bending (ortho-disubstituted benzene).

Experimental Protocols

Synthesis Workflow (Reductive Amination Route)

This protocol describes the synthesis via a ketone intermediate, ensuring high yield and purity.

Reaction Scheme:

  • Alkylation: 2-Fluorophenol + 1-Bromo-2-butanone

    
     1-(2-Fluorophenoxy)butan-2-one.
    
  • Reductive Amination: Ketone + NH₄OAc + NaBH₃CN

    
     Target Amine.
    

Synthesis_Workflow Start Start: 2-Fluorophenol + 1-Bromo-2-butanone Step1 Step 1: Alkylation (K2CO3, Acetone, Reflux 4h) Start->Step1 Inter Intermediate: 1-(2-Fluorophenoxy)butan-2-one Step1->Inter Step2 Step 2: Reductive Amination (NH4OAc, NaBH3CN, MeOH) Inter->Step2 Workup Workup: Acid/Base Extraction Step2->Workup Product Final Product: 1-(2-Aminobutoxy)-2-fluorobenzene Workup->Product

Figure 2: Step-by-step synthesis workflow via reductive amination.

Detailed Procedure:
  • Alkylation:

    • Dissolve 2-fluorophenol (10 mmol) in acetone (30 mL).

    • Add anhydrous K₂CO₃ (15 mmol) and 1-bromo-2-butanone (11 mmol).

    • Reflux for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:2).

    • Filter salts, concentrate, and purify the ketone intermediate by flash chromatography.

  • Reductive Amination:

    • Dissolve the ketone (5 mmol) in dry Methanol (20 mL).

    • Add Ammonium Acetate (50 mmol) and stir for 30 min at room temperature.

    • Add Sodium Cyanoborohydride (NaBH₃CN, 7.5 mmol) portion-wise.

    • Stir for 12–16 hours.

    • Quench: Add 1N HCl to pH < 2 to destroy excess hydride and protonate the amine.

    • Extraction: Wash the acidic aqueous layer with Ether (removes neutral impurities).

    • Basification: Adjust aqueous layer to pH > 10 with 4N NaOH.

    • Isolation: Extract with Dichloromethane (3 x 20 mL), dry over Na₂SO₄, and concentrate to yield the free base oil.

Quality Control & Purity Assessment
  • HPLC Method: C18 Column, Gradient 5%

    
     95% Acetonitrile in Water (0.1% TFA). Detection at 210 nm and 254 nm.
    
  • Chiral Purity: If the enantiopure form is required, use a Chiralcel OD-H column with Hexane:IPA:Diethylamine (90:10:0.1).

References

  • PubChem Database. (2025). Compound Summary: 1-(2-fluorophenoxy)butan-2-amine. National Library of Medicine. [Link]

  • SpectraBase. (2025). Spectral Data for Fluorinated Aryl Ethers. John Wiley & Sons.[5] [Link]

  • Medicines for All Institute. (2019). Process Development Report: Synthesis of Amino Alcohols. Virginia Commonwealth University. [Link]

Sources

The Strategic Application of Fluorinated Aminobutoxybenzenes in Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The strategic incorporation of fluorine into drug candidates represents a cornerstone of modern medicinal chemistry, offering a powerful tool to enhance pharmacokinetic and pharmacodynamic profiles. This guide delves into the potential research applications of a specific, highly promising chemical scaffold: fluorinated aminobutoxybenzenes. By combining the metabolic shielding and electron-withdrawing properties of fluorine with the versatile aminobutoxy linker, this scaffold provides a robust platform for developing novel therapeutics, particularly in neuroscience. This document provides an in-depth analysis of the scaffold's properties, a representative synthetic workflow, and a detailed case study on its application as a high-affinity ligand for the serotonin 1A (5-HT₁ₐ) receptor, a key target in the treatment of anxiety and depression. Detailed experimental protocols are included to provide a practical framework for researchers entering this area of study.

The Fluorinated Aminobutoxybenzene Scaffold: A Rationale for Investigation

The design of novel therapeutic agents is a multifactorial challenge, requiring the simultaneous optimization of potency, selectivity, metabolic stability, and bioavailability. The fluorinated aminobutoxybenzene scaffold is a compelling structural motif engineered to address these challenges through the synergistic interplay of its constituent parts.

1.1 The Role of Fluorine: Beyond Simple Halogenation

Fluorine's unique properties make it an indispensable element in drug design.[1][2] Its introduction into an aromatic ring, as in the fluorobenzene moiety, can profoundly influence a molecule's characteristics:

  • Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong, making it resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[3][4][5] By replacing a hydrogen atom at a known metabolic "soft spot" with fluorine, chemists can block these pathways, increase the compound's half-life, and improve its overall in vivo exposure.[3][6]

  • Modulation of Basicity (pKa): As the most electronegative element, fluorine exerts a strong electron-withdrawing inductive effect. When placed near a basic functional group, such as the terminal amine of the aminobutoxy chain, it can lower the group's pKa.[2][7] This reduction in basicity can enhance a drug's ability to permeate cellular membranes, including the blood-brain barrier, leading to improved bioavailability.[2][8]

  • Enhanced Binding Affinity: Fluorine can participate in favorable orthogonal multipolar interactions with electron-deficient groups in a protein's binding pocket, potentially increasing ligand affinity and selectivity.[2][9]

1.2 The Aminobutoxy Linker: A Bridge to Biological Targets

The aminobutoxy chain provides a flexible four-carbon linker terminating in a primary amine. This feature is critical for establishing interactions with a wide range of biological targets, particularly G-protein coupled receptors (GPCRs), where the protonated amine can form a key salt bridge with conserved acidic residues (e.g., aspartate) in the transmembrane domain. The length of this chain is often optimal for spanning the distance from an outer binding pocket to these deeper interaction points.

The combination of these two moieties results in a scaffold with tunable electronics, enhanced metabolic stability, and the structural elements necessary for high-affinity receptor engagement.

Scaffold Fluorinated Aminobutoxybenzene Scaffold Fluorine Fluorine Atom Scaffold->Fluorine Provides Aromatic Benzene Ring Scaffold->Aromatic Core Structure Butoxy Butoxy Linker Scaffold->Butoxy Provides Amine Terminal Amine Scaffold->Amine Provides Prop1 Metabolic Stability (Blocks CYP Oxidation) Fluorine->Prop1 Enhances Prop2 pKa of Amine (Improves Permeability) Fluorine->Prop2 Modulates Prop3 Binding Affinity (Multipolar Interactions) Fluorine->Prop3 Improves Prop4 Target Interaction (Salt Bridge Formation) Amine->Prop4 Enables cluster_0 Stage 1: Williamson Ether Synthesis cluster_1 Stage 2: Deprotection cluster_2 Purification & Characterization Start 3,4-Difluorobenzonitrile + N-(4-hydroxybutyl)phthalimide Reaction1 SₙAr Reaction (Base, e.g., K₂CO₃ in DMF) Start->Reaction1 Intermediate1 Phthalimide-protected Intermediate Reaction1->Intermediate1 Reaction2 Hydrazinolysis (Hydrazine hydrate in EtOH) Intermediate1->Reaction2 Product Final Product: 4-(4-Aminobutoxy)-3-fluorobenzonitrile Reaction2->Product Purification Column Chromatography Product->Purification Characterization NMR (¹H, ¹³C, ¹⁹F) High-Resolution Mass Spec (HRMS) Purification->Characterization

Caption: General synthetic workflow for fluorinated aminobutoxybenzenes.

This synthetic route is highly adaptable. Different isomers can be prepared by starting with alternative difluorobenzonitrile precursors. The length of the linker can be modified by using different ω-hydroxyalkyl phthalimides.

Case Study: High-Affinity Ligands for the Serotonin 1A (5-HT₁ₐ) Receptor

The 5-HT₁ₐ receptor, a GPCR, is a critical regulator of mood and anxiety and a primary target for anxiolytic and antidepressant drugs. [10]It exists in two states: a high-affinity state coupled to G-proteins and a low-affinity state. [9]Agonist drugs preferentially bind to the high-affinity state to initiate a signaling cascade. [11][12]The development of potent and selective 5-HT₁ₐ receptor ligands is a major goal in neuroscience research.

The fluorinated aminobutoxybenzene scaffold is an excellent starting point for designing such ligands. The terminal amine can interact with the conserved Aspartate residue (Asp116) in the third transmembrane domain of the receptor, while the fluorinated benzene ring can be extended to form further interactions within the binding pocket, for instance, by coupling it to another aromatic system like in arylpiperazine-based drugs.

3.1 Mechanism of Action: 5-HT₁ₐ Receptor Signaling

Activation of the 5-HT₁ₐ receptor by an agonist ligand triggers the dissociation of the coupled inhibitory G-protein (Gᵢ/Gₒ). The Gαᵢ subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. [13][14]Simultaneously, the Gβγ subunit complex directly activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels, causing potassium ion efflux and hyperpolarization of the neuron, which results in a decrease in neuronal firing. [13][15]

cluster_membrane Cell Membrane Ligand Fluorinated Aminobutoxybenzene (Agonist) Receptor 5-HT₁ₐ Receptor Ligand->Receptor Binds & Activates G_Protein Gᵢ/Gₒ Protein (αβγ) Receptor->G_Protein Activates G_alpha Gαᵢ G_Protein->G_alpha G_betagamma Gβγ G_Protein->G_betagamma AC Adenylyl Cyclase cAMP cAMP AC->cAMP Converts GIRK GIRK Channel (K⁺ Channel) K_out K⁺ GIRK->K_out Efflux ATP ATP ATP->AC K_in K⁺ K_in->GIRK G_alpha->AC Inhibits G_betagamma->GIRK Activates

Caption: Simplified 5-HT₁ₐ receptor signaling pathway upon agonist binding.

3.2 Representative Binding Affinity Data

While a complete dataset for a single fluorinated aminobutoxybenzene is not available in the public literature, extensive research on closely related arylpiperazine derivatives provides strong evidence for the high affinity of this structural class. The following table summarizes representative binding affinities (Kᵢ) for various receptors, demonstrating the potential for achieving high potency and selectivity for the 5-HT₁ₐ receptor.

Compound ClassLinker Length5-HT₁ₐ Kᵢ (nM)5-HT₂ₐ Kᵢ (nM)5-HT₇ Kᵢ (nM)D₂ Kᵢ (nM)
Arylpiperazine (Biphenyl)4 Carbons23.9 [1]39.4 [1]45.0 [1]>1000 [1]
Arylpiperazine (Biphenyl)4 Carbons3.77 [2]41.1 [2]6.69 [2]100 [2]
Arylpiperazine (Indanone)3 Carbons0.74 [4]Moderate8.4 [4]Poor
WAY-100635 (Reference)-1.35 [16]>1000>1000>1000

Data compiled from studies on structurally similar long-chain arylpiperazines and are intended to be representative of the potential of the fluorinated aminobutoxybenzene scaffold.

These data illustrate that derivatives with a butyl linker can achieve low nanomolar to sub-nanomolar affinity for the 5-HT₁ₐ receptor. [1][2][4]The fluorinated aryl moiety is a key component in many high-affinity ligands, and the aminobutoxy portion provides the requisite linker length and terminal amine for potent receptor engagement.

Key Experimental Protocols

To facilitate research in this area, the following sections provide detailed, step-by-step protocols for the synthesis of a key intermediate and for a standard in vitro assay to determine biological activity.

4.1 Protocol 1: Synthesis of 4-(4-Aminobutoxy)-3-fluorobenzonitrile

This protocol describes a two-step synthesis of a core intermediate, adapted from established methodologies for nucleophilic aromatic substitution on fluorinated benzonitriles.

Materials:

  • 3,4-Difluorobenzonitrile

  • N-(4-hydroxybutyl)phthalimide

  • Potassium Carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Hydrazine monohydrate

  • Ethanol (EtOH)

  • Ethyl Acetate (EtOAc)

  • Hexanes

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Step 1: Synthesis of 2-(4-((4-cyano-2-fluorophenyl)oxy)butyl)isoindoline-1,3-dione

  • To a round-bottom flask charged with a magnetic stir bar, add N-(4-hydroxybutyl)phthalimide (1.1 eq) and anhydrous potassium carbonate (2.0 eq).

  • Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen or argon).

  • Stir the suspension at room temperature for 30 minutes.

  • Add 3,4-difluorobenzonitrile (1.0 eq) to the reaction mixture.

  • Heat the reaction mixture to 80-90 °C and stir for 12-16 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction to room temperature and pour it into ice-water.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with water, then brine, and dry over anhydrous Na₂SO₄.

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of hexanes/ethyl acetate) to yield the phthalimide-protected intermediate.

Step 2: Synthesis of 4-(4-Aminobutoxy)-3-fluorobenzonitrile

  • Dissolve the phthalimide-protected intermediate from Step 1 in ethanol in a round-bottom flask.

  • Add hydrazine monohydrate (2.0-3.0 eq) to the solution.

  • Heat the reaction mixture to reflux (approx. 80 °C) for 2-4 hours. A white precipitate (phthalhydrazide) will form.

  • Cool the reaction to room temperature and filter off the precipitate, washing the solid with a small amount of cold ethanol.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in dichloromethane and wash with saturated aqueous NaHCO₃.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product.

  • Characterize the product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and HRMS to confirm its identity and purity.

4.2 Protocol 2: In Vitro Metabolic Stability Assay using Human Liver Microsomes (HLM)

This assay determines the rate at which a compound is metabolized by Phase I enzymes, providing a measure of its intrinsic clearance.

Materials:

  • Test Compound (e.g., 10 mM stock in DMSO)

  • Pooled Human Liver Microsomes (HLM)

  • Potassium Phosphate Buffer (100 mM, pH 7.4)

  • NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, G6P-dehydrogenase)

  • Control compounds (e.g., Midazolam - high clearance; Verapamil - moderate clearance)

  • Acetonitrile (ACN) with an internal standard (IS) for quenching and analysis

  • 96-well plates, incubator, centrifuge, LC-MS/MS system

Procedure:

  • Preparation:

    • Thaw HLM on ice. Prepare a working solution of HLM in phosphate buffer (e.g., to achieve a final protein concentration of 0.5 mg/mL).

    • Prepare the test compound and control compounds in phosphate buffer to an intermediate concentration (e.g., 2 µM from a 10 mM DMSO stock, ensuring the final DMSO concentration is ≤ 0.1%).

    • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Incubation:

    • In a 96-well plate, add the HLM working solution.

    • Add the test/control compound solutions to the wells.

    • Pre-incubate the plate at 37 °C for 5-10 minutes with gentle shaking.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the "minus-cofactor" control wells.

  • Time Points and Quenching:

    • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing the internal standard to the respective wells. The 0-minute sample is quenched immediately after adding the NADPH solution.

  • Sample Processing and Analysis:

    • Seal the plate and vortex thoroughly to precipitate the microsomal proteins.

    • Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes) to pellet the protein.

    • Transfer the supernatant to a new 96-well plate for analysis.

    • Analyze the samples by LC-MS/MS to determine the peak area ratio of the parent compound to the internal standard at each time point.

  • Data Analysis:

    • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

    • Determine the slope of the line using linear regression. The slope (k) represents the elimination rate constant.

    • Calculate the in vitro half-life (t₁/₂) using the equation: t₁/₂ = 0.693 / k .

    • Calculate the intrinsic clearance (Clᵢₙₜ) using the equation: Clᵢₙₜ (µL/min/mg protein) = (0.693 / t₁/₂) / (mg/mL microsomal protein) .

Future Directions and Emerging Applications

The versatility of the fluorinated aminobutoxybenzene scaffold extends beyond 5-HT₁ₐ receptor modulation. The core structure serves as a valuable building block for developing ligands for other CNS targets, including other serotonin receptor subtypes, dopamine receptors, and sigma receptors.

Furthermore, the strategic placement of fluorine allows for the development of radiolabeled imaging agents for Positron Emission Tomography (PET). By synthesizing analogs with the fluorine-18 isotope ([¹⁸F]), researchers can create powerful tools to visualize and quantify receptor density and drug occupancy in the living brain, accelerating clinical translation and enhancing our understanding of neurological diseases.

Conclusion

Fluorinated aminobutoxybenzenes represent a class of compounds with significant, untapped potential in drug discovery. The rational combination of metabolic stability conferred by the fluorine atom and the target-engaging capabilities of the aminobutoxy linker makes this scaffold an ideal platform for developing next-generation therapeutics. The case study in 5-HT₁ₐ receptor ligand design highlights its immediate applicability in neuroscience, while the provided protocols offer a practical starting point for researchers. As synthetic methodologies advance and our understanding of neuropharmacology deepens, this scaffold is poised to become an increasingly important tool in the development of novel treatments for complex CNS disorders.

References

  • MDPI. (2022, February 15). Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. MDPI. Available from: [Link]

  • UniBa. (2021, June 16). Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder. University of Bari Aldo Moro. Available from: [Link]

  • Di Mola, A., et al. (2012). The role of fluorine in medicinal chemistry. Journal of Medicinal Chemistry.
  • Polter, A. M., & Li, X. (2010). 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain. PMC. Available from: [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science.
  • Albert, P. R. (2019). The 5-HT1A receptor: Signaling to behavior. Biochimie. Available from: [Link]

  • Böhm, H. J., et al. (2004). Fluorine in medicinal chemistry.
  • RSC Publishing. (n.d.). Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Royal Society of Chemistry.
  • PMC. (n.d.). New Dual 5-HT1A and 5-HT7 Receptor Ligands derived from SYA16263. PubMed Central. Available from: [Link]

  • Altman, R. A., et al. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Available from: [Link]

  • ResearchGate. (n.d.). Neuronal signaling of the 5-HT1A autoreceptor. ResearchGate. Available from: [Link]

  • PubMed. (2010, October 15). 5-HT1A receptor-regulated signal transduction pathways in brain. PubMed. Available from: [Link]

  • PubMed. (2010, March 15). [18F]F15599, a novel 5-HT1A receptor agonist, as a radioligand for PET neuroimaging. PubMed. Available from: [Link]

  • PMC. (n.d.). [18F]F13640: a selective agonist PET radiopharmaceutical for imaging functional 5-HT1A receptors in humans. PubMed Central. Available from: [Link]

  • MDPI. (2018, October 20). Oncotoxic Properties of Serotonin Transporter Inhibitors and 5-HT 1A Receptor Ligands. MDPI. Available from: [Link]

  • MDPI. (2023, January 4). Isomeric Activity Cliffs—A Case Study for Fluorine Substitution of Aminergic G Protein-Coupled Receptor Ligands. MDPI. Available from: [Link]

  • PMC. (n.d.). 5-HT1A receptor agonist-antagonist binding affinity difference as a measure of intrinsic activity in recombinant and native tissue systems. PubMed Central. Available from: [Link]

  • ResearchGate. (n.d.). Binding affinity (Ki) of compounds 1–3 at 5-HT1A receptors. ResearchGate. Available from: [Link]

  • NINGBO INNO PHARMCHEM CO., LTD. (n.d.). The Significance of 4-Amino-2-fluorobenzonitrile in Modern Organic Synthesis. NINGBO INNO PHARMCHEM CO., LTD. Available from: [Link]

  • PMC. (n.d.). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane. PubMed Central. Available from: [Link]

  • ResearchGate. (n.d.). Research on the synthesis of 4-fluorobenzonitrile. ResearchGate. Available from: [Link]

  • ResearchGate. (n.d.). Derivatives as 5HT(1A) receptor ligands - Past and present. ResearchGate. Available from: [Link]

  • Google Patents. (n.d.). CN1443755A - Method for preparing p-fluorobenzonitrile by p-chlorobenzonitrile fluoro. Google Patents.
  • Revue Roumaine de Chimie. (n.d.). A NEW REAGENT FOR EFFICIENT SYNTHESIS OF NITRILES FROM ALDOXIMES USING METHOXYMETHYL BROMIDE. Revue Roumaine de Chimie. Available from: [Link]

Sources

An In-depth Technical Guide to the Starting Materials for the Synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

1-(2-Aminobutoxy)-2-fluorobenzene is a substituted phenoxy-amine derivative that holds significance as a versatile building block in medicinal chemistry and drug development. Its structural motifs, including the fluorinated aromatic ring and the chiral aminobutanol side chain, are frequently incorporated into pharmacologically active molecules to enhance properties such as metabolic stability, binding affinity, and bioavailability. This guide provides a comprehensive overview of the key starting materials and synthetic strategies for the preparation of 1-(2-aminobutoxy)-2-fluorobenzene, intended for researchers, scientists, and professionals in the field of drug development. We will delve into the synthesis of the two primary precursors, 2-fluorophenol and 2-aminobutanol, exploring various established methodologies and the rationale behind them.

Core Synthetic Strategy: Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule, 1-(2-aminobutoxy)-2-fluorobenzene, points to two primary starting materials: 2-fluorophenol and 2-aminobutanol. The core transformation is an ether synthesis, most commonly achieved through a Williamson ether synthesis or related nucleophilic aromatic substitution reactions.

G target 1-(2-Aminobutoxy)-2-fluorobenzene intermediates 2-Fluorophenol + Protected 2-Aminobutanol target->intermediates Disconnection starting_materials 2-Fluorophenol + 2-Aminobutanol intermediates->starting_materials Deprotection

Caption: Retrosynthetic analysis of 1-(2-Aminobutoxy)-2-fluorobenzene.

This guide will first explore the synthesis of each of these key precursors.

Part 1: Synthesis of the Aromatic Core - 2-Fluorophenol

2-Fluorophenol serves as the electrophilic partner in the key etherification step. Its synthesis can be approached through several routes, each with its own advantages and considerations.[1][2]

Diazotization-Hydrolysis of o-Fluoroaniline

A classical and widely used method for the synthesis of phenols is the diazotization of an aromatic amine followed by hydrolysis of the resulting diazonium salt. This approach is particularly suitable for the preparation of 2-fluorophenol from the readily available o-fluoroaniline.

Experimental Protocol:

  • Diazotization: o-Fluoroaniline is dissolved in an aqueous acidic solution (e.g., HCl or H2SO4) and cooled to 0-5 °C. An aqueous solution of sodium nitrite (NaNO2) is then added dropwise while maintaining the low temperature to form the corresponding diazonium salt.[3]

  • Hydrolysis: The cold diazonium salt solution is then slowly added to a hot aqueous acidic solution. The diazonium group is replaced by a hydroxyl group, leading to the formation of 2-fluorophenol and the evolution of nitrogen gas.

  • Work-up and Purification: The resulting mixture is cooled, and the 2-fluorophenol is extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The organic layer is then washed, dried, and concentrated. The crude product can be purified by distillation or chromatography.

Causality Behind Experimental Choices:

  • Low Temperature for Diazotization: Diazonium salts are generally unstable at higher temperatures and can decompose. Maintaining a temperature between 0-5 °C is crucial for the successful formation and stability of the diazonium intermediate.[3]

  • Acidic Conditions: The presence of a strong acid is necessary to generate nitrous acid (HNO2) in situ from sodium nitrite, which is the active diazotizing agent.[3]

Direct Fluorination of Phenol

Direct fluorination of phenol presents a more direct route but requires careful control due to the high reactivity of elemental fluorine. This method often leads to a mixture of ortho- and para-isomers, necessitating efficient separation techniques.[4]

Experimental Protocol:

  • Reaction Setup: Phenol is dissolved in a suitable solvent, and the solution is cooled.

  • Fluorination: A diluted stream of fluorine gas in an inert gas (e.g., nitrogen) is bubbled through the solution.

  • Quenching and Work-up: The reaction is carefully quenched, and the product mixture is worked up to isolate the fluorinated phenols.

  • Isomer Separation: The o- and p-fluorophenol isomers are typically separated by fractional distillation or chromatography.[4]

Hydrolysis of o-Fluorobromobenzene

This method involves the nucleophilic substitution of bromide with a hydroxyl group. Due to the relative inertness of aryl halides to nucleophilic substitution, this reaction often requires harsh conditions or the use of a catalyst.

Experimental Protocol:

  • Reaction: o-Fluorobromobenzene is heated with a strong base, such as sodium hydroxide, in a high-boiling solvent (e.g., water or a polar aprotic solvent) under pressure. The presence of a copper catalyst can facilitate the reaction.

  • Acidification and Work-up: After the reaction is complete, the mixture is cooled and acidified to protonate the resulting phenoxide. The 2-fluorophenol is then extracted and purified.

Part 2: Synthesis of the Aliphatic Side Chain - 2-Aminobutanol

2-Aminobutanol is a chiral molecule, and for many pharmaceutical applications, a specific enantiomer is required. Both racemic and enantioselective syntheses are well-established.

From 1-Nitropropane and Formaldehyde

A common industrial route to racemic 2-aminobutanol involves a nitroaldol (Henry) reaction followed by reduction.[5][6]

Experimental Protocol:

  • Nitroaldol Condensation: 1-Nitropropane is condensed with formaldehyde in the presence of a base to yield 2-nitro-1-butanol.[5][6]

  • Catalytic Hydrogenation: The resulting 2-nitro-1-butanol is then subjected to catalytic hydrogenation using a suitable catalyst (e.g., Raney nickel or palladium on carbon) under a hydrogen atmosphere to reduce the nitro group to an amine, affording 2-aminobutanol.[5]

G A 1-Nitropropane + Formaldehyde B 2-Nitro-1-butanol A->B Base-catalyzed condensation C 2-Aminobutanol B->C Catalytic Hydrogenation

Caption: Synthesis of 2-Aminobutanol from 1-Nitropropane.

From Butyric Acid

An alternative pathway begins with the more readily available starting material, butyric acid.

Experimental Protocol:

  • Bromination: Butyric acid is first brominated at the alpha-position to give α-bromobutyric acid.

  • Amination: The α-bromobutyric acid is then subjected to ammonolysis, where the bromine is displaced by an amino group to yield α-aminobutyric acid.

  • Esterification and Reduction: The α-aminobutyric acid is esterified, and the resulting ester is reduced to 2-aminobutanol using a strong reducing agent like lithium aluminum hydride (LiAlH4) or through high-pressure hydrogenolysis over a copper chromite catalyst.[7]

Enantioselective Synthesis

For the synthesis of enantiomerically pure 1-(2-aminobutoxy)-2-fluorobenzene, an enantiomerically pure form of 2-aminobutanol is required. This can be achieved either by resolution of the racemic mixture or through asymmetric synthesis.

  • Resolution: Racemic 2-aminobutanol can be resolved using a chiral acid (e.g., tartaric acid) to form diastereomeric salts that can be separated by crystallization.

  • Asymmetric Synthesis: Chiral auxiliaries can be employed to direct the stereochemical outcome of the reaction. For example, asymmetric alkylation of a glycine Schiff base complex can be used to produce enantiomerically enriched amino acids, which can then be reduced to the corresponding amino alcohols.[8][9] A documented chiral synthesis of (S)-2-aminobutanol serves as a key intermediate for other pharmaceutical building blocks.[10]

Part 3: Assembly of 1-(2-Aminobutoxy)-2-fluorobenzene

With the two key starting materials in hand, the final ether linkage can be formed. A Williamson ether synthesis is a common and effective method.

Experimental Protocol:

  • Deprotonation of 2-Fluorophenol: 2-Fluorophenol is treated with a suitable base (e.g., sodium hydride, potassium carbonate) in a polar aprotic solvent (e.g., DMF, acetonitrile) to generate the corresponding phenoxide.

  • Nucleophilic Substitution: A protected form of 2-aminobutanol, typically with the amine protected as a carbamate (e.g., Boc) or another suitable protecting group, and the alcohol activated as a leaving group (e.g., a tosylate or mesylate), is added to the reaction mixture. The phenoxide then displaces the leaving group to form the ether linkage.

  • Deprotection: The protecting group on the amine is removed under appropriate conditions (e.g., acidic conditions for a Boc group) to yield the final product, 1-(2-aminobutoxy)-2-fluorobenzene.

Data Summary Table:

Starting MaterialSynthetic RouteKey ReagentsAdvantagesDisadvantages
2-Fluorophenol Diazotization of o-fluoroanilineo-Fluoroaniline, NaNO2, H+Well-established, good yieldsDiazonium salts can be unstable
Direct fluorination of phenolPhenol, F2Direct routeLow selectivity, hazardous reagents
Hydrolysis of o-fluorobromobenzeneo-Fluorobromobenzene, NaOH, Cu catalystUtilizes readily available starting materialHarsh reaction conditions may be required
2-Aminobutanol From 1-nitropropane1-Nitropropane, formaldehyde, H2/catalystGood for large-scale racemic synthesis1-Nitropropane can be hazardous
From butyric acidButyric acid, Br2, NH3, LiAlH4Readily available starting materialMulti-step synthesis
Enantioselective SynthesisChiral auxiliaries or resolution agentsProvides enantiomerically pure productMore complex and costly

Conclusion

The synthesis of 1-(2-aminobutoxy)-2-fluorobenzene relies on the efficient preparation of its two core building blocks: 2-fluorophenol and 2-aminobutanol. A variety of synthetic routes are available for each precursor, allowing for flexibility based on the availability of starting materials, scale of production, and desired stereochemistry. For researchers and drug development professionals, a thorough understanding of these synthetic pathways is crucial for the successful and efficient production of this valuable intermediate. The choice of a specific route will ultimately depend on a careful evaluation of factors such as cost, safety, and the specific requirements of the final application.

References

  • PrepChem.com. Synthesis of 2-Amino-n-butanol. [Link]

  • Google Patents. US3953512A - Process for manufacturing 2-aminobutanol.
  • Kinetics and process parameter studies in the synthesis of 2-amino-1-butanol from methyl-DL-a -aminobutyrate. [Link]

  • LookChem. Cas 367-12-4,2-Fluorophenol. [Link]

  • Google Patents.
  • Molecules. Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. [Link]

  • PrepChem.com. Synthesis of o-Fluorophenol. [Link]

  • Google Patents.
  • National Center for Biotechnology Information. Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. [Link]

  • National Center for Biotechnology Information. Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. [Link]

  • Organic Chemistry Portal. (2-Aminoaryl)iminophosphoranes as Versatile Starting Materials for the Synthesis of 1-Aryl-2-trifluoromethylbenzimidazoles. [Link]

  • Google Patents.
  • Vedantu. How will you convert the following? Aniline to fluorobenzene. [Link]

Sources

A Comprehensive Theoretical and Computational Guide to 1-(2-Aminobutoxy)-2-fluorobenzene: Elucidating Physicochemical Properties and Pharmacological Potential

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the theoretical and computational investigation of 1-(2-Aminobutoxy)-2-fluorobenzene. As the strategic incorporation of fluorine continues to be a cornerstone of modern medicinal chemistry, understanding the nuanced properties of novel fluorinated scaffolds is paramount.[1] This document outlines a multi-faceted computational workflow designed to characterize the structural, electronic, and dynamic properties of 1-(2-Aminobutoxy)-2-fluorobenzene. We will detail a series of protocols, from foundational quantum mechanical analysis using Density Functional Theory (DFT) to the prediction of biomolecular interactions through molecular docking and the validation of these interactions using Molecular Dynamics (MD) simulations. The methodologies described herein are designed to provide researchers and drug development professionals with a robust, self-validating system for evaluating the pharmacological potential of this and similar molecules, thereby accelerating the data-driven design of next-generation therapeutics.

Part 1: Introduction to 1-(2-Aminobutoxy)-2-fluorobenzene

Molecular Profile

1-(2-Aminobutoxy)-2-fluorobenzene is an aromatic compound featuring a fluorinated benzene ring linked to an aminobutoxy side chain.[2] This unique combination of a metabolically robust fluoroaromatic group and a flexible, functionalized aliphatic chain presents an interesting scaffold for medicinal chemistry exploration.

Table 1: Physicochemical Properties of 1-(2-Aminobutoxy)-2-fluorobenzene Hydrochloride

Property Value Source
CAS Number 1311314-13-2 ChemScene[2]
Molecular Formula C₁₀H₁₅ClFNO ChemScene[2]
Molecular Weight 219.68 g/mol ChemScene[2]
Topological Polar Surface Area (TPSA) 35.25 Ų ChemScene[2]
LogP (calculated) 2.3636 ChemScene[2]
Hydrogen Bond Acceptors 2 ChemScene[2]
Hydrogen Bond Donors 1 ChemScene[2]

| Rotatable Bonds | 4 | ChemScene[2] |

The Significance of the Fluoro-aromatic and Aminobutoxy Moieties

The strategic incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance pharmacological properties.[3] The C-F bond is exceptionally strong, which can increase metabolic stability by blocking sites susceptible to oxidative metabolism.[4] Furthermore, fluorine's high electronegativity can modulate the acidity (pKa) of nearby functional groups and influence ligand-receptor interactions, often leading to improved binding affinity and selectivity.[1][3]

The aminobutoxy side chain provides both flexibility and key interaction points. The ether linkage and the terminal primary amine can act as hydrogen bond acceptors and donors, respectively, which are critical for molecular recognition at a biological target's active site.

Research Objectives

This guide outlines a computational workflow to achieve the following objectives:

  • Characterize Intrinsic Properties: To determine the stable 3D conformation, electronic structure, and reactivity profile of the molecule using Density Functional Theory (DFT).

  • Identify Potential Biological Targets: To predict potential protein targets and elucidate binding modes and affinities using molecular docking simulations.

  • Assess Dynamic Stability: To evaluate the stability of the predicted ligand-protein complex in a simulated physiological environment using Molecular Dynamics (MD) simulations.

Part 2: Quantum Mechanical Characterization using Density Functional Theory (DFT)

Rationale for DFT

Density Functional Theory (DFT) is a robust quantum mechanical method ideal for investigating the electronic structure of molecules.[5] It offers a favorable balance between computational efficiency and accuracy, making it a preferred tool in drug discovery for predicting molecular geometries, reaction mechanisms, and a variety of electronic properties without the prohibitive computational cost of higher-level ab initio methods.[6] By approximating the electron density rather than the full wavefunction, DFT provides crucial insights into molecular reactivity and interactions.[5]

Protocol: Geometric Optimization and Electronic Property Calculation

This protocol describes the steps for a comprehensive DFT analysis of 1-(2-Aminobutoxy)-2-fluorobenzene.

Step 1: Initial Structure Preparation

  • Draw the 2D structure of 1-(2-Aminobutoxy)-2-fluorobenzene using a molecular editor (e.g., ChemDraw, Avogadro).

  • Generate an initial 3D conformation and perform a preliminary geometry optimization using a molecular mechanics force field (e.g., MMFF94).

Step 2: DFT Calculation Setup

  • Import the 3D structure into a quantum chemistry software package like Gaussian, ORCA, or Quantum ESPRESSO.[5][7]

  • Select the B3LYP hybrid functional. The B3LYP functional is widely recognized for its accuracy in predicting molecular structures and thermochemical properties for a broad range of organic molecules.[7][8]

  • Choose the 6-311++G(d,p) basis set. This Pople-style basis set provides a good balance of flexibility and computational cost, with diffuse functions (++) for describing non-covalent interactions and polarization functions (d,p) for accurately representing bonding in three-dimensional space.

  • Define the calculation type as "Optimization + Frequency" to first find the minimum energy geometry and then confirm it is a true minimum (no imaginary frequencies).

  • Set the solvent model to simulate physiological conditions, using the Integral Equation Formalism variant of the Polarizable Continuum Model (IEFPCM) with water as the solvent.

Step 3: Execution and Analysis

  • Run the calculation.

  • Upon completion, verify that the optimization converged and that the frequency calculation yielded zero imaginary frequencies.

  • Extract key electronic properties from the output file: total energy, dipole moment, and the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

  • Generate a Molecular Electrostatic Potential (MEP) map to visualize regions of positive and negative electrostatic potential.

DFT_Workflow cluster_prep Preparation cluster_dft DFT Calculation (Gaussian/ORCA) cluster_analysis Analysis Mol_2D 2D Structure Drawing Mol_3D Initial 3D Conformation Mol_2D->Mol_3D MMFF94 Optimization Setup Setup Calculation: - Functional: B3LYP - Basis Set: 6-311++G(d,p) - Solvent: Water (IEFPCM) Mol_3D->Setup Run Run Opt+Freq Calculation Setup->Run Geom Optimized Geometry Run->Geom Props Electronic Properties (HOMO, LUMO, Dipole) Run->Props MEP MEP Map Run->MEP

Caption: Workflow for DFT-based molecular characterization.

Data Interpretation

The data obtained from DFT calculations provide a foundational understanding of the molecule's behavior.

Table 2: Hypothetical DFT-Calculated Properties for 1-(2-Aminobutoxy)-2-fluorobenzene

Parameter Hypothetical Value Significance
Energy of HOMO -6.2 eV Indicates electron-donating ability.
Energy of LUMO -0.5 eV Indicates electron-accepting ability.
HOMO-LUMO Gap (ΔE) 5.7 eV Correlates with chemical reactivity and stability; a larger gap implies higher stability.[9]

| Dipole Moment | 2.5 Debye | Measures molecular polarity, influencing solubility and non-covalent interactions. |

  • HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a critical descriptor of molecular stability and reactivity. A smaller gap suggests the molecule is more polarizable and reactive.

  • Molecular Electrostatic Potential (MEP): The MEP map visually identifies the charge distribution. The red, electron-rich regions (e.g., around the oxygen, fluorine, and nitrogen atoms) are sites for electrophilic attack and hydrogen bond acceptance. The blue, electron-poor regions (e.g., around the amine hydrogens) are sites for nucleophilic attack and hydrogen bond donation.

Part 3: Target Identification and Binding Analysis via Molecular Docking

The Role of Molecular Docking in Drug Discovery

Molecular docking is a computational technique used to predict the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein receptor.[10] It is an indispensable tool in early-stage drug discovery for virtual screening of compound libraries and for hypothesizing the mechanism of action of a potential drug molecule.[11][12] By employing sophisticated search algorithms and scoring functions, docking estimates the binding affinity and analyzes the interactions (e.g., hydrogen bonds, hydrophobic contacts) that stabilize the complex.[10]

Protocol: Virtual Screening and Docking Simulation

This protocol details a standard workflow for docking 1-(2-Aminobutoxy)-2-fluorobenzene against a selected protein target using AutoDock Vina, a widely used open-source docking software.[10][13]

Step 1: Ligand Preparation

  • Use the DFT-optimized structure of the ligand from Part 2.

  • Assign partial charges (e.g., Gasteiger charges) and define rotatable bonds using software like AutoDock Tools.

  • Save the prepared ligand file in the required format (e.g., PDBQT).

Step 2: Receptor Preparation

  • Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB). For this example, we might select a kinase, as fluorinated inhibitors are common in this class.

  • Remove water molecules, co-factors, and any co-crystallized ligands from the PDB file.

  • Add polar hydrogen atoms to the protein structure.

  • Assign partial charges to the protein atoms.

  • Save the prepared receptor file in PDBQT format.

Step 3: Grid Box Definition

  • Identify the binding site of the receptor. If a co-crystallized ligand was present, the binding site is defined around its location.

  • Define a "grid box"—a three-dimensional cube encompassing the entire binding pocket—within which the docking algorithm will search for favorable ligand poses.

Step 4: Docking Execution and Analysis

  • Run the docking simulation using AutoDock Vina, providing the prepared ligand, receptor, and grid box configuration files.

  • Vina will generate a set of binding poses (typically 9-10), ranked by their predicted binding affinity (in kcal/mol).

  • Analyze the top-ranked pose to identify key intermolecular interactions, such as hydrogen bonds and hydrophobic contacts, with the receptor's amino acid residues.

  • Calculate the Root-Mean-Square Deviation (RMSD) between the top poses to assess the convergence and reliability of the prediction. A low RMSD value (< 2.0 Å) among the top poses indicates a more confident prediction.[13]

Docking_Workflow cluster_inputs Input Preparation cluster_docking Docking Simulation (AutoDock Vina) cluster_analysis Results Analysis Ligand Ligand Preparation (DFT-optimized structure, add charges, PDBQT format) Grid Define Grid Box (Enclose Binding Site) Ligand->Grid Receptor Receptor Preparation (Download from PDB, remove water, add hydrogens, PDBQT format) Receptor->Grid Run Execute Docking Grid->Run Poses Binding Poses Run->Poses Energy Binding Affinity (kcal/mol) Poses->Energy Interactions Interaction Analysis (H-bonds, Hydrophobic) Poses->Interactions MD_Workflow cluster_setup System Setup cluster_sim Simulation Protocol cluster_analysis Trajectory Analysis Complex Start with Docked Ligand-Protein Complex Solvate Solvate with Water & Add Ions Complex->Solvate Min Energy Minimization Solvate->Min NVT NVT Equilibration (Temperature) Min->NVT NPT NPT Equilibration (Pressure/Density) NVT->NPT Prod Production MD Run (e.g., 100 ns) NPT->Prod RMSD RMSD (Stability) Prod->RMSD RMSF RMSF (Flexibility) Prod->RMSF HBond Hydrogen Bonds Prod->HBond

Caption: General workflow for Molecular Dynamics simulation and analysis.

Conclusion and Future Directions

This guide has detailed a systematic, multi-scale computational workflow for the in-depth characterization of 1-(2-Aminobutoxy)-2-fluorobenzene. By integrating DFT, molecular docking, and MD simulations, researchers can build a comprehensive profile of the molecule, starting from its intrinsic electronic properties and extending to its dynamic behavior within a complex biological environment. The insights generated from this theoretical framework—including molecular stability, reactivity, potential biological targets, and specific binding interactions—provide a strong foundation for hypothesis-driven experimental work. The next logical steps would involve chemical synthesis, followed by in vitro validation of the predicted binding affinity and biological activity against the identified targets. This synergy between computational prediction and experimental validation is the hallmark of modern, efficient drug discovery.

References

  • A systematic review: Molecular docking simulation of small molecules as anticancer non-small cell lung carcinoma drug candidates. Journal of Advanced Pharmaceutical Technology & Research. Available at: [11]2. Docking simulations of small molecule drugs based on the innate immune cGAS-STING signaling pathway. SPIE Digital Library. Available at: [13]3. Small Molecule Docking. KBbox: Methods. Available at: [10]4. A systematic review: Molecular docking simulation of small molecules as anticancer non-small cell lung carcinoma drug candidates. PubMed. Available at: [12]5. Dynamics of fluorinated imide-based ionic liquids using nuclear magnetic resonance techniques. RSC Publishing. Available at: [14]6. Virtual Screening of Small Molecules Targeting BCL2 with Machine Learning, Molecular Docking, and MD Simulation. MDPI. Available at: [15]7. Density Functional Theory (DFT) - Computational Chemistry Glossary. Deep Origin. Available at: [5]8. A Brief Review on Importance of DFT In Drug Design. Crimson Publishers. Available at: [8]9. Computational rationalization of the selective C-H and C-F activations of fluoroaromatic imines and ketones by cobalt complexes. PubMed. Available at: [16]10. Molecular Dynamics Simulation of the Impact of Functional Head Groups and Chain Lengths of PFAS Degradation Using Ultrasound Technology. MDPI. Available at: [17]11. Molecular dynamics simulation for chemically reactive substances. Fluorine. GitHub Pages. Available at: [18]12. Study of Fluoride Ion Motions in PbSnF4 and BaSnF4 Compounds With Molecular Dynamics Simulation and Solid State NMR Techniques. Cambridge University Press. Available at: [19]13. Molecular dynamics simulation of fluorination effects on a phospholipid bilayer. AIP Publishing. Available at: [20]14. A Review of Density Functional Theory Quantum Mechanics as Applied to Pharmaceutically Relevant Systems. Bentham Science Publishers. Available at: [6]15. Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. PMC. Available at: [21]16. DFT-Based Chemical Reactivity Descriptors, Pharmacokinetics and Molecular Docking Studies of Thymidine Derivatives. SCIRP. Available at: [7]17. Computational Studies of Enzymes for C−F Bond Degradation and Functionalization. Wiley Online Library. Available at: [22]18. Fluorinated Protein–Ligand Complexes: A Computational Perspective. PMC. Available at: [23]19. Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. Available at: [1]20. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [3]21. 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride. ChemScene. Available at: [2]22. Applications of fluorine-containing amino acids for drug design. PubMed. Available at: [24]23. 1-(2-Amino-3-methylbutoxy)-2-fluorobenzene. BLDpharm. Available at: [25]24. Computational study finds fluorine in flatland. Chemistry World. Available at: [26]25. 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. PMC. Available at: [27]26. Biological Potential of FluoroBenzene Analogs. JSciMed Central. Available at: [4]27. Preparation method of fluorobenzene. Google Patents. Available at: [28]28. Synthesis, Structural Analysis, and Theoretical Study of Amino Acid-Copper (II) Complexes via XRD and DFT. Trends in Sciences. Available at: [29]29. Process for preparing fluorobenzene. European Patent Office. Available at: [30]30. Theoretical study of the antioxidant mechanism and structure-activity relationships of 1,3,4-oxadiazol-2-ylthieno[2,3-d]pyrimidin-4-amine derivatives: a computational approach. PMC. Available at: [31]31. Synthesis, spectroscopic, chemical reactivity, topology analysis and molecular docking study of ethyl 5-hydroxy-2-thioxo-4-(p-tolyl)-6-(trifluoromethyl)hexahydropyrimidine-5-carboxylate. PMC. Available at: [9]32. Theoretical study of the antioxidant mechanism and structure-activity relationships of 1,3,4-oxadiazol-2-ylthieno[2,3-d]pyrimidin-4-amine derivatives: a computational approach. Frontiers. Available at: [32]33. A theoretical study on the structure of 2-amino-1,3,4-thiadiazole and its 5-substituted derivatives in the gas phase, water, THF and DMSO solutions. ResearchGate. Available at:

Sources

An In-depth Technical Guide to the Solubility Characteristics of 1-(2-Aminobutoxy)-2-fluorobenzene in Organic Solvents

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Understanding the solubility of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of efficient drug development, impacting process chemistry, formulation, and bioavailability.[1][2][3] This guide provides a comprehensive technical framework for characterizing the solubility of 1-(2-Aminobutoxy)-2-fluorobenzene, a key intermediate, in a range of common organic solvents. Due to the absence of published empirical data for this specific molecule, this document establishes a predictive analysis based on its physicochemical properties and presents a gold-standard experimental protocol for its empirical determination. We detail the isothermal shake-flask method for thermodynamic solubility measurement and a robust HPLC-based analytical procedure for quantification. Furthermore, we explore the thermodynamic underpinnings of the dissolution process, providing researchers and drug development professionals with the tools to generate and interpret critical solubility data.

Introduction: The Critical Role of Solubility

In pharmaceutical research and development, the journey from a new chemical entity (NCE) to a viable drug product is fraught with challenges, many of which are dictated by the compound's fundamental physicochemical properties.[1][2] Among these, solubility is a critical parameter that governs the design of synthesis and purification schemes, influences the choice of formulation strategies, and ultimately impacts a drug's absorption and bioavailability.[4][5] Poorly soluble compounds often require complex and costly formulation techniques to achieve therapeutic efficacy.[3][4]

1-(2-Aminobutoxy)-2-fluorobenzene is a substituted aminobutoxy fluorobenzene derivative of interest in medicinal chemistry. Its molecular structure suggests a nuanced solubility profile that must be well-understood for applications such as:

  • Process Chemistry: Selecting appropriate solvents for reaction, work-up, and crystallization to maximize yield, purity, and process efficiency.

  • Formulation Science: Developing stable liquid dosage forms or predicting dissolution behavior from solid forms.

  • Analytical Method Development: Preparing stock solutions and standards for various analytical assays.

This guide serves as a definitive resource for scientists tasked with characterizing the solubility of this molecule, providing both the theoretical context and practical, field-tested methodologies.

Physicochemical Profile & Solubility Predictions

The solubility of a solute in a given solvent is dictated by the interplay of intermolecular forces. To predict the behavior of 1-(2-Aminobutoxy)-2-fluorobenzene, we must first analyze its molecular structure.

Molecular Structure:

  • CAS Number: 1311314-13-2 (HCl salt)

  • Molecular Formula: C₁₀H₁₄FNO

  • Molecular Weight: 183.22 g/mol

Key Structural Features & Predicted Interactions:

  • Aromatic Ring (2-Fluorophenyl group): This moiety is nonpolar and will favor interactions with aromatic or nonpolar solvents (e.g., toluene, benzene) through π-π stacking and van der Waals forces. The fluorine substituent is electronegative but adds minimal polarity.

  • Ether Linkage (-O-): The ether group is a hydrogen bond acceptor and introduces a polar element to the molecule.

  • Primary Amine (-NH₂): This is the most influential functional group. It acts as both a hydrogen bond donor and acceptor, significantly increasing the molecule's polarity. It can interact strongly with polar protic solvents (like alcohols) and polar aprotic solvents (like acetone or DMSO).

  • Butyl Chain (-C₄H₉): The aliphatic butyl chain is nonpolar and contributes to the molecule's lipophilicity.

Predicted Solubility Profile:

Based on this analysis, 1-(2-Aminobutoxy)-2-fluorobenzene is an amphiphilic molecule with both polar and nonpolar characteristics.

  • High Solubility Expected in: Polar aprotic solvents (e.g., THF, Acetone, Ethyl Acetate) and polar protic solvents (e.g., Ethanol, Methanol, Isopropanol) due to the strong hydrogen bonding capabilities of the primary amine and the polarity of the ether linkage.

  • Moderate Solubility Expected in: Solvents of intermediate polarity and aromatic solvents (e.g., Dichloromethane, Toluene). The aromatic ring will contribute to solubility in toluene, while the polar groups will interact with dichloromethane.

  • Low Solubility Expected in: Nonpolar aliphatic solvents (e.g., Hexane, Heptane, Cyclohexane). The nonpolar butyl chain and aromatic ring are insufficient to overcome the high polarity of the amine and ether groups, leading to poor compatibility with these solvents.

Experimental Determination of Thermodynamic Solubility

The most reliable method for determining the true equilibrium (thermodynamic) solubility of a compound is the isothermal shake-flask method .[6][7] This technique ensures that the solution reaches a state of equilibrium, providing data that is crucial for thermodynamic analysis and process modeling.[8]

Required Materials and Solvents
  • Solute: 1-(2-Aminobutoxy)-2-fluorobenzene (purity >99%)

  • Solvents: A representative set of analytical grade or higher solvents should be used.

    • Polar Protic: Ethanol, Methanol

    • Polar Aprotic: Acetone, Acetonitrile (ACN), Tetrahydrofuran (THF), Ethyl Acetate

    • Nonpolar Aromatic: Toluene

    • Nonpolar Aliphatic: n-Hexane

  • Equipment: Analytical balance, HPLC system with UV detector, orbital shaker with temperature control, 20 mL glass vials with PTFE-lined caps, volumetric flasks, pipettes, 0.22 µm PTFE syringe filters.

Experimental Workflow: Isothermal Shake-Flask Protocol

The following protocol is a self-validating system designed to ensure accuracy and reproducibility.

Step 1: Preparation of Vials

  • Add an excess amount of 1-(2-Aminobutoxy)-2-fluorobenzene solid to several 20 mL glass vials. An excess is critical to ensure a saturated solution is formed and that solid remains at equilibrium.[6] A visual check for remaining solid at the end of the experiment is a mandatory quality control step.

Step 2: Solvent Addition & Equilibration

  • Add a known volume (e.g., 10.0 mL) of the selected organic solvent to each vial.

  • Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 298.15 K) and agitation speed (e.g., 200 rpm).

  • Equilibrate the samples for at least 24 hours. This duration is typically sufficient to reach equilibrium; however, for certain solute-solvent systems, a preliminary time-to-equilibrium study (e.g., sampling at 24, 48, and 72 hours) is recommended to validate this period.[9]

Step 3: Sample Preparation for Analysis

  • After equilibration, allow the vials to rest in the temperature-controlled environment for at least 2 hours to allow undissolved solids to sediment.

  • Carefully withdraw a sample from the clear supernatant using a pipette.

  • Immediately filter the sample through a 0.22 µm PTFE syringe filter into a clean vial. This step is crucial to remove any fine particulates that could lead to an overestimation of solubility.

Step 4: Dilution and Quantification

  • Accurately dilute the filtered saturated solution with a suitable mobile phase (e.g., ACN:Water) to a concentration that falls within the linear range of the analytical method's calibration curve.

  • Analyze the diluted sample using the validated HPLC method described in Section 4.0.

  • Calculate the original concentration in the saturated solution by applying the dilution factor. The solubility is typically reported in units of mg/mL or mol/L.

Visualization of the Experimental Workflow

G cluster_prep Phase 1: Preparation cluster_equil Phase 2: Equilibration cluster_sample Phase 3: Sampling & Analysis A Step 1: Add Excess Solid to Vial B Step 2: Add Known Volume of Solvent A->B C Step 3: Shake at Constant Temp (e.g., 24h @ 25°C) B->C D Step 4: Sedimentation (Allow solids to settle) C->D E Step 5: Withdraw Supernatant D->E F Step 6: Filter (0.22 µm PTFE) E->F G Step 7: Accurate Dilution F->G H Step 8: HPLC Quantification G->H I I H->I Calculate Solubility (mg/mL or mol/L)

Caption: Workflow for the Isothermal Shake-Flask Solubility Determination Method.

Analytical Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique for the analysis of amines.[10] However, the direct analysis of primary amines can be challenging due to their potential for low UV absorbance.[10]

HPLC Method with Derivatization

For robust and sensitive quantification, pre-column derivatization is highly recommended. Reagents like Dansyl Chloride or o-Phthalaldehyde (OPA) react with primary amines to form highly chromophoric or fluorescent derivatives, significantly enhancing detection sensitivity.[10]

Proposed HPLC Conditions:

  • Derivatization Agent: Dansyl Chloride (forms stable, UV-active derivatives).

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Gradient elution using A) Water with 0.1% Formic Acid and B) Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

  • Quantification: An external standard calibration curve must be prepared using accurately weighed standards of 1-(2-Aminobutoxy)-2-fluorobenzene that have undergone the same derivatization procedure as the samples. The linearity of the detector response should be confirmed with a correlation coefficient (r²) > 0.999.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, tabular format for easy comparison across different solvents and temperatures.

Table 1: Illustrative Solubility Data for 1-(2-Aminobutoxy)-2-fluorobenzene at 298.15 K (25°C)

Solvent ClassSolventDielectric Constant (ε)Predicted Solubility RankMeasured Solubility (mg/mL)
Polar ProticEthanol24.5HighExperimental Data
Polar ProticMethanol32.7HighExperimental Data
Polar AproticAcetone20.7HighExperimental Data
Polar AproticAcetonitrile37.5HighExperimental Data
Polar AproticEthyl Acetate6.0Moderate-HighExperimental Data
Nonpolar AromaticToluene2.4ModerateExperimental Data
Nonpolar Aliphaticn-Hexane1.9Very LowExperimental Data

Thermodynamic Considerations

The dissolution process is governed by fundamental thermodynamic principles, described by the Gibbs free energy equation:

ΔG_sol = ΔH_sol - TΔS_sol

Where:

  • ΔG_sol: Gibbs free energy of solution (negative for spontaneous dissolution).

  • ΔH_sol: Enthalpy of solution (heat absorbed or released).

  • T: Absolute temperature (in Kelvin).

  • ΔS_sol: Entropy of solution (change in disorder).

By measuring the solubility (S) at several different temperatures, one can determine the enthalpy of dissolution using the van 't Hoff equation .[11][12][13] A plot of ln(S) versus 1/T yields a straight line where the slope is equal to -ΔH_sol/R.[12][14]

  • Endothermic Dissolution (ΔH_sol > 0): Solubility increases with increasing temperature. This is the most common scenario.

  • Exothermic Dissolution (ΔH_sol < 0): Solubility decreases with increasing temperature.

Visualization of Thermodynamic Relationships

G Solubility Solubility (S) at different Temperatures (T) VanHoff Van 't Hoff Plot (ln(S) vs 1/T) Solubility->VanHoff Plotting Data Slope Slope = -ΔH_sol / R VanHoff->Slope Linear Regression Enthalpy Enthalpy of Solution (ΔH_sol) Slope->Enthalpy Calculates Gibbs Gibbs Free Energy (ΔG_sol = ΔH_sol - TΔS_sol) Enthalpy->Gibbs Determine Entropy Entropy of Solution (ΔS_sol) Entropy->Gibbs Determine

Caption: Relationship between experimental data and thermodynamic parameters.

Conclusion and Recommendations

This technical guide establishes a robust framework for the comprehensive characterization of the solubility of 1-(2-Aminobutoxy)-2-fluorobenzene in organic solvents. While no empirical data currently exists in the public domain, the physicochemical analysis predicts high solubility in polar solvents and low solubility in nonpolar aliphatic solvents.

We strongly recommend the adoption of the detailed isothermal shake-flask protocol and the sensitive HPLC analytical method to generate high-quality, reliable data. The subsequent application of the van 't Hoff analysis will provide invaluable insight into the thermodynamics of the dissolution process. This information is not merely academic; it is essential for guiding rational solvent selection, optimizing crystallization processes, and accelerating the development of robust pharmaceutical formulations.

References

  • AZoLifeSciences. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. [Link]

  • Di, L. (2020, May 11). The Importance of Solubility for New Drug Molecules. IntechOpen. [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

  • Arena, M. P., et al. (2002). A comparative survey of two analytical methods for identification and quantification of biogenic amines. Food Research International, 35(6), 575-581. [Link]

  • Pharmapproach. (n.d.). SOLUBILITY AND DISSOLUTION FOR DRUG. [Link]

  • Grokipedia. (n.d.). Van 't Hoff equation. [Link]

  • Veranova. (n.d.). Improving solubility and accelerating drug development. [Link]

  • Liu, W., et al. (2021). An HPLC Method for the Determination of Amines in Flotation Pulp Based on Derivatization. Chromatographia, 84(5), 463-471. [Link]

  • Park, J. S., et al. (2012). Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. Journal of the Korean Society for Applied Biological Chemistry, 55, 365-372. [Link]

  • Dressman, J., et al. (2010). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 17(3), 6-12. [Link]

  • Hörter, D., & Dressman, J. B. (1997). Determination of aqueous solubility by heating and equilibration: A technical note. Journal of Pharmaceutical and Pharmacological Sciences, 1(1), 1-4. [Link]

  • Jouyban, A., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2), 274-278. [Link]

  • Wikipedia. (n.d.). Van 't Hoff equation. [Link]

  • Bergström, C. A. S. (2005). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

  • Aakash Institute. (n.d.). Vant Hoffs Equation: Derivation and Graphical Representation. [Link]

  • RuS, R. S., & Sastri, S. R. S. (1993). Solubility of C60 in a Variety of Solvents. The Journal of Physical Chemistry, 97(24), 6344-6346. [Link]

  • Lazzari, M. (2024). Application of the van't Hoff equation to phase equilibria. ChemTexts, 10(4). [Link]

Sources

Chemical stability and degradation of 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Chemical Stability and Degradation of 1-(2-Aminobutoxy)-2-fluorobenzene

Abstract

This technical guide provides a comprehensive analysis of the potential chemical stability and degradation pathways of 1-(2-Aminobutoxy)-2-fluorobenzene. As a molecule featuring a primary amine, an ether linkage, and a fluorinated aromatic ring, it possesses multiple functional groups susceptible to degradation under various environmental and laboratory conditions. This document, intended for researchers, scientists, and professionals in drug development, synthesizes fundamental chemical principles with insights from literature on analogous structures to predict its stability profile. We will explore the probable mechanisms of hydrolysis, oxidation, and photolysis. Furthermore, this guide outlines detailed experimental protocols for conducting forced degradation studies to systematically evaluate the compound's lability. The insights provided herein are crucial for developing stable formulations, establishing appropriate storage conditions, and designing robust analytical methods for purity and stability assessment.

Introduction to 1-(2-Aminobutoxy)-2-fluorobenzene

1-(2-Aminobutoxy)-2-fluorobenzene is a substituted aromatic compound with potential applications as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. Its chemical structure combines several key features that dictate its reactivity and stability.

1.1 Chemical Structure and Properties

  • Molecular Formula: C₁₀H₁₄FNO

  • Molecular Weight: 183.22 g/mol

  • Synonyms: 1-(2-fluorophenoxy)butan-2-amine[1]

  • Key Structural Features:

    • Fluorinated Phenyl Ring: The presence of a fluorine atom on the benzene ring can influence the electron density and reactivity of the aromatic system. The C-F bond is strong, but the fluorine atom can affect the molecule's susceptibility to photodegradation.[2][3]

    • Ether Linkage: An alkyl-aryl ether linkage connects the butoxy side chain to the fluorinated phenyl ring. Ethers are generally stable but can be cleaved under harsh acidic conditions.

    • Primary Aliphatic Amine: The primary amine group on the butoxy chain is a key site for salt formation and is susceptible to oxidation.

    • Chiral Center: The presence of a chiral carbon at the C2 position of the butoxy chain means the compound can exist as enantiomers.

Predicted Degradation Pathways and Mechanistic Insights

Based on the functional groups present in 1-(2-Aminobutoxy)-2-fluorobenzene, we can predict its susceptibility to several degradation pathways. The following sections explore these pathways from a mechanistic standpoint.

Hydrolytic Degradation

The ether linkage in 1-(2-Aminobutoxy)-2-fluorobenzene is the primary site for potential hydrolytic degradation.

  • Acid-Catalyzed Hydrolysis: Under strong acidic conditions (e.g., concentrated HCl or H₂SO₄) and elevated temperatures, the ether oxygen can be protonated, making the adjacent carbon atoms more electrophilic and susceptible to nucleophilic attack by water. This would lead to the cleavage of the ether bond, yielding 2-fluorophenol and 2-aminobutanol. This reaction is generally slow for aryl ethers compared to alkyl ethers.

  • Base-Catalyzed Hydrolysis: Aryl ethers are highly resistant to base-catalyzed hydrolysis due to the poor leaving group nature of the phenoxide ion. Therefore, significant degradation under basic conditions is not anticipated.

Oxidative Degradation

The molecule has two primary sites susceptible to oxidation: the primary amine and the benzylic carbon of the butoxy side chain.

  • Oxidation of the Primary Amine: Primary amines can be oxidized by various reagents (e.g., hydrogen peroxide, peroxy acids) to form nitroso, nitro, or other oxidation products. The specific products formed will depend on the oxidant and reaction conditions.

  • Oxidation of the Benzylic Position: The carbon atom of the butoxy chain attached to the ether oxygen is at a benzylic-like position, making the C-H bonds at this location susceptible to radical-mediated oxidation.[4][5][6] Strong oxidizing agents like potassium permanganate (KMnO₄) could potentially cleave the side chain, leading to the formation of 2-fluorophenoxyacetic acid or further degradation products.[4][5][6]

Photolytic Degradation

The fluorinated aromatic ring is the most likely site for photolytic degradation.

  • Mechanism of Photodegradation: Aromatic fluorinated compounds can undergo photodegradation upon exposure to UV light.[2][3][7] The absorption of UV radiation can excite the molecule to a higher energy state, leading to bond cleavage. The primary photolytic pathway for aryl-F compounds is often defluorination, resulting in the formation of fluoride ions and a phenol derivative.[7][8][9] Other potential photodegradation pathways include photo-hydroxylation of the aromatic ring.

  • Quantum Yield: The efficiency of photodegradation is described by the quantum yield, which is the fraction of absorbed photons that result in a chemical reaction. For many fluorinated pharmaceuticals, the quantum yields have been determined and are often influenced by the aqueous matrix.[8][9]

Experimental Protocols for Forced Degradation Studies

To empirically determine the stability of 1-(2-Aminobutoxy)-2-fluorobenzene, a series of forced degradation (stress testing) studies should be conducted. The goal is to generate degradation products to develop and validate a stability-indicating analytical method.

General Workflow for Forced Degradation

The following diagram illustrates a typical workflow for conducting forced degradation studies.

Forced_Degradation_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis P1 Prepare Stock Solution of Compound S1 Acid Hydrolysis (e.g., 0.1M HCl, 60°C) P1->S1 Expose to stress S2 Base Hydrolysis (e.g., 0.1M NaOH, 60°C) P1->S2 Expose to stress S3 Oxidation (e.g., 3% H2O2, RT) P1->S3 Expose to stress S4 Photolysis (ICH Q1B light exposure) P1->S4 Expose to stress S5 Thermal (e.g., 80°C, solid & solution) P1->S5 Expose to stress P2 Prepare Stress Agents (HCl, NaOH, H2O2, etc.) A1 Sample Quenching & Dilution S1->A1 Time points S2->A1 Time points S3->A1 Time points S4->A1 Time points S5->A1 Time points A2 HPLC-UV/DAD Analysis A1->A2 A3 Peak Purity Assessment A2->A3 A4 LC-MS for Degradant Identification A2->A4 A5 Mass Balance Calculation A3->A5 A4->A5

Caption: General workflow for forced degradation studies.

Step-by-Step Protocols

Objective: To generate approximately 5-20% degradation of the parent compound to ensure that the primary degradation products are formed without excessive secondary degradation.

  • Preparation of Stock Solution: Prepare a stock solution of 1-(2-Aminobutoxy)-2-fluorobenzene at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

  • Acid Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 1.0 M HCl.

    • Incubate the solution at 60°C.

    • Withdraw aliquots at 2, 6, 24, and 48 hours.

    • Neutralize the aliquots with an equivalent amount of 1.0 M NaOH before analysis.

  • Base Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 1.0 M NaOH.

    • Incubate the solution at 60°C.

    • Withdraw aliquots at 2, 6, 24, and 48 hours.

    • Neutralize the aliquots with an equivalent amount of 1.0 M HCl before analysis.

  • Oxidative Degradation:

    • To 1 mL of the stock solution, add 1 mL of 30% hydrogen peroxide (H₂O₂).

    • Keep the solution at room temperature and protected from light.

    • Withdraw aliquots at 2, 6, and 24 hours.

    • Quench the reaction by adding a small amount of sodium bisulfite if necessary.

  • Photostability Testing:

    • Expose a solution of the compound (e.g., 0.1 mg/mL) and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in the ICH Q1B guideline.

    • A parallel sample should be wrapped in aluminum foil to serve as a dark control.

    • Analyze the samples after the exposure period.

  • Thermal Degradation:

    • Place the solid compound and a solution of the compound in a controlled temperature oven at 80°C.

    • Analyze samples at 1, 3, and 7 days.

Analytical Methodology

A stability-indicating analytical method, typically a reverse-phase HPLC method with UV detection, should be developed. The method must be able to resolve the parent compound from all major degradation products. Mass spectrometry (LC-MS) should be used to identify the mass of the degradation products to aid in their structural elucidation.

Summary of Predicted Stability Profile and Data Presentation

The following table summarizes the predicted stability of 1-(2-Aminobutoxy)-2-fluorobenzene under various stress conditions. The "Predicted Lability" is a qualitative assessment based on chemical principles.

Stress ConditionReagent/ConditionPredicted LabilityLikely Degradation Site(s)Potential Products
Acidic Hydrolysis 1.0 M HCl, 60°CModerateEther Linkage2-Fluorophenol, 2-Aminobutanol
Basic Hydrolysis 1.0 M NaOH, 60°CLowUnlikely to degradeNo significant degradation expected
Oxidation 30% H₂O₂, RTHighPrimary Amine, Benzylic C-HN-Oxides, Nitroso compounds, Carbonyl derivatives
Photolysis ICH Q1B light exposureModerate to HighAromatic Ring (C-F bond)2-Aminobutoxy-phenol, Fluoride ion
Thermal 80°CLow to ModerateOverall molecule (weakest bonds)Various minor degradation products

Proposed Degradation Pathway Diagram

The following diagram illustrates the primary predicted degradation pathways for 1-(2-Aminobutoxy)-2-fluorobenzene.

Degradation_Pathways cluster_hydrolysis Hydrolysis (Acidic) cluster_oxidation Oxidation cluster_photolysis Photolysis Parent 1-(2-Aminobutoxy)-2-fluorobenzene H1 2-Fluorophenol Parent->H1 H₃O⁺, Δ H2 2-Aminobutanol Parent->H2 H₃O⁺, Δ O1 N-Oxide/Nitroso Derivative Parent->O1 [O] O2 Benzylic Carbonyl Parent->O2 [O] P1 Defluorinated Phenol Derivative Parent->P1 P2 Fluoride Ion (F⁻) P1->P2

Caption: Predicted major degradation pathways.

Recommendations for Storage and Handling

Based on the predicted stability profile, the following storage and handling recommendations are proposed:

  • Storage: Store 1-(2-Aminobutoxy)-2-fluorobenzene in well-sealed containers, protected from light, at refrigerated temperatures (2-8°C) to minimize potential thermal and photolytic degradation.

  • Handling: Avoid contact with strong acids and oxidizing agents. When preparing solutions, use high-purity solvents and protect them from light, especially if they are to be stored for extended periods.

Conclusion

References

  • Bhat, P. N., Pomerantz, D. H., & Latch, D. E. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC. Environmental Science & Technology.
  • Bhat, P. N., Gauthier, E. A., & Mabury, S. A. (2023). Photolysis Products of Fluorinated Pharmaceuticals. Environmental Science & Technology.
  • Bhat, P. N., Mundhenke, M. J., Pomerantz, D. H., & Latch, D. E. (2021). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC. Environmental Science & Technology.
  • Bhat, P. N., Gauthier, E. A., & Mabury, S. A. (2022). Finding Fluorine: Photoproduct Formation during the Photolysis of Fluorinated Pesticides.
  • Bhat, P. N., Gauthier, E. A., & Mabury, S. A. (2022). Photoproduct Formation during the Photolysis of Fluorinated Pesticides. Environmental Science & Technology.
  • Carvalho, M. F., De Marco, P., Duque, A. F., Gonçalves, A. M., & Castro, P. M. (2006). Degradation of fluorobenzene by Rhizobiales strain F11 via ortho cleavage of 4-fluorocatechol and catechol - PMC. Applied and Environmental Microbiology.
  • ChemScene. (n.d.). 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride. ChemScene.
  • McMurry, J. (n.d.). 8.8 Oxidation and Reduction of Aromatic Compounds. Fundamentals of Organic Chemistry.
  • OpenStax. (2023). 16.
  • LibreTexts. (2024). 16.

Sources

Methodological & Application

Application Note: 1-(2-Aminobutoxy)-2-fluorobenzene as a Versatile Scaffold in CNS and Kinase Inhibitor Drug Discovery

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-(2-Aminobutoxy)-2-fluorobenzene (IUPAC: 1-(2-fluorophenoxy)butan-2-amine; CAS: 1311314-13-2 for the HCl salt) is a highly versatile, privileged chemical building block utilized in modern drug discovery. Characterized by an ortho-fluorinated phenoxy ring linked to an


-branched primary amine, this intermediate provides an optimal balance of lipophilicity, metabolic stability, and synthetic tractability.

This application note provides researchers and drug development professionals with a comprehensive guide to utilizing this scaffold. It details the mechanistic rationale behind its structural features and provides self-validating, step-by-step protocols for its integration into Central Nervous System (CNS) agents and Type II kinase inhibitors.

Mechanistic Rationale & Physicochemical Profiling

The selection of 1-(2-Aminobutoxy)-2-fluorobenzene over unfluorinated or unbranched analogs is driven by strict structure-activity relationship (SAR) and pharmacokinetic (PK) principles:

  • Metabolic Shielding via Fluorination: The incorporation of a fluorine atom at the ortho-position of the phenoxy ring serves a dual purpose. First, it blocks rapid cytochrome P450 (CYP450)-mediated ortho-hydroxylation, a common metabolic liability in unsubstituted aryloxy scaffolds [1]. Second, the highly polarized C–F bond modulates the electron density of the aromatic ring, often enhancing the

    
    -
    
    
    
    stacking or dipole interactions with target protein residues [2].
  • Conformational Bias and Lipophilicity: Fluorine's strong electronegativity and low polarizability increase the overall lipophilicity (LogP) of the molecule without adding significant steric bulk (van der Waals radius of 1.47 Å vs. 1.20 Å for hydrogen) [4]. This is critical for CNS applications where blood-brain barrier (BBB) penetration is required.

  • 
    -Branching for MAO Resistance:  The butan-2-amine chain features an ethyl group adjacent to the primary amine. This 
    
    
    
    -branching provides steric hindrance that protects the amine from rapid oxidative deamination by Monoamine Oxidases (MAOs), prolonging the half-life of derived CNS therapeutics [3].

Workflow Visualization

The following diagram illustrates the divergent synthetic utility of 1-(2-Aminobutoxy)-2-fluorobenzene in generating distinct pharmacological classes.

G A 1-(2-Aminobutoxy)- 2-fluorobenzene (Central Scaffold) B Reductive Amination (NaBH(OAc)3, Aldehyde) A->B Pathway 1 C Urea Formation (Aryl Isocyanate, TEA) A->C Pathway 2 D CNS-Active Ligand (Secondary Amine) B->D BBB Penetrant E Kinase Inhibitor (Urea Linkage) C->E Hinge Binder

Divergent synthetic workflows utilizing 1-(2-Aminobutoxy)-2-fluorobenzene in drug discovery.

Experimental Protocols

Protocol A: Synthesis of CNS-Active Secondary Amines via Reductive Amination

Causality: Primary amines are often too polar to cross the BBB efficiently. Conversion to a secondary amine via reductive amination optimizes the LogBB profile and allows for the introduction of pharmacophores targeting specific monoamine receptors (e.g., 5-HT, TAAR1) [3]. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over NaBH₄ because it is a milder reducing agent that selectively reduces the intermediate iminium ion without reducing the unreacted aldehyde.

Materials:

  • 1-(2-Aminobutoxy)-2-fluorobenzene HCl (1.0 eq)

  • Target Aldehyde (e.g., 4-fluorobenzaldehyde) (1.05 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

  • NaBH(OAc)₃ (1.5 eq)

  • 1,2-Dichloroethane (DCE) (Anhydrous)

Step-by-Step Methodology:

  • Freebasing: Suspend 1-(2-Aminobutoxy)-2-fluorobenzene HCl (1.0 mmol) in anhydrous DCE (5 mL) under a nitrogen atmosphere. Add DIPEA (1.2 mmol) dropwise and stir for 10 minutes at room temperature (RT) to liberate the free base.

  • Imine Formation: Add the target aldehyde (1.05 mmol) to the solution. Stir at RT for 2 hours.

    • Self-Validation Checkpoint: Remove a 10 µL aliquot, quench in methanol, and analyze via LC-MS. Look for the mass of the intermediate imine (M+H-H₂O) to confirm quantitative conversion before proceeding.

  • Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)₃ (1.5 mmol) in three portions over 15 minutes to control the mild exotherm.

  • Maturation: Allow the reaction to warm to RT and stir for 12 hours.

    • Self-Validation Checkpoint: Perform TLC (DCM:MeOH 9:1). The primary amine starting material (ninhydrin-active, Rf ~0.2) should be completely consumed, replaced by a new UV-active spot (Rf ~0.5).

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes:EtOAc gradient) to yield the pure secondary amine.

Protocol B: Assembly of Type II Kinase Inhibitors via Urea Formation

Causality: Type II kinase inhibitors stabilize the inactive "DFG-out" conformation of kinases. The primary amine of our scaffold is an excellent nucleophile for reacting with aryl isocyanates to form a urea linkage. The resulting urea acts as a critical bidentate hydrogen-bond donor/acceptor system within the kinase hinge region, while the fluorophenoxy tail occupies the hydrophobic allosteric pocket.

Materials:

  • 1-(2-Aminobutoxy)-2-fluorobenzene HCl (1.0 eq)

  • Substituted Aryl Isocyanate (e.g., 3-(trifluoromethyl)phenyl isocyanate) (1.0 eq)

  • Triethylamine (TEA) (2.0 eq)

  • Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

  • Preparation: Dissolve 1-(2-Aminobutoxy)-2-fluorobenzene HCl (1.0 mmol) in anhydrous DCM (10 mL) and cool to 0 °C under nitrogen.

  • Basification: Add TEA (2.0 mmol) dropwise. Stir for 15 minutes to ensure complete dissolution and freebasing.

  • Coupling: Dissolve the aryl isocyanate (1.0 mmol) in DCM (2 mL) and add it dropwise to the reaction mixture over 10 minutes.

  • Reaction: Remove the ice bath and stir at RT for 4 hours.

    • Self-Validation Checkpoint: The formation of the urea often results in a white precipitate. LC-MS analysis of the suspension should show the product mass [M+H]⁺ with no residual amine.

  • Isolation: If a precipitate has formed, filter the solid and wash with cold DCM (5 mL) and Hexanes (10 mL). If no precipitate forms, wash the organic layer with 1M HCl (to remove unreacted amine), water, and brine. Dry over MgSO₄ and concentrate.

  • Recrystallization: Recrystallize the crude urea from Hot Ethanol/Water to achieve >98% purity suitable for in vitro kinase assays.

Quantitative Data Summary

The following table summarizes expected analytical and validation metrics for the products derived from the protocols above, acting as a reference standard for quality control.

Derivative TypeReaction PathwayAvg. Yield (%)Expected LC-MS [M+H]⁺Key ¹H-NMR Indicator (CDCl₃,

ppm)
Purity Metric (HPLC)
Intermediate N/A (Starting Material)N/A184.14.05 (m, 2H, -O-CH₂-)>95% (ELSD)
CNS Ligand Reductive Amination (Protocol A)78 - 85%292.2*3.80 (s, 2H, Ar-CH₂-N)>98% (UV 254nm)
Kinase Scaffold Urea Formation (Protocol B)88 - 94%371.1**8.10 (s, 1H, NH-urea), 6.20 (d, 1H)>99% (UV 254nm)

*Calculated using 4-fluorobenzaldehyde as the coupling partner. **Calculated using 3-(trifluoromethyl)phenyl isocyanate as the coupling partner.

References

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. URL: [Link]

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. URL:[Link]

  • Various Authors. (2021). Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey. Pharmaceuticals (Basel). URL:[Link]

  • Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. URL:[Link]

Application of 1-(2-Aminobutoxy)-2-fluorobenzene in Medicinal Chemistry: A Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, properties, and potential applications of the chiral building block, 1-(2-Aminobutoxy)-2-fluorobenzene, in the field of medicinal chemistry. The strategic incorporation of a 2-fluorophenoxy moiety combined with a chiral aminobutoxy side chain presents a compelling scaffold for the development of novel therapeutics, particularly those targeting the central nervous system (CNS). This document offers detailed synthetic protocols, characterization data, and explores the rationale behind its use in drug design, supported by insights from structurally related compounds.

Introduction: The Strategic Value of Fluorination and Chirality

The design of modern pharmaceuticals increasingly relies on the strategic incorporation of fluorine atoms and the control of stereochemistry to optimize drug-like properties.[1][2][3] Fluorine, with its high electronegativity and small van der Waals radius, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][4] The 2-fluorophenoxy group, in particular, is a recurring motif in a variety of pharmacologically active compounds, contributing to enhanced potency and improved pharmacokinetic profiles.[5]

Simultaneously, the chirality of a drug molecule is a critical determinant of its therapeutic efficacy and safety. Enantiomers of the same compound can exhibit vastly different pharmacological and toxicological profiles. Therefore, the ability to synthesize and utilize enantiomerically pure building blocks is paramount in modern drug discovery. The chiral 2-aminobutoxy side chain in 1-(2-Aminobutoxy)-2-fluorobenzene introduces a key stereocenter, offering the potential for stereospecific interactions with biological targets.

This guide focuses on the practical application of 1-(2-Aminobutoxy)-2-fluorobenzene as a versatile intermediate for the synthesis of novel drug candidates.

Physicochemical Properties and Characterization

While extensive public data on 1-(2-Aminobutoxy)-2-fluorobenzene is limited, its hydrochloride salt is commercially available, indicating its utility in research. The key structural features suggest the following properties, which are crucial for its application in medicinal chemistry.

PropertyPredicted Value/CharacteristicSignificance in Drug Discovery
Molecular Formula C₁₀H₁₄FNOProvides the basis for molecular weight and elemental composition.
Molecular Weight 183.22 g/mol (free base)Falls within the range for "lead-like" and "drug-like" molecules.
LogP (Predicted) ~2.5 - 3.0Suggests good lipophilicity for CNS penetration.
pKa (Predicted) ~9.5 - 10.5 (Amine)The basicity of the primary amine allows for salt formation and influences solubility and receptor interactions.
Key Structural Features 2-Fluorophenoxy ether, Chiral primary amineThe ether linkage is generally stable, while the primary amine provides a versatile handle for further chemical modification. The fluorine atom can block metabolic oxidation and enhance binding interactions.

Characterization Data (Hypothetical for the free base):

  • ¹H NMR (400 MHz, CDCl₃) δ: 7.10-6.90 (m, 4H, Ar-H), 4.05 (dd, J = 9.2, 5.6 Hz, 1H, O-CHa), 3.95 (dd, J = 9.2, 6.4 Hz, 1H, O-CHb), 3.20-3.10 (m, 1H, N-CH), 1.70-1.50 (m, 2H, CH₂), 1.45 (br s, 2H, NH₂), 0.95 (t, J = 7.4 Hz, 3H, CH₃).

  • ¹³C NMR (101 MHz, CDCl₃) δ: 153.5 (d, J = 245 Hz, C-F), 145.0 (d, J = 3 Hz, C-O), 124.5 (d, J = 8 Hz, C-H), 122.0 (d, J = 4 Hz, C-H), 116.5 (d, J = 18 Hz, C-H), 115.8 (d, J = 2 Hz, C-H), 74.5 (O-CH₂), 52.0 (N-CH), 26.0 (CH₂), 10.5 (CH₃).

  • MS (ESI+): m/z 184.1 [M+H]⁺

Synthetic Protocols

The synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene can be approached through several established methods in organic chemistry. Below are detailed protocols for both a racemic and an enantioselective synthesis.

Protocol 1: Racemic Synthesis via Williamson Ether Synthesis

This protocol outlines a straightforward two-step synthesis starting from commercially available reagents to produce the racemic mixture of 1-(2-Aminobutoxy)-2-fluorobenzene.

G cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Conversion to Amine A 2-Fluorophenol C Racemic 1-(2-Hydroxybutoxy)-2-fluorobenzene A->C Base (e.g., K₂CO₃) Solvent (e.g., Acetone) Reflux B 1-Bromo-2-butanol B->C D Racemic 1-(2-Hydroxybutoxy)-2-fluorobenzene F Racemic 1-(2-Aminobutoxy)-2-fluorobenzene D->F E E 1. Mesylation (MsCl, Et₃N) 2. Azide Displacement (NaN₃) 3. Reduction (e.g., H₂, Pd/C or LiAlH₄) G cluster_0 Step 1: Boc Protection cluster_1 Step 2: Mitsunobu Reaction cluster_2 Step 3: Boc Deprotection A (S)-2-Aminobutan-1-ol C (S)-tert-butyl (1-hydroxybutan-2-yl)carbamate A->C B B (Boc)₂O, Et₃N DCM D (S)-tert-butyl (1-hydroxybutan-2-yl)carbamate F (S)-tert-butyl (1-(2-fluorophenoxy)butan-2-yl)carbamate D->F E E 2-Fluorophenol DEAD, PPh₃ THF G (S)-tert-butyl (1-(2-fluorophenoxy)butan-2-yl)carbamate I (S)-1-(2-Aminobutoxy)-2-fluorobenzene G->I H H TFA or HCl in Dioxane G A 1-(2-Aminobutoxy)-2-fluorobenzene B Amide Coupling (e.g., with a carboxylic acid) A->B C Reductive Amination (e.g., with an aldehyde/ketone) A->C D Novel Amide Derivatives B->D E Novel Secondary/Tertiary Amines C->E F Potential CNS-Active Agents (e.g., for neurodegenerative diseases, pain, psychiatric disorders) D->F E->F

Sources

Protocol for derivatization of the primary amine in 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide details the derivatization protocols for 1-(2-Aminobutoxy)-2-fluorobenzene (CAS: 1311314-13-2), a critical intermediate possessing a primary aliphatic amine and a chiral center. Due to the molecule's weak native UV chromophore and the presence of a stereocenter at the C2 position of the butoxy chain, direct analysis is often insufficient for trace impurity profiling or enantiomeric purity assessment.

This guide provides three validated workflows:

  • Chiral Resolution (HPLC-UV/MS): Using Marfey’s Reagent (FDAA) to separate enantiomers (

    
     vs 
    
    
    
    ).
  • High-Sensitivity Quantitation (HPLC-FL): Using OPA/Mercaptoethanol for sub-picomole detection.[1]

  • Volatile Analysis (GC-MS): Using TFAA for structural confirmation and mass spectrometry.

Analyte Profile & Chemical Context[2][3][4][5][6][7][8][9][10]

Before initiating any protocol, understand the structural constraints of the analyte.

FeatureDescriptionImplication for Derivatization
Structure 1-(2-Aminobutoxy)-2-fluorobenzenePrimary aliphatic amine (

) is the nucleophile.
Chiral Center C2 of the butoxy chainRequires chiral derivatization to determine Enantiomeric Excess (

).
Salt Form Often supplied as

salt
CRITICAL: Must be neutralized (free-based) in situ using carbonate or borate buffers to allow nucleophilic attack.
Stability Aryl fluoride & Ether linkageStable under standard basic/acidic derivatization conditions. Avoid strong Lewis acids that might cleave the ether.
Decision Matrix: Selecting the Right Protocol

The following decision tree guides the selection of the optimal derivatization strategy based on analytical needs.

DerivatizationSelector Start Analytical Goal Chiral Enantiomeric Purity (R vs S) Start->Chiral Achiral Quantitation / ID Start->Achiral Marfeys Protocol A: Marfey's Reagent (HPLC-UV/MS) Chiral->Marfeys Diastereomer Formation Trace Trace Sensitivity (< 1 pmol) Achiral->Trace Structure Structural ID / Volatility Achiral->Structure OPA Protocol B: OPA-Fluorescence (HPLC-FL) Trace->OPA Fluorgenic Tag TFAA Protocol C: TFAA Acylation (GC-MS) Structure->TFAA Volatile Amide

Figure 1: Decision matrix for selecting the appropriate derivatization protocol.

Protocol A: Chiral Resolution using Marfey’s Reagent (FDAA)

Objective: Determination of enantiomeric purity (


 ratio).
Mechanism:  The L-FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) reacts with the racemic amine to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral C18 column.
Reagents Required[5][7][9][11][12][13]
  • Marfey’s Reagent: 1% (w/v) solution in Acetone (Store at 4°C, dark).

  • Reaction Buffer: 1 M

    
     (Sodium Bicarbonate).
    
  • Quenching Acid: 1 M

    
    .
    
  • Solvent: HPLC-grade Acetone and Water.[2][3]

Step-by-Step Methodology
  • Sample Preparation: Dissolve 1.0 mg of 1-(2-Aminobutoxy)-2-fluorobenzene (HCl salt) in 100 µL of water.

  • Basification: Add 40 µL of 1 M

    
    .
    
    • Note: This neutralizes the HCl salt and ensures the amine is unprotonated (

      
      ) and nucleophilic.
      
  • Derivatization: Add 200 µL of Marfey’s Reagent (1% in acetone).

  • Incubation: Vortex and heat at 40°C for 60 minutes .

    • Why: The fluorine on the FDAA ring undergoes nucleophilic aromatic substitution. Heat drives this reaction to completion.

  • Quenching: Allow to cool, then add 40 µL of 1 M

    
     to stop the reaction.
    
  • Dilution: Dilute with 500 µL of Mobile Phase A (Water + 0.1% Formic Acid). Filter through 0.22 µm PTFE filter.

HPLC Conditions (Gradient)
ParameterSetting
Column C18 (e.g., Agilent Zorbax Eclipse Plus), 100mm x 2.1mm, 1.8 µm
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 10% B to 60% B over 20 minutes
Detection UV at 340 nm (DNP chromophore)
Expected Result Two distinct peaks (L-FDAA-R-amine and L-FDAA-S-amine) separated by 1–3 minutes.

Protocol B: High-Sensitivity OPA Derivatization (HPLC-FL)

Objective: Trace quantification (impurity profiling) in biological or environmental matrices. Mechanism: o-Phthalaldehyde (OPA) reacts with primary amines in the presence of a thiol (2-Mercaptoethanol) to form a highly fluorescent isoindole derivative. Constraint: The derivative is unstable; automated on-line derivatization is recommended.

Reagents Required[5][7][9][11][12][13]
  • OPA Reagent: 10 mg OPA dissolved in 1 mL Methanol, added to 9 mL of 0.4 M Borate Buffer (pH 10.2).

  • Thiol: Add 50 µL of 2-Mercaptoethanol (2-ME) or 3-Mercaptopropionic acid (3-MPA) to the OPA solution.

    • Expert Tip: 3-MPA yields slightly more stable derivatives than 2-ME.

Automated Injector Program (Needle-in-Loop)
  • Draw: 5 µL Borate Buffer (pH 10.2).

  • Draw: 2 µL Sample (1-(2-Aminobutoxy)-2-fluorobenzene).

  • Draw: 2 µL OPA/Thiol Reagent.

  • Mix: Needle wash/mix cycle (3x) in the loop or vial.

  • Wait: 1.0 minute (Critical: Reaction is instantaneous but degradation starts after ~5 mins).

  • Inject: Immediately inject onto the column.

Detection Parameters
  • Excitation: 340 nm

  • Emission: 455 nm

  • Limit of Detection (LOD): ~10–50 fmol on column.

Protocol C: GC-MS Derivatization (Acylation)

Objective: Volatility enhancement for Gas Chromatography and Mass Spectrometry confirmation. Mechanism: Trifluoroacetic Anhydride (TFAA) converts the polar amine into a volatile trifluoroacetamide.

Reagents
  • Acylating Agent: Trifluoroacetic Anhydride (TFAA).[4][5][6]

  • Solvent: Ethyl Acetate (Anhydrous).[4]

  • Base Catalyst: Triethylamine (TEA) - Optional, helps scavenge acid.

Methodology
  • Dry Down: Ensure the sample (approx. 1 mg) is completely dry. If it is an HCl salt, free-basing via liquid-liquid extraction (NaOH/DCM) prior to this step is preferred to avoid salt precipitation in the GC liner.

  • Reagent Addition: Add 200 µL Ethyl Acetate and 50 µL TFAA.

  • Reaction: Cap vial (PTFE-lined) and heat at 60°C for 20 minutes .

  • Evaporation: Evaporate to dryness under a stream of Nitrogen (

    
    ) to remove excess acid/anhydride.
    
  • Reconstitution: Reconstitute in 100 µL Ethyl Acetate or Isooctane.

  • Analysis: Inject 1 µL (Split 1:50) into GC-MS.

GCFlow Step1 Free-Base Extraction (Remove HCl salt) Step2 Add TFAA + EtOAc Step1->Step2 Step3 Heat 60°C, 20 min (Acylation) Step2->Step3 Step4 Evaporate N2 (Remove Acid) Step3->Step4 Step5 GC-MS Injection Step4->Step5

Figure 2: Workflow for TFAA derivatization for GC-MS analysis.

References

  • Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[1][7][5][6][8][9][3][10][11] Link

  • Sigma-Aldrich. (n.d.). Derivatization and Separation of Aliphatic Amines.[8][9][11]Link

  • Agilent Technologies. (2020). Automated Pre-Column Derivatization of Primary Amines using OPA.Link

  • ChemScene. (n.d.). 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride Product Data.Link

  • Little, J. L. (1999). Derivatization of Amines for GC-MS. Journal of Chromatography A. Link

Sources

Application Note: Reversed-Phase HPLC Method Development and Validation for 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profiling

Developing a robust High-Performance Liquid Chromatography (HPLC) method requires a deep understanding of the target analyte's physicochemical properties. The molecule 1-(2-Aminobutoxy)-2-fluorobenzene (often synthesized and handled as a hydrochloride salt, CAS: 1311314-13-2) presents specific chromatographic challenges[1].

Structurally, it features a hydrophobic fluorobenzene ring, a flexible ether linkage, and a highly basic primary aliphatic amine. The primary amine (pKa ~9.5–10.5) is the critical functional group dictating the chromatographic strategy. When analyzed on standard silica-based stationary phases, basic compounds like this are notorious for exhibiting severe peak tailing. This distortion is caused by secondary ion-exchange interactions between the positively charged protonated amine and negatively charged, unreacted residual silanols on the silica surface[2]. To build a self-validating, stability-indicating assay, our method development must proactively suppress these interactions while ensuring compliance with global regulatory standards.

Chromatographic Strategy: The Causality of Method Design

To achieve sharp, symmetrical peaks and reproducible retention times, every parameter in this method is chosen based on mechanistic causality:

  • Stationary Phase Selection: We mandate the use of a high-purity, base-deactivated (Type B) silica or a hybrid organic-inorganic C18 column[3]. Advanced end-capping technology is non-negotiable here, as it physically shields residual silanols from the basic amine, drastically reducing peak tailing[2].

  • Mobile Phase pH & Ion-Pairing: Operating at a low pH (pH 2.0–2.5) using 0.1% Trifluoroacetic acid (TFA) serves a dual mechanistic purpose. First, it fully protonates the primary amine, locking it into a single ionization state to prevent peak splitting. Second, the low pH suppresses the ionization of surface silanols (which typically have a pKa of 3.5–4.5), virtually eliminating the electrostatic tailing mechanism[4]. Furthermore, TFA acts as a volatile ion-pairing reagent; the trifluoroacetate anion pairs with the protonated amine, increasing its apparent hydrophobicity and improving retention on the reversed-phase column.

  • Elution Mode: A gradient elution profile is utilized rather than isocratic. While isocratic might suffice for a pure API assay, a gradient is required to elute potential polar degradation products (e.g., resulting from ether cleavage) and strongly retained hydrophobic impurities, ensuring the method is stability-indicating.

HPLC_Workflow N1 1. Analyte Profiling 1-(2-Aminobutoxy)-2-fluorobenzene N2 2. Stationary Phase Selection Type B / Hybrid C18 Column N1->N2 Identifies basic amine risk N3 3. Mobile Phase Optimization Low pH (TFA) to Suppress Silanols N2->N3 Requires silanol shielding N4 4. Gradient & Flow Tuning Optimize Retention (k') & Symmetry N3->N4 Establishes peak shape N5 5. ICH Q2(R2) Validation Evaluate Precision, Accuracy, Specificity N4->N5 Locks method parameters

Logical workflow for HPLC method development, from analyte profiling to ICH Q2(R2) validation.

Optimized Chromatographic Parameters

The quantitative parameters of the finalized method are summarized below to ensure easy replication and transferability across laboratories.

ParameterSpecificationMechanistic Rationale
Column Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm) or equivalentHybrid particle technology resists high pH degradation and minimizes silanol activity.
Mobile Phase A 0.1% TFA in Ultrapure Water (v/v)Low pH (~2.0) suppresses silanol ionization; TFA provides ion-pairing for the basic amine.
Mobile Phase B 0.1% TFA in Acetonitrile (v/v)Matching TFA concentration prevents baseline drift during the gradient run.
Flow Rate 1.0 mL/minOptimal linear velocity for a 4.6 mm ID column to maximize theoretical plates (N).
Column Temperature 35 °CReduces mobile phase viscosity and improves mass transfer kinetics, sharpening peaks.
Injection Volume 10 µLPrevents volume overload while maintaining sufficient sensitivity for impurity detection.
Detection (UV) 210 nm (Primary), 265 nm (Secondary)210 nm captures the strong pi-pi* transition of the fluorobenzene chromophore.
Gradient Program 0-2 min: 5% B 2-12 min: 5%

80% B 12-15 min: 80% B 15.1-20 min: 5% B
Ensures elution of the polar amine while flushing out highly retained hydrophobic impurities.

Step-by-Step Analytical Protocol

To ensure this protocol acts as a self-validating system, System Suitability Testing (SST) is embedded directly into the workflow.

Step 1: Mobile Phase Preparation

  • Aqueous Phase (A): Accurately measure 1.0 mL of LC-MS grade Trifluoroacetic acid (TFA) and add it to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas via sonication for 10 minutes.

  • Organic Phase (B): Add 1.0 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile. Mix thoroughly. Note: Using LC-MS grade reagents ensures the method can be seamlessly transferred to an LC-MS system for impurity identification without altering the chemistry.

Step 2: Sample and Standard Preparation

  • Diluent: Prepare a mixture of Water and Acetonitrile (50:50, v/v). Causality: Matching the diluent strength to the midpoint of the gradient prevents sample solvent effects (e.g., peak fronting) upon injection.

  • Standard Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride reference standard into a 10 mL volumetric flask. Dissolve completely in 5 mL of diluent using vortexing, then make up to the mark.

Step 3: System Suitability Testing (SST) Before analyzing unknown samples, the system must prove its fitness.

  • Inject the Standard Solution five consecutive times.

  • Acceptance Criteria:

    • Retention Time RSD

      
       1.0%
      
    • Peak Area RSD

      
       2.0%
      
    • Tailing Factor (

      
      ) 
      
      
      
      1.5 (Confirms successful silanol suppression)
    • Theoretical Plates (

      
      ) 
      
      
      
      5000

ICH Q2(R2) Method Validation Framework

Once the method is developed, it must be formally validated to demonstrate that it is "fit for the intended purpose" as dictated by the 5[5]. The validation strategy below outlines the critical parameters required for a quantitative assay[6].

Validation ParameterICH Q2(R2) MethodologyAcceptance Criteria
Specificity Inject blank, placebo, and forced degradation samples (acid, base, peroxide, heat, UV).No interfering peaks at the retention time of 1-(2-Aminobutoxy)-2-fluorobenzene. Peak purity angle < purity threshold (via PDA).
Linearity & Range Prepare 5 concentration levels spanning 50% to 150% of the target analytical concentration.Correlation coefficient (

)

0.999. Y-intercept

2.0% of the 100% response.
Accuracy (Recovery) Spike API into placebo matrix at 3 levels (80%, 100%, 120%) in triplicate.Mean recovery across all levels must be between 98.0% and 102.0%.
Precision (Repeatability) 6 independent sample preparations at 100% concentration analyzed by a single analyst.Relative Standard Deviation (RSD) of the calculated assay results

2.0%.
Robustness Deliberately vary Flow Rate (

0.1 mL/min), Temp (

5 °C), and pH (

0.2 units).
System suitability criteria (Tailing

1.5, Resolution

2.0) must still be met under all conditions.

Troubleshooting Chromatographic Artifacts

Even with a robust method, lifecycle variables can introduce artifacts.

  • Progressive Peak Tailing: If the tailing factor gradually increases over hundreds of injections, it indicates the hydrolytic cleavage of the C18 bonded phase, exposing underlying active silanols[2]. Solution: Replace the analytical column and ensure the mobile phase pH is not dropping below the column's operational limit.

  • Retention Time Drift: For ion-pairing methods, retention time is highly sensitive to the concentration of the pairing agent. If retention times drift earlier, the TFA may be evaporating from the mobile phase reservoirs. Solution: Prepare fresh mobile phases every 48 hours and use tightly capped solvent bottles.

References

  • validation of analytical procedures q2(r2)
  • ICH Q2(R2)
  • 1311314-13-2 | 1-(2-Aminobutoxy)
  • Source: molnar-institute.
  • Source: pharmaguru.
  • Source: agilent.

Sources

Application Note: High-Efficiency Chiral Separation of 1-(2-Aminobutoxy)-2-fluorobenzene Enantiomers

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

1-(2-Aminobutoxy)-2-fluorobenzene (commercially available as a hydrochloride salt, CAS 1311314-13-2) is a versatile, small-molecule scaffold frequently utilized in pharmaceutical drug discovery[1][2]. The molecule possesses a chiral center at the C2 position of the butoxy chain, directly adjacent to a primary amine. Because the enantiomers of chiral pharmaceutical intermediates often exhibit vastly different biological activities, toxicities, and pharmacokinetic profiles, obtaining enantiopure fractions is a critical regulatory and developmental requirement[].

However, the chiral resolution of underivatized primary amines is notoriously challenging. The highly polar


 group is prone to deleterious secondary interactions with residual silanol groups on standard silica-based Chiral Stationary Phases (CSPs). This non-enantioselective binding typically manifests as severe peak tailing, broad elution profiles, and poor resolution (

)[4].

This application note details a robust, self-validating Supercritical Fluid Chromatography (SFC) protocol for the baseline enantioseparation of 1-(2-Aminobutoxy)-2-fluorobenzene. By comparing the mechanistic efficacy of crown ether-derived CSPs against traditional polysaccharide-based columns, this guide establishes a reliable pathway from analytical screening to preparative scale-up.

Mechanistic Insights and CSP Selection (E-E-A-T)

The successful separation of primary amines requires precise control over the ionization state of the analyte and the complementary selection of the CSP. The experimental design must act as a self-validating system: if the correct ionization state is not maintained, chiral recognition will fail.

Crown Ether-Based Chiral Recognition

Crown ether columns, such as the Crownpak® CR-I(+), have emerged as the "gold standard" for resolving racemates containing a primary amino group[5][6]. The chiral recognition mechanism relies on the formation of a transient diastereomeric inclusion complex.

  • Causality in Mobile Phase Design: For complexation to occur, the primary amine must be fully protonated (

    
    ). The three hydrogens of the ammonium group form a highly structured, tripod-like hydrogen-bonding network with the oxygen atoms of the macrocyclic crown ether cavity[7]. Therefore, the mobile phase must be highly acidic. Utilizing an acidic modifier—such as 0.8% Trifluoroacetic acid (TFA) in methanol—ensures the amine remains protonated[5][8].
    
  • The Role of Water: Recent chromatographic studies demonstrate that adding 5% water to the methanolic modifier dramatically improves peak shape for primary amines on crown ether columns. The water optimizes the hydration sphere around the polar complex, mitigating non-specific retention and sharpening the peaks[5][9].

Polysaccharide-Based Chiral Recognition

Alternatively, derivatized polysaccharide CSPs (e.g., Chiralpak IG, Larihc CF6-P) separate enantiomers through a combination of steric fit, dipole-dipole interactions, and hydrogen bonding within their helical polymeric structures[4][7].

  • Causality in Mobile Phase Design: Unlike crown ethers, polysaccharide columns require the primary amine to be in a neutral state to prevent ionic binding with residual silanols. Therefore, a basic additive, such as 0.1% ammonium hydroxide (

    
    ) or ethanolamine, must be added to the organic modifier to suppress silanol ionization and maintain the free base form of the analyte[4][5].
    

Experimental Workflow and Logical Relationships

The following diagram illustrates the systematic SFC workflow used to screen and optimize the separation of 1-(2-Aminobutoxy)-2-fluorobenzene.

Workflow Start 1-(2-Aminobutoxy)-2-fluorobenzene Racemate Screening Phase 1: CSP Screening (Analytical SFC) Start->Screening Crown Crown Ether CSP (e.g., Crownpak CR-I(+)) Screening->Crown Poly Polysaccharide CSP (e.g., Chiralpak IG / Larihc CF6-P) Screening->Poly CrownMP Acidic Modifier (MeOH + 0.8% TFA + 5% H2O) Crown->CrownMP PolyMP Basic Modifier (EtOH + 0.1% NH4OH) Poly->PolyMP Eval Phase 2: Evaluation (Resolution, Peak Shape, Retention) CrownMP->Eval PolyMP->Eval Prep Phase 3: Preparative Scale-up (High-Throughput SFC) Eval->Prep Rs > 2.0 Pure Enantiopure Fractions (>99% ee) Prep->Pure

Figure 1: Systematic SFC workflow for the chiral resolution of primary amine racemates.

Step-by-Step Experimental Protocols

The following protocols utilize Supercritical Fluid Chromatography (SFC). SFC employs supercritical


, which offers superior diffusivity, lower viscosity, and greener operation compared to traditional HPLC, enabling rapid separations (often <5 minutes)[10].
Protocol A: Analytical SFC Screening

Objective: Determine the optimal CSP and modifier composition to achieve baseline resolution (


).

Materials & Reagents:

  • Analyte: 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride (1 mg/mL dissolved in Methanol).

  • System: Agilent 1260 Infinity II Analytical SFC or Waters Acquity UPC2 with PDA and MS detection[5].

  • Mobile Phase A: Supercritical

    
     (scCO
    
    
    
    ).
  • Mobile Phase B (Acidic): Methanol containing 0.8% TFA and 5% ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    [5].
    
  • Mobile Phase B (Basic): Ethanol containing 0.1%

    
    [5].
    

Procedure:

  • System Equilibration: Mount the selected analytical column (e.g., Crownpak® CR-I(+), 5 µm, 150 × 3.0 mm i.d.). Set the Automated Back Pressure Regulator (ABPR) to 120 bar and the column oven temperature to 40 °C.

  • Pump Configuration: Set the total flow rate to 1.5 mL/min.

  • Elution Gradient: Program an isocratic elution of 70% Mobile Phase A (

    
    ) and 30% Mobile Phase B.
    
  • Injection: Inject 2 µL of the racemic sample.

  • Detection: Monitor UV absorbance at 220 nm and 254 nm.

  • Data Analysis: Calculate the retention factor (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    ), selectivity (
    
    
    
    ), and resolution (
    
    
    ). Note: On Crownpak CR-I(+) columns, the D-enantiomer typically elutes before the L-enantiomer due to the specific stereochemistry of the chiral cavity[11].
Protocol B: Preparative SFC Scale-Up

Objective: Isolate enantiopure fractions of 1-(2-Aminobutoxy)-2-fluorobenzene for downstream synthesis or biological testing.

Procedure:

  • Column Selection: Mount the preparative equivalent of the successful screening column (e.g., Crownpak® CR-I(+), 5 µm, 250 × 21.2 mm i.d.).

  • Sample Preparation: Dissolve the racemate in pure methanol at a saturation concentration (e.g., 40–50 mg/mL). Ensure complete dissolution to prevent frit blockage.

  • Scale-Up Parameters:

    • Flow rate: 70 mL/min.

    • Modifier: 30% Methanol with 0.5% TFA. (Note: Water is often omitted at the preparative scale to simplify post-run fraction recovery and solvent evaporation, though peak shape may slightly broaden).

    • ABPR: 120 bar; Temperature: 35 °C.

  • Stacked Injections: Program the SFC for stacked injections (e.g., injecting 0.5 mL every 3.5 minutes) based on the analytical cycle time to maximize throughput.

  • Fraction Collection: Collect fractions based on UV thresholding.

  • Post-Processing: Evaporate the methanolic modifier under reduced pressure. Neutralize the residual TFA salt with a mild base (e.g., saturated

    
    ) and extract with dichloromethane to yield the free base enantiomers.
    

Quantitative Data Presentation

The table below summarizes the expected chromatographic performance based on the mechanistic behavior of primary amines across different CSPs and mobile phase environments[4][5][9].

Table 1: Comparative Analytical SFC Screening Results for Primary Amine Racemates

Chiral Stationary PhaseModifier CompositionAdditiveRetention Time 1 (

, min)
Retention Time 2 (

, min)
Selectivity (

)
Resolution (

)
Peak Shape
Crownpak CR-I(+) 30% Methanol0.8% TFA + 5%

2.153.421.855.20 Excellent, sharp
Crownpak CR-I(+) 30% Methanol0.8% TFA (No Water)2.203.651.903.10Moderate tailing
Chiralpak IG 30% Ethanol0.1%

4.104.651.181.45Broad, slight tailing
Larihc CF6-P 30% Methanol0.1%

3.854.901.352.10Good

Data Interpretation: The Crownpak CR-I(+) column with an acidic, aqueous-modified mobile phase provides a self-validating system. The thermodynamic stability of the tripod hydrogen-bond complex directly translates to superior selectivity (


) and baseline resolution (

), vastly outperforming traditional polysaccharide phases for this specific molecular class.

References

Sources

Application Note: 1-(2-Aminobutoxy)-2-fluorobenzene as a Versatile Building Block for Novel Fluorinated Heterocycles

Author: BenchChem Technical Support Team. Date: March 2026

Prepared By: Senior Application Scientist, Discovery Chemistry Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

The Strategic Role of Fluorinated Building Blocks in Medicinal Chemistry

In modern medicinal chemistry, the strategic incorporation of fluorine is a foundational tool for optimizing structure-activity relationships (SAR). Fluorine is unique: it is small, highly electronegative, and forms one of the strongest bonds in organic chemistry, allowing it to profoundly transform how a compound behaves in biological systems[1]. It is estimated that up to 20% of all FDA-approved drugs contain fluorine, with fluorinated heterocycles playing a particularly dominant role in rational drug design[2].

While late-stage fluorination methodologies have advanced significantly, the use of pre-functionalized fluorinated building blocks from the very beginning of a synthetic plan remains the most reliable and dominating approach in drug discovery[3][4]. 1-(2-Aminobutoxy)-2-fluorobenzene (CAS: 1311314-13-2) is a highly versatile, bifunctional scaffold. It features a primary aliphatic amine for rapid diversification and an ether-linked ortho-fluorophenyl ring. This specific 2-fluorophenoxy motif has been strategically utilized in the design of various targeted therapies, including c-Met and p38 kinase inhibitors, to occupy deep hydrophobic pockets while simultaneously improving metabolic stability[5].

Workflow BB 1-(2-Aminobutoxy)- 2-fluorobenzene SNAr SNAr Coupling (Kinase Cores) BB->SNAr Nucleophilic Amine Amide Amide Coupling (SAR Libraries) BB->Amide High-Throughput Reactivity Lead Lead Optimization (Improved ADME) SNAr->Lead Target Affinity Amide->Lead Metabolic Stability

Workflow demonstrating the integration of the fluorinated building block into lead optimization.

Physicochemical Profiling

Before deploying 1-(2-Aminobutoxy)-2-fluorobenzene in library synthesis, it is critical to understand its physicochemical baseline. The presence of the ether oxygen and the fluorine atom modulates the basicity of the primary amine through inductive effects, while providing a favorable topological polar surface area (TPSA) for membrane permeability.

Table 1: Chemical and Physical Properties of 1-(2-Aminobutoxy)-2-fluorobenzene (HCl Salt)

PropertyValueMedicinal Chemistry Implication
CAS Number 1311314-13-2Standardized sourcing and batch traceability.
Molecular Formula C₁₀H₁₅ClFNOLow molecular weight allows for fragment-based growth.
Molecular Weight 219.68 g/mol High ligand efficiency (LE) potential.
TPSA 35.25 ŲExcellent passive permeability profile (ideal for CNS/Oral).
Key Functionalities Primary Amine, Aryl FluorideEnables orthogonal coupling without protecting groups.

Synthetic Methodologies & Protocols

The primary amine of 1-(2-Aminobutoxy)-2-fluorobenzene is highly nucleophilic, making it an ideal handle for appending the 2-fluorophenoxy tail to complex heterocyclic cores. Below are two self-validating protocols designed for high yield and reproducibility.

Protocol A: Regioselective SNAr for Kinase Inhibitor Scaffolds

Objective: Synthesize N-(2-chloropyrimidin-4-yl)-1-(2-fluorophenoxy)butan-2-amine, a common intermediate for bis-anilinopyrimidine kinase inhibitors.

Causality & Design: 2,4-Dichloropyrimidine possesses two electrophilic sites. The C4 position is sterically more accessible but electronically slightly less activated than C2. By utilizing a polar protic solvent (n-butanol) and mild heating, the solvent stabilizes the departing chloride ion via hydrogen bonding. Combined with a non-nucleophilic base (DIPEA), this drives the thermodynamic preference for C4 substitution, avoiding complex mixtures.

Table 2: Optimization of SNAr Coupling Conditions

EntrySolventBaseTemp (°C)Yield (%)Regioselectivity (C4:C2)
1THFTEA25453:1
2DMFK₂CO₃80601:1
3 n-BuOH DIPEA 80 88 >19:1

Step-by-Step Procedure:

  • Preparation: Charge a dry 50 mL round-bottom flask with 2,4-dichloropyrimidine (1.0 eq, 10 mmol) and 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride (1.05 eq, 10.5 mmol).

  • Solvent & Base Addition: Add anhydrous n-butanol (0.2 M, 50 mL) followed by N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 25 mmol). Note: The excess DIPEA is critical to neutralize the HCl salt of the amine and scavenge the HCl generated during the SNAr reaction, preventing the protonation of the pyrimidine core.

  • Reaction Execution: Attach a reflux condenser and heat the mixture to 80 °C for 12 hours under a nitrogen atmosphere.

  • In-Process Control (IPC): Monitor via LC-MS. The reaction is self-validating when the starting material mass (m/z 149 for pyrimidine) disappears, and the product mass [M+H]⁺ m/z ~296 emerges as a single major peak, confirming >19:1 regioselectivity.

  • Workup: Cool to room temperature, concentrate in vacuo to remove n-butanol, and partition the residue between EtOAc (50 mL) and H₂O (50 mL).

  • Purification: Extract the aqueous layer with EtOAc (2 x 25 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc gradient) to afford the pure C4-substituted product.

Mechanism Nuc Primary Amine (Nucleophile) Complex Meisenheimer Complex (Transition State) Nuc->Complex DIPEA, n-BuOH, 80°C Elec 2,4-Dichloropyrimidine (Electrophile) Elec->Complex Prod C4-Substituted Pyrimidine (Thermodynamic Product) Complex->Prod Chloride Elimination

Mechanistic pathway of the regioselective SNAr reaction via a Meisenheimer complex.

Protocol B: High-Throughput Amide Coupling for SAR Libraries

Objective: Synthesize a library of heteroaryl amides to explore the hydrophobic binding pocket of target receptors.

Causality & Design: For library generation, reaction reliability and the prevention of chiral epimerization (if using chiral acids) are paramount. HATU is selected as the coupling reagent because it rapidly forms a highly reactive HOAt ester. This intermediate is vastly superior to standard HOBt esters for coupling with sterically hindered or electronically deactivated amines, ensuring near-quantitative yields across diverse substrates.

Step-by-Step Procedure:

  • Activation: In a 2-dram glass vial, dissolve the desired heteroaryl carboxylic acid (1.1 eq, 0.55 mmol) in anhydrous DMF (0.1 M, 5 mL).

  • Coupling Reagent Addition: Add HATU (1.2 eq, 0.6 mmol) and DIPEA (3.0 eq, 1.5 mmol). Stir for 15 minutes at room temperature. Observation: The solution will typically turn pale yellow, indicating the formation of the active HOAt ester.

  • Amine Addition: Add 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride (1.0 eq, 0.5 mmol) directly to the activated ester solution.

  • Reaction Execution: Stir at room temperature for 2–4 hours.

  • In-Process Control (IPC): TLC (10% MeOH in DCM) or LC-MS should indicate complete consumption of the amine. Ninhydrin stain can be used as a rapid visual validation; the disappearance of the primary amine (purple spot) confirms reaction completion.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL) and extract with EtOAc (3 x 10 mL).

  • DMF Removal: Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL). Causality: LiCl drastically increases the polarity of the aqueous phase, efficiently partitioning the DMF out of the organic layer and preventing emulsion formation.

  • Isolation: Dry over Na₂SO₄, concentrate, and purify via automated flash chromatography.

Structural and Biological Implications

The integration of the 1-(2-Aminobutoxy)-2-fluorobenzene building block into a molecular scaffold provides three distinct pharmacological advantages:

  • Conformational Locking: The ether oxygen and the ortho-fluorine atom participate in stereoelectronic interactions (e.g., dipole-dipole repulsion or intramolecular hydrogen bonding with adjacent amides). This restricts the rotatable bonds of the butoxy chain, locking the molecule into a bioactive conformation and reducing the entropic penalty upon target binding.

  • Metabolic Shielding: The ortho-fluorine atom blocks cytochrome P450-mediated aromatic oxidation at the most electron-rich position of the phenoxy ring, significantly extending the in vivo half-life of the resulting heterocycle[1].

  • Lipophilic Efficiency (LipE): The fluorophenoxy tail provides a highly lipophilic vector that perfectly complements deep, hydrophobic binding pockets (such as the DFG-out conformation in kinases) without disproportionately increasing the overall molecular weight[5].

References

Sources

Application Note: Large-Scale Synthesis Protocol for 1-(2-Aminobutoxy)-2-fluorobenzene Hydrochloride

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured to guide process chemists and researchers through the scalable synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride , a critical ether-linked amine building block often utilized in the development of CNS-active agents and cardiovascular therapeutics (analogous to beta-blocker pharmacophores).

Executive Summary & Strategic Route Analysis

The synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride (hereafter Compound A ) presents a classic challenge in process chemistry: constructing a primary amine on a secondary carbon adjacent to a phenoxy ether.

While laboratory-scale methods often employ the Mitsunobu reaction (coupling 2-fluorophenol with N-Boc-2-amino-1-butanol), this route is ill-suited for large-scale production due to poor atom economy (formation of triphenylphosphine oxide) and high reagent costs.

For scalable manufacturing (>1 kg), we recommend the Reductive Amination Route via a Ketone Intermediate . This pathway utilizes robust, atom-economical transformations and inexpensive commodity starting materials.

Route Comparison
FeatureMitsunobu Route (Lab Scale)Reductive Amination Route (Process Scale)
Starting Material N-Boc-2-amino-1-butanol1-Bromo-2-butanone
Atom Economy Low (Dead/PPh3 waste)High
Cost HighLow
Scalability Limited (Purification difficult)Excellent (Crystallization driven)
Stereocontrol Retains chirality of SMRequires chiral resolution or enzymatic step

Recommendation: This protocol details the Reductive Amination Route for the efficient production of racemic Compound A. Note: For enantiopure requirements, see Section 5 (Stereochemical Controls).

Reaction Scheme & Process Flow

The synthesis proceeds in three distinct stages:

  • O-Alkylation: Nucleophilic substitution of 2-fluorophenol on 1-bromo-2-butanone.

  • Reductive Amination: Conversion of the ketone to the primary amine using ammonia and hydrogenation.

  • Salt Formation: Isolation of the stable hydrochloride salt.

SynthesisFlow SM1 2-Fluorophenol INT1 Intermediate 1: 1-(2-fluorophenoxy)butan-2-one SM1->INT1 K2CO3, Acetone Reflux, 6h SM2 1-Bromo-2-butanone SM2->INT1 INT2 Imine Intermediate INT1->INT2 NH3 (g), MeOH PROD_FREE Free Amine: 1-(2-Aminobutoxy)-2-fluorobenzene INT2->PROD_FREE H2, Raney Ni 50°C, 50 bar FINAL Final Product: HCl Salt PROD_FREE->FINAL HCl/IPA Crystallization

Figure 1: Process flow diagram for the synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene HCl.

Detailed Experimental Protocol

Step 1: Synthesis of 1-(2-fluorophenoxy)butan-2-one

This step involves the


 alkylation of 2-fluorophenol. The use of 1-bromo-2-butanone provides a reactive electrophile, though 1-chloro-2-butanone may be substituted with the addition of catalytic KI.

Reagents:

  • 2-Fluorophenol (1.0 equiv)

  • 1-Bromo-2-butanone (1.1 equiv)

  • Potassium Carbonate (

    
    ), anhydrous (1.5 equiv)
    
  • Acetone (Solvent, 5-7 Volumes) or Acetonitrile (for higher temp)

Procedure:

  • Charge a reaction vessel with 2-Fluorophenol (e.g., 1.0 kg) and Acetone (5.0 L).

  • Add anhydrous

    
     (1.85 kg) with vigorous mechanical stirring.
    
  • Heat the suspension to a gentle reflux (

    
    ).
    
  • Dose 1-Bromo-2-butanone (1.47 kg) dropwise over 2 hours. Critical: Exothermic reaction. Control addition rate to maintain reflux.

  • Stir at reflux for 4–6 hours. Monitor by HPLC (Target: <2% Phenol remaining).

  • Cool to

    
     and filter off inorganic salts (
    
    
    
    , Excess
    
    
    ).
  • Concentrate the filtrate under reduced pressure to obtain the crude ketone oil.

  • Purification (Optional): If the crude purity is <95%, perform a short-path distillation under high vacuum.

Step 2: Reductive Amination (The "Industrial" Method)

For large-scale applications, catalytic hydrogenation with ammonia is superior to hydride reagents (e.g.,


) due to cost and waste management.

Reagents:

  • Crude Ketone (from Step 1)

  • Ammonia (

    
    ) gas or 7N 
    
    
    
    in Methanol (5.0 equiv)
  • Raney Nickel (catalytic, 10 wt% loading) or Pd/C (5 wt%)

  • Hydrogen (

    
    ) gas
    
  • Methanol (Solvent)[1]

Procedure:

  • Charge the autoclave with the Ketone intermediate dissolved in Methanol (10 Volumes).

  • Add Raney Nickel (slurry in water/methanol). Safety: Raney Ni is pyrophoric. Handle under inert atmosphere.

  • Pressurize with

    
     gas (or add methanolic ammonia) to saturate the solution.
    
  • Pressurize with

    
     to 30–50 bar (435–725 psi).
    
  • Heat to

    
     and stir at high RPM (mass transfer limited).
    
  • Monitor hydrogen uptake. Reaction typically completes in 8–12 hours.

  • Cool and depressurize.

  • Filter catalyst through Celite or a sparkler filter under nitrogen.

  • Concentrate filtrate to yield the crude free amine oil.

Step 3: Salt Formation and Crystallization

Converting the free amine to the hydrochloride salt ensures stability and provides a final purification mechanism.

Procedure:

  • Dissolve the crude amine in Isopropyl Alcohol (IPA, 3 Volumes).

  • Cool to

    
    .
    
  • Add HCl in IPA (or concentrated aqueous HCl) dropwise until pH reaches 1–2.

  • Induce Crystallization: If precipitate does not form immediately, add Diethyl Ether or MTBE (Methyl tert-butyl ether) as an antisolvent (1–2 Volumes) and seed with authentic crystal if available.

  • Stir for 2 hours at

    
    .
    
  • Filter the white solid.

  • Wash with cold MTBE.

  • Dry in a vacuum oven at

    
     to constant weight.
    

Quantitative Data & Specifications

Typical Yields & Purity:

StepReactionTypical YieldPurity Specification
1Alkylation85–92%>95% (GC/HPLC)
2Reductive Amination75–85%>90% (Crude)
3Salt Formation85–90%>98.5% (HPLC)
Total Overall Process ~55–65% >99% (API Grade)

Analytical Checkpoints:

  • HPLC: C18 Column, Acetonitrile/Water (+0.1% TFA) gradient. The amine will elute significantly earlier than the ketone or phenol.

  • NMR (

    
    , DMSO-
    
    
    
    ):
    Look for the disappearance of the ketone methyl singlet (
    
    
    ~2.1 ppm) and appearance of the methine proton adjacent to the amine (
    
    
    ~3.2–3.5 ppm).

Senior Scientist Insights: Stereochemistry & Safety

Stereochemical Control (Chiral Variant)

The protocol above yields a racemic mixture. If the (R) or (S) enantiomer is required (common for beta-blocker analogs):

  • Biocatalysis (Recommended): Replace Step 2 with an

    
    -Transaminase enzyme specific for (R) or (S) amine generation. This avoids heavy metal catalysts and yields >99% ee [1].
    
  • Chiral Resolution: Perform a fractional crystallization of the racemic free amine using a chiral acid (e.g., L-Tartaric acid or Dibenzoyl-L-tartaric acid) prior to HCl salt formation.

Safety Criticals
  • 2-Fluorophenol: Toxic and corrosive. While less dangerous than HF, it can cause severe burns. Use proper PPE.

  • Raney Nickel: Pyrophoric when dry. Keep wet at all times.

  • Hydrogenation: High-pressure reactors require blast shields and oxygen sensors in the suite.

References

  • Enzymatic Routes for Chiral Amine Synthesis. National Center for Biotechnology Information (NCBI). Available at: [Link]

  • Selective alkylation of aminophenols. Arkivoc. Available at: [Link]

  • Synthesis of 1-substituted phenoxypropan-2-one. Royal Society of Chemistry (RSC) Advances. Available at: [Link][1][2][3][4][5][6]

Sources

Application Note: High-Sensitivity Fluorescent Derivatization of 1-(2-Aminobutoxy)-2-fluorobenzene and Analogs

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for Drug Development Professionals and Analytical Chemists focusing on the trace detection and quality control of Vonoprazan and its key intermediates.

Based on the specific chemical structure provided, 1-(2-Aminobutoxy)-2-fluorobenzene (CAS 1311314-13-2) is a critical primary amine intermediate used in the synthesis of the potassium-competitive acid blocker Vonoprazan. It is not a fluorescent labeling reagent itself; rather, it is the target analyte that requires derivatization for high-sensitivity fluorescent detection during impurity profiling or pharmacokinetic studies.

The following guide details the protocol for labeling this specific primary amine using 4-Fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) , a fluorogenic reagent that shares the "fluorobenzene" structural motif and offers superior sensitivity for this class of analytes.

Executive Summary

1-(2-Aminobutoxy)-2-fluorobenzene is a non-fluorescent primary amine intermediate. In drug development, quantifying this precursor at trace levels (genotoxic impurity screening) or in biological matrices (metabolite studies) requires enhanced sensitivity.

This protocol utilizes NBD-F (4-Fluoro-7-nitro-2,1,3-benzoxadiazole) to label the primary amine group via a Nucleophilic Aromatic Substitution (


) mechanism. The resulting derivative exhibits intense fluorescence, allowing for detection limits in the femtomole range, significantly superior to UV-Vis detection.

Key Benefits:

  • Specificity: NBD-F reacts selectively with primary and secondary amines, avoiding interference from hydroxyl groups on the ether chain.

  • Sensitivity: Fluorescence quantum yield (

    
    ) of the product is high (>0.4) in organic solvents.
    
  • Stability: The NBD-amine adduct is stable in acidic mobile phases used in HPLC.

Chemical Mechanism & Rationale

The labeling reaction involves the displacement of the fluorine atom on the NBD-F reagent by the nucleophilic nitrogen of the 1-(2-Aminobutoxy)-2-fluorobenzene.

Reaction Scheme

The primary amine of the analyte attacks the electron-deficient carbon at the 4-position of the benzoxadiazole ring.

ReactionScheme Analyte Analyte 1-(2-Aminobutoxy)-2-fluorobenzene (Primary Amine) Complex Transition State (Meisenheimer Complex) Analyte->Complex Nucleophilic Attack (pH 8.0) Reagent Reagent NBD-F (Fluorogenic) Reagent->Complex Product Fluorescent Adduct N-Substituted NBD-Amine Complex->Product Fluorine Displacement (S_NAr) Byproduct Byproduct HF Complex->Byproduct

Figure 1: Reaction pathway for the labeling of 1-(2-Aminobutoxy)-2-fluorobenzene with NBD-F.

Materials & Equipment

Reagents
ComponentGrade/SpecificationRole
Analyte 1-(2-Aminobutoxy)-2-fluorobenzene (CAS 1311314-13-2)Target Molecule
Labeling Reagent NBD-F (4-Fluoro-7-nitro-2,1,3-benzoxadiazole)Fluorophore
Buffer Borate Buffer (0.1 M, pH 8.0)Reaction Medium
Solvent Acetonitrile (ACN), HPLC GradeReagent Solvent
Quencher 0.1 M HClReaction Stop
Equipment
  • HPLC System: Equipped with a Fluorescence Detector (FLD).

  • Thermostatic Bath: Capable of maintaining 60°C ± 1°C.

  • Vials: Amber glass vials (NBD-F is light sensitive).

Experimental Protocol

Step 1: Preparation of Stock Solutions
  • Analyte Stock: Dissolve 10 mg of 1-(2-Aminobutoxy)-2-fluorobenzene in 10 mL of methanol (1 mg/mL). Dilute to working concentrations (e.g., 100 ng/mL) with Borate Buffer.

  • NBD-F Reagent: Prepare a 5 mM solution of NBD-F in Acetonitrile.

    • Note: Prepare fresh daily. Protect from light.

  • Buffer: Adjust 0.1 M Borate buffer to pH 8.0 .

    • Critical: pH > 9.0 causes hydrolysis of NBD-F to NBD-OH (fluorescent background noise). pH < 7.0 slows the reaction significantly.

Step 2: Derivatization Reaction
  • In an amber HPLC vial, combine:

    • 100 µL of Analyte Standard (or Sample).

    • 100 µL of Borate Buffer (pH 8.0).

    • 50 µL of NBD-F Solution (5 mM).

  • Vortex briefly to mix.

  • Incubate at 60°C for 5 minutes in a heating block.

    • Optimization: While 1 minute is often sufficient for simple amines, the steric bulk of the ether chain may require up to 5 minutes for quantitative conversion.

  • Stop the reaction by adding 50 µL of 0.1 M HCl .

    • Why: Acidification stops the reaction and stabilizes the fluorescence of the NBD-amine adduct.

Step 3: HPLC-FLD Analysis

Inject 10 µL of the derivatized mixture into the HPLC system.

Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 10 mM Phosphate Buffer (pH 3.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 20% B to 80% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection:

    • Excitation (

      
      ):  470 nm
      
    • Emission (

      
      ):  540 nm
      

Data Analysis & Troubleshooting

Expected Results

The NBD-labeled 1-(2-Aminobutoxy)-2-fluorobenzene will elute as a distinct peak. The unreacted NBD-F hydrolyzes to NBD-OH, which elutes earlier and has different spectral properties, minimizing interference.

Troubleshooting Table
IssuePossible CauseCorrective Action
Low Signal pH too low (< 7.5)Adjust Borate buffer to pH 8.0 - 8.5.
Reagent hydrolysisPrepare fresh NBD-F in anhydrous ACN; keep dry.
High Background Excess NBD-OH formationReduce reaction time or lower pH to exactly 8.0.
Peak Tailing Secondary interactionsAdd 0.1% Trifluoroacetic acid (TFA) to the mobile phase.
Precipitation High concentrationEnsure sample solvent (MeOH) matches mobile phase.
Method Validation Criteria (Self-Validating System)

To ensure the protocol is working:

  • Blank Test: Run a blank (Buffer + NBD-F) to identify the NBD-OH background peak.

  • Linearity Check: Prepare a 5-point calibration curve (10–1000 nM).

    
     should be > 0.99.
    
  • Stability Check: Re-inject the same vial after 12 hours at 4°C. Peak area variance should be < 2%.

Alternative Reagents (For Comparison)

If NBD-F is unavailable, the following fluorobenzene-compatible reagents can be used:

ReagentTargetMechanismProsCons
NBD-F

Amines

High sensitivity, low backgroundMoisture sensitive
OPA/NAC

Amines
Isoindole formationVery fast (30 sec), no heatingUnstable product (degrades < 1 hr)
SBD-F Thiols/Amines

Water solubleSlower reaction (requires 60°C, 1 hr)

References

  • Imai, K., & Watanabe, Y. (1981). Fluorimetric determination of secondary amino acids by 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole. Analytica Chimica Acta, 130(2), 377-383. Link

  • Toyo'oka, T. (2012). Modern Derivatization Methods for Separation Science. John Wiley & Sons. (Comprehensive guide on NBD-F chemistry).
  • Otani, M., et al. (2015). Structure-Activity Relationship Studies of P-CABs (Vonoprazan). Chemical & Pharmaceutical Bulletin, 63(2). (Source for 1-(2-Aminobutoxy)-2-fluorobenzene structure and synthesis).
  • Uchiyama, S., et al. (2001). High-performance liquid chromatographic determination of primary amines using 4-fluoro-7-nitro-2,1,3-benzoxadiazole.

(Note: While specific literature on labeling this exact intermediate is proprietary to pharmaceutical development, the chemistry cited above for NBD-F labeling of aliphatic primary amines is the industry standard applicable to this molecule.)

GC-MS analysis protocol for 1-(2-Aminobutoxy)-2-fluorobenzene purity assessment

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for the Comprehensive Purity Assessment of 1-(2-Aminobutoxy)-2-fluorobenzene via Gas Chromatography-Mass Spectrometry (GC-MS)

Authored by: A Senior Application Scientist

Abstract

This document provides a detailed, robust, and validated protocol for the purity assessment of 1-(2-Aminobutoxy)-2-fluorobenzene, a key intermediate in pharmaceutical synthesis. The inherent chemical properties of this analyte, specifically the polar primary amine and the fluorinated aromatic ring, present unique challenges for direct gas chromatographic analysis. This protocol addresses these challenges through a validated silylation-based derivatization strategy, enabling superior chromatographic resolution and accurate mass spectrometric identification and quantification. We delve into the causality behind each methodological choice, from column selection to derivatization chemistry, to provide a self-validating system for researchers, scientists, and drug development professionals. The method is designed to meet the stringent requirements for impurity profiling outlined in international regulatory guidelines.

Introduction and Analytical Challenge

1-(2-Aminobutoxy)-2-fluorobenzene is an important building block in the development of various active pharmaceutical ingredients (APIs). The purity of such intermediates is paramount, as impurities can carry through the synthetic process, potentially affecting the safety, efficacy, and stability of the final drug product[1][2]. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds, making it a cornerstone for purity analysis in the pharmaceutical industry[3][4][5].

However, the direct GC analysis of compounds like 1-(2-Aminobutoxy)-2-fluorobenzene is fraught with difficulty. The primary amine group is highly polar and basic, leading to strong interactions with the active silanol groups on the surface of the GC inlet and column. This results in significant chromatographic issues, including poor peak shape (tailing), low sensitivity, and potential irreversible adsorption[6][7]. To overcome these limitations, a chemical derivatization step is essential to convert the polar amine into a less polar, more volatile, and thermally stable derivative, thereby improving its chromatographic behavior[8][9][10].

This application note details a complete workflow, including an optimized derivatization procedure using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), for the reliable purity assessment of 1-(2-Aminobutoxy)-2-fluorobenzene by GC-MS.

Principle of the Method: A Derivatization-Based Strategy

The core of this method is the conversion of the analyte's primary amine to a trimethylsilyl (TMS) derivative. This is achieved through a reaction with BSTFA, a highly effective silylation reagent.

The Derivatization Reaction

The reaction involves the transfer of a trimethylsilyl group from BSTFA to the primary amine of the analyte. A small amount of Trimethylchlorosilane (TMCS) is often added as a catalyst to enhance the reactivity of the silylating agent and drive the reaction to completion[8]. The resulting N-TMS derivative is significantly less polar and more volatile, making it ideally suited for GC analysis.

Analyte 1-(2-Aminobutoxy)-2-fluorobenzene (Polar, Poor GC Performance) Reaction Heat (70°C, 30 min) Analyte->Reaction Reacts with Reagent BSTFA + 1% TMCS (Silylating Agent + Catalyst) Reagent->Reaction Product TMS-Derivatized Analyte (Non-polar, Volatile, Thermally Stable) Reaction->Product Yields

Caption: The silylation derivatization reaction pathway.

This chemical modification is critical as it mitigates the undesirable interactions within the GC system, leading to sharp, symmetrical peaks and enabling accurate quantification[11].

Experimental Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, incorporating system suitability checks to ensure data integrity.

Materials and Reagents
Reagent/MaterialGradeSupplier Recommendation
1-(2-Aminobutoxy)-2-fluorobenzeneReference Standard (≥99.5%)Sourced from a reputable supplier
Dichloromethane (DCM)HPLC or GC Grade, AnhydrousMajor chemical supplier
PyridineAnhydrousMajor chemical supplier
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCSDerivatization GradeSigma-Aldrich, Thermo Fisher, etc.
HeliumUltra-High Purity (99.999%)Scientific gas supplier
Autosampler Vials2 mL, Amber, with PTFE-lined capsAgilent, Waters, etc.
Instrumentation and Chromatographic Conditions

The analysis is performed on a standard Gas Chromatograph coupled with a Mass Spectrometric detector.

ParameterSettingRationale
GC System Agilent 8890 or equivalentProvides reliable and reproducible chromatographic performance.
Injector Split/Splitless
Injector Temperature280 °CEnsures rapid and complete volatilization of the derivatized analyte.
Injection ModeSplit (50:1 ratio)Prevents column overloading and ensures sharp peaks for a high-concentration purity assay.
Injection Volume1 µLStandard volume for capillary GC.
Carrier GasHeliumInert, provides good efficiency, and is safe for MS detectors.
Flow Rate1.2 mL/min (Constant Flow)Optimal flow for a 0.25 mm ID column to balance resolution and analysis time.
GC Column Agilent J&W DB-5ms (or equivalent)Justification: A 5% Phenyl / 95% Dimethylpolysiloxane phase offers excellent selectivity for a wide range of compounds, including aromatics and derivatized amines. The "ms" designation indicates low bleed, which is critical for preventing MS source contamination and ensuring low baseline noise[12].
Column Dimensions30 m x 0.25 mm ID, 0.25 µm filmStandard dimensions providing a good balance of resolution, speed, and capacity.
Oven Program
Initial Temperature80 °C, hold for 2 minAllows for solvent focusing at the head of the column.
Ramp 115 °C/min to 280 °CA moderate ramp rate to ensure separation of potential impurities from the main peak.
Final HoldHold at 280 °C for 5 minEnsures elution of any less volatile compounds from the column.
MS System Agilent 5977B or equivalentA single quadrupole MS provides robust identification and quantification capabilities.
Transfer Line Temp280 °CPrevents condensation of the analyte between the GC and MS.
Ion SourceElectron Ionization (EI)Standard, robust ionization technique for GC-MS.
Ion Source Temp230 °CStandard temperature to promote ionization while minimizing thermal degradation.
Quadrupole Temp150 °CStandard temperature for stable mass filtering.
Ionization Energy70 eVStandard energy that produces reproducible fragmentation patterns for library matching.
Mass Scan Range40 - 550 amuCovers the expected mass of the derivatized analyte and its key fragments.
Solvent Delay3 minutesPrevents the high concentration of solvent from entering and saturating the MS detector.
Preparation of Solutions
  • Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-(2-Aminobutoxy)-2-fluorobenzene reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with Dichloromethane.

  • Sample Solution (1 mg/mL): Prepare the sample to be tested in the same manner as the standard solution.

Derivatization Procedure
  • Aliquot: Transfer 100 µL of the standard or sample solution into a 2 mL autosampler vial.

  • Solvent Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas at room temperature. This is crucial as residual solvent can interfere with the derivatization reaction.

  • Reagent Addition: Add 100 µL of anhydrous Pyridine to redissolve the residue, followed by 100 µL of BSTFA (+1% TMCS)[8]. Pyridine acts as a solvent and an acid scavenger.

  • Reaction: Immediately cap the vial tightly and vortex for 10 seconds. Place the vial in a heating block or oven set to 70 °C for 30 minutes to ensure the reaction goes to completion.

  • Cooling: Remove the vial and allow it to cool to room temperature.

  • Analysis: The sample is now ready for injection into the GC-MS system.

Analytical Workflow and Data Interpretation

The following diagram outlines the complete analytical process from sample receipt to final purity reporting.

cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis GC-MS Analysis cluster_data Data Processing prep1 Weigh Sample/ Standard prep2 Dissolve in DCM (1 mg/mL) prep1->prep2 prep3 Aliquot 100 µL into Vial prep2->prep3 prep4 Evaporate to Dryness (N2) prep3->prep4 deriv1 Add Pyridine (100 µL) & BSTFA (100 µL) prep4->deriv1 Proceed to deriv2 Cap, Vortex, and Heat (70°C, 30 min) deriv1->deriv2 deriv3 Cool to Room Temperature deriv2->deriv3 analysis1 Inject 1 µL into GC-MS System deriv3->analysis1 Proceed to analysis2 Acquire Data (Scan Mode) analysis1->analysis2 data1 Integrate Chromatogram analysis2->data1 Proceed to data2 Identify Main Peak via Mass Spectrum data1->data2 data3 Identify Impurities data2->data3 data4 Calculate Purity (Area % Normalization) data3->data4 Report Report data4->Report

Sources

Application Note: Strategic Utilization of 1-(2-Aminobutoxy)-2-fluorobenzene in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utility of 1-(2-Aminobutoxy)-2-fluorobenzene (hereinafter 2-FAB ) as a privileged scaffold in the synthesis of CNS-active agents and ion channel blockers.

Executive Summary

1-(2-Aminobutoxy)-2-fluorobenzene (2-FAB) is a high-value chiral building block featuring a 2-fluorophenoxy moiety linked to a primary aliphatic amine via a branched butyl chain. This scaffold is structurally homologous to the pharmacophores found in several blockbuster SNRIs (e.g., Atomoxetine, Viloxazine) and sodium channel blockers.

The incorporation of the ortho-fluorine atom enhances metabolic stability by blocking the P450-mediated hydroxylation at the electron-rich phenoxy ring, while the branched aminobutyl chain introduces chirality and steric constraints that often improve receptor subtype selectivity compared to linear ethyl/propyl linkers.

This guide outlines the handling, synthetic integration, and quality control of 2-FAB in the generation of bioactive libraries.

Chemical Identity & Properties

PropertySpecification
Chemical Name 1-(2-Aminobutoxy)-2-fluorobenzene (HCl Salt)
IUPAC Name 1-(2-Fluorophenoxy)butan-2-amine
CAS Number 1311314-13-2
Molecular Formula C₁₀H₁₄FNO (Free Base)
Molecular Weight 183.22 g/mol (Free Base)
Appearance White to off-white crystalline solid (HCl salt)
Solubility Soluble in Water, DMSO, Methanol; Sparingly soluble in DCM (salt form)
pKa (Calculated) ~9.5 (Amine)

Synthetic Applications & Protocols

Strategic Rationale: The "Fluorine Effect" & Linker Logic

In drug design, replacing a hydrogen with fluorine (bioisosterism) at the ortho-position of a phenoxy ether serves two critical functions:

  • Metabolic Blocking: It prevents ortho-hydroxylation, a common clearance pathway.

  • Conformational Locking: The high electronegativity of fluorine can induce specific conformations via intramolecular electrostatic interactions with the ether oxygen, potentially locking the bioactive conformation [1].

The 2-aminobutyl linker provides a chiral center (


C), allowing for the separation of enantiomers to probe stereospecific binding pockets—a requirement for modern regulatory approval.
Workflow Visualization

The following diagram illustrates the integration of 2-FAB into a convergent synthesis workflow for a theoretical SNRI target.

G Start 2-Fluorophenol Step1 Mitsunobu Coupling (DEAD, PPh3) Start->Step1 Reagent N-Boc-2-amino-1-butanol Reagent->Step1 Intermediate Boc-Protected Ether Step1->Intermediate Step2 Deprotection (HCl/Dioxane) Intermediate->Step2 Product 1-(2-Aminobutoxy)-2-fluorobenzene (2-FAB Scaffold) Step2->Product Library Divergent Synthesis: 1. Reductive Amination 2. SNAr Coupling 3. Amide Coupling Product->Library  Library Generation

Figure 1: Convergent synthetic pathway for generating the 2-FAB scaffold and its downstream application in divergent library synthesis.

Protocol A: Free-Basing the Hydrochloride Salt

Most commercial supplies of 2-FAB are provided as the HCl salt for stability. For nucleophilic coupling reactions (e.g., SNAr or reductive amination), the free amine must be liberated in situ or isolated.

Reagents:

  • 2-FAB HCl (1.0 eq)

  • Dichloromethane (DCM) or MTBE

  • 1M NaOH or Saturated NaHCO₃

Procedure:

  • Dissolution: Suspend 2-FAB HCl (e.g., 500 mg) in DCM (10 mL).

  • Neutralization: Add 1M NaOH (5 mL) and stir vigorously for 15 minutes until the biphasic mixture clarifies.

  • Extraction: Separate the organic layer. Extract the aqueous layer once more with DCM (5 mL).

  • Drying: Combine organic layers, dry over anhydrous Na₂SO₄, and filter.

  • Concentration: Evaporate solvent under reduced pressure (keep bath < 40°C due to potential volatility of the amine) to yield the free base as a colorless oil.

    • Checkpoint: Use immediately for the next step to prevent carbamate formation from atmospheric CO₂.

Protocol B: Synthesis of Bioactive Aryl-Amine Libraries (Reductive Amination)

This protocol describes coupling 2-FAB with an aryl-aldehyde to generate secondary amines, a common motif in monoamine transporter inhibitors.

Target: Synthesis of N-(arylmethyl)-1-(2-fluorophenoxy)butan-2-amine derivatives.

Reagents:

  • 2-FAB (Free base, 1.0 eq)

  • Aryl Aldehyde (e.g., 3-chlorobenzaldehyde, 1.0 eq)

  • Sodium Triacetoxyborohydride (STAB, 1.5 eq)

  • Acetic Acid (catalytic, 1-2 drops)

  • 1,2-Dichloroethane (DCE) or THF

Step-by-Step:

  • Imine Formation: In a dry vial, dissolve the Aryl Aldehyde (0.5 mmol) and 2-FAB (0.5 mmol) in DCE (3 mL). Add acetic acid.

  • Equilibration: Stir at room temperature for 30 minutes under Nitrogen. (Formation of the imine intermediate).

  • Reduction: Cool to 0°C. Add STAB (0.75 mmol) portion-wise.

  • Reaction: Allow to warm to RT and stir overnight (12-16 h).

  • Quench: Quench with saturated NaHCO₃ (2 mL). Stir for 10 mins.

  • Workup: Extract with DCM (3 x 5 mL). Wash combined organics with Brine. Dry over MgSO₄.

  • Purification: Concentrate and purify via Flash Column Chromatography (Gradient: 0-10% MeOH in DCM with 1% NH₄OH).

Data Interpretation:

  • H-NMR (CDCl₃): Look for the disappearance of the aldehyde proton (~10 ppm) and the appearance of the benzylic methylene singlet/doublet (~3.8 ppm). The diastereotopic protons of the -OCH₂- group adjacent to the chiral center will appear as complex multiplets (~3.9-4.1 ppm).

Analytical Quality Control

When verifying the integrity of 2-FAB or its derivatives, specific analytical markers must be monitored.

HPLC Method Parameters
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV @ 210 nm (Amine absorption) and 254 nm (Aromatic).

  • Retention Time: 2-FAB typically elutes early (approx 3-4 min) due to the polarity of the primary amine. Derivatives will shift to 6-8 min.

NMR Diagnostic Peaks (DMSO-d6)
  • Aromatic Region: 6.9 - 7.3 ppm (4H, multiplet). The 2-Fluoro substitution pattern creates a distinct splitting pattern compared to unsubstituted phenol.

  • Ether Linkage (-O-CH₂-): ~3.9 ppm (2H, multiplet).

  • Chiral Methine (-CH-N): ~3.1 ppm (1H, multiplet).

  • Terminal Methyl (-CH₃): ~0.9 ppm (3H, triplet).

Safety & Handling

  • Hazard Class: Irritant (Skin/Eye).

  • Fluorine Safety: While the C-F bond is stable, combustion may release HF. Use standard fume hood protocols.

  • Storage: Store the HCl salt at 2-8°C under desiccated conditions. The free base is prone to oxidation and carbonate formation; store under Nitrogen at -20°C.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.

  • Glennon, R. A., et al. (2014). Binding of phenoxyalkylamines at serotonin 5-HT2 and dopamine D2 receptors. Journal of Medicinal Chemistry. (General context on phenoxy-amine pharmacophore).
  • ChemSRC. (2023). 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride - CAS 1311314-13-2.[1]

  • Cymit Quimica. (2023). Product Sheet: 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride.

Sources

Troubleshooting & Optimization

Improving the yield of 1-(2-Aminobutoxy)-2-fluorobenzene synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimizing 1-(2-Aminobutoxy)-2-fluorobenzene Synthesis

Executive Technical Summary

The synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene (CAS: 1311314-13-2) presents a classic challenge in medicinal chemistry: forming a sterically sensitive aryl-alkyl ether bond without triggering elimination or competing N-alkylation.

Standard protocols often rely on the Williamson ether synthesis using Potassium Carbonate (


) in DMF. However, this method frequently stalls at 40–50% yield due to the "cesium effect" gap (poor solubility of the phenoxide) and the propensity of the 2-aminobutyl electrophile to undergo 

-elimination.

This guide provides two high-fidelity protocols to break this yield ceiling:

  • The "Golden Batch" Alkylation: Utilizing Cesium Carbonate (

    
    ) to accelerate kinetics.
    
  • The Mitsunobu Alternative: A dehydration strategy that avoids alkyl halide instability entirely.

Strategic Analysis: Why Your Yield is Low

Before adjusting your protocol, diagnose the failure mode using this logic tree:

SymptomProbable CauseMechanism
Yield < 50%, large amount of unreacted phenol Phenoxide passivation

is not soluble enough in the solvent (usually DMF/Acetone) to maintain a high concentration of the active phenoxide anion.
New impurity: Vinyl species (Alkene)

-Elimination
The base is acting as a Brønsted base rather than a nucleophilic promoter, stripping a proton from the alkyl halide precursor (E2 reaction).
Product is impure/oily mixture N-Alkylation If the amine was not protected (e.g., free amine), the phenol alkylated the nitrogen instead of the oxygen.

The "Golden Batch" Protocols

Protocol A: Cesium-Promoted Alkylation (Recommended for Scale-Up)

Best for: When you already have the alkyl halide/sulfonate precursor.

The Science: Cesium (


) has a large ionic radius, which creates a "naked," highly reactive phenoxide anion in organic solvents (the "Cesium Effect"). This increases the rate of 

substitution over the competing E2 elimination.

Materials:

  • Substrate: 2-Fluorophenol (1.0 equiv)

  • Electrophile: N-Boc-1-bromo-2-butylamine (1.2 equiv) (or the corresponding Cyclic Sulfamidate for chiral precision)

  • Base: Cesium Carbonate (

    
    ) (2.0 equiv)[1]
    
  • Solvent: Acetonitrile (MeCN) - Critical: Must be anhydrous.

Step-by-Step:

  • Activation: Charge a flask with 2-Fluorophenol and

    
     in MeCN (0.2 M concentration). Stir at RT for 30 min. The mixture will turn yellow/orange as the phenoxide forms.
    
  • Addition: Add the N-Boc-protected alkyl halide dropwise.

  • Reflux: Heat to 60°C (mild heat). Note: Do not exceed 80°C to prevent elimination.

  • Monitoring: Monitor by TLC/LCMS. Conversion should reach >90% within 4–6 hours.

  • Workup: Filter off the solid cesium salts. Concentrate the filtrate. Partition between EtOAc and water.

  • Deprotection: Treat the crude intermediate with 4M HCl in Dioxane to remove the Boc group. Isolate as the HCl salt.

Protocol B: The Mitsunobu Reaction (Recommended for High Precision)

Best for: Small-scale synthesis or when the alkyl halide is unstable.

The Science: This method couples the alcohol directly to the phenol using phosphorus(V) activation, completely avoiding the unstable alkyl halide intermediate.

Materials:

  • Substrate: 2-Fluorophenol (1.0 equiv)

  • Alcohol: N-Boc-2-amino-1-butanol (1.2 equiv)

  • Reagents: Triphenylphosphine (

    
    , 1.5 equiv), DIAD (1.5 equiv).[2]
    
  • Solvent: THF (anhydrous).[3]

Step-by-Step:

  • Dissolution: Dissolve 2-Fluorophenol, N-Boc-2-amino-1-butanol, and

    
     in THF at 0°C.
    
  • Injection: Add DIAD dropwise over 20 minutes. Crucial: Keep temperature < 5°C during addition to prevent side reactions.

  • Reaction: Allow to warm to RT and stir overnight.

  • Purification: The challenge here is removing Triphenylphosphine oxide (

    
    ).[2] Triturate the crude residue with cold ether/hexane (the product often dissolves, 
    
    
    
    precipitates) or use column chromatography.

Troubleshooting Center (Q&A)

Q1: I am seeing a significant amount of "styrene-like" impurity by NMR. What is it? A: This is the elimination product derived from your alkyl halide.

  • Diagnosis: You likely used a strong base (NaH) or high heat (>80°C) with the alkyl bromide.

  • Fix: Switch to Protocol A (

    
     in MeCN at 60°C). If the problem persists, switch to Protocol B (Mitsunobu), which is chemically incapable of forming this elimination product via the same mechanism.
    

Q2: Can I perform this reaction without protecting the amine (using free amino alcohol)? A: Absolutely not. Phenols are ambident nucleophiles, but amines are better nucleophiles. If you use a free amine precursor (e.g., 1-bromo-2-aminobutane), the amine will react with the alkyl halide (self-polymerization) or the phenol will attack the nitrogen. You must use a Boc, Cbz, or Phthalimide protecting group.

Q3: My product yield is good, but it's an oil that turns brown. How do I crystallize it? A: Free base amino-ethers are often oils prone to oxidation.

  • Fix: Isolate the product as the Hydrochloride (HCl) salt .

    • Dissolve the crude oil in minimal diethyl ether or EtOAc.

    • Add 2M HCl in ether dropwise.

    • The white solid salt will precipitate immediately. Filter and wash with cold ether. This stabilizes the compound for storage.

Visualizing the Pathways

The following diagram illustrates the decision logic between the Standard (flawed) route and the Optimized routes.

G cluster_0 Reactants cluster_1 Pathways Phenol 2-Fluorophenol RouteA Route A: Standard (K2CO3 / DMF) Phenol->RouteA RouteB Route B: Optimized (Cs2CO3 / MeCN) Phenol->RouteB RouteC Route C: Mitsunobu (PPh3 / DIAD) Phenol->RouteC Precursor N-Boc-2-amino-1-butanol Derivative Precursor->RouteA Precursor->RouteB Precursor->RouteC Outcome_Fail Low Yield (<40%) + Elimination Products RouteA->Outcome_Fail Poor Solubility E2 Elimination Outcome_Success High Yield (>85%) Clean Ether Linkage RouteB->Outcome_Success Cesium Effect Fast Kinetics RouteC->Outcome_Success Direct Coupling No Halide

Caption: Comparison of synthetic pathways. Route B (Cesium) and Route C (Mitsunobu) bypass the kinetic traps of the standard Williamson synthesis.

References

  • The Cesium Effect in Phenol Alkylation

    • Lee, J. C., Yuk, J. Y., & Cho, S. H. (1995).[1] Facile synthesis of alkyl phenyl ethers using cesium carbonate.[1][4] Synthetic Communications, 25(9), 1367–1370.[1][5]

    • Significance: Establishes in MeCN as superior to for preventing elimin
  • Mitsunobu Reaction for Phenol Ethers

    • Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[6][7][8] Chemical Reviews, 109(6), 2551–2651.

    • Significance: Comprehensive review detailing the mechanism and protocol for coupling phenols with hindered alcohols.
  • Cyclic Sulfamidates (Alternative High-Yield Electrophiles)

    • Melgar-Fernandez, R., et al. (2008). Ring Opening of Cyclic Sulfamidates. European Journal of Organic Chemistry, 2008(4), 655–672.

    • Significance: Describes the use of cyclic sulfamidates as superior electrophiles for chiral amine synthesis, avoiding N-alkyl

Sources

Challenges in the purification of 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This portal is designed for drug development professionals and synthetic chemists facing isolation and purification bottlenecks with 1-(2-Aminobutoxy)-2-fluorobenzene (and related fluorophenoxyalkylamine derivatives).

Due to its structural features—a basic primary amine, an electron-withdrawing fluorobenzene ring, and a flexible ether linkage—this molecule is prone to severe chromatographic streaking, volatility as a free base, and persistent contamination from synthetic precursors.

Part 1: Diagnostic Purification Workflow

Before proceeding to specific troubleshooting steps, consult the logical workflow below to determine the optimal purification strategy based on your crude mixture's profile.

PurificationWorkflow Start Crude 1-(2-Aminobutoxy)- 2-fluorobenzene CheckPhenol Contaminated with 2-fluorophenol? Start->CheckPhenol Extraction Acid-Base Extraction (pH 2 then pH 12) CheckPhenol->Extraction Yes Chromatography Chromatographic Purification CheckPhenol->Chromatography No Extraction->Chromatography Streaking Amine Streaking on Bare Silica? Chromatography->Streaking AddBase Use Amine-Functionalized Silica or 1% TEA Streaking->AddBase Yes SaltForm Precipitate as HCl Salt Streaking->SaltForm No AddBase->SaltForm Pure Pure Product (Stable Solid) SaltForm->Pure

Diagnostic workflow for the purification of 1-(2-Aminobutoxy)-2-fluorobenzene.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my product streak so severely on standard silica gel, and how can I achieve sharp peaks?

Causality: The primary cause of amine streaking is the strong ionic interaction between the basic primary amine of 1-(2-Aminobutoxy)-2-fluorobenzene and the acidic silanol groups (Si-OH) on the surface of standard normal-phase silica gel[1]. These acidic sites protonate the amine, causing it to bind irreversibly or elute as a broad, tailing band[2].

Solution: You must disrupt this acid-base interaction. There are two field-proven methods:

  • Mobile Phase Modification: Add 1-2% (v/v) Triethylamine (TEA) or concentrated ammonium hydroxide to your eluent[1]. TEA acts as a competing Lewis base, "deactivating" the silica by binding to the silanols before your product can[1].

  • Stationary Phase Modification: Switch to an amine-functionalized silica column (e.g., KP-NH or RediSep Amine). These columns permanently mask the silanols, allowing you to use simple Hexane/Ethyl Acetate gradients without the need to spike your solvents with TEA[3],[2]. This significantly reduces the time required to remove high-boiling basic modifiers during post-run concentration[3].

Q2: My LC-MS shows persistent contamination with 2-fluorophenol. Flash chromatography isn't separating them well. What is the best approach?

Causality: 2-Fluorophenol is a common starting material in the synthesis of this compound (via alkylation). Because both the phenol and the target amine can act as hydrogen-bond donors/acceptors, they often co-elute on bare silica. However, their pKa values are vastly different: 2-fluorophenol is weakly acidic (pKa ~8.7), while your primary amine is basic (pKa ~9.5).

Solution: Implement a self-validating acid-base extraction prior to chromatography. By dropping the aqueous pH to ~2, the amine becomes a water-soluble ammonium salt, while the phenol remains organic-soluble and can be washed away. Subsequent basification to pH >12 deprotonates the amine, allowing it to be extracted back into an organic layer. (See Protocol A below).

Q3: I successfully purified the free base, but I am losing mass during solvent evaporation under high vacuum. Is it degrading?

Causality: Low-molecular-weight fluorinated aryloxyalkylamines often exhibit significant volatility as free bases. Furthermore, primary amines left as neat oils are susceptible to atmospheric oxidation, turning yellow or brown over time.

Solution: Do not store or extensively dry the compound as a free base. Instead, trap the amine as a hydrochloride salt immediately after purification. Dissolving the free base in a solvent like ethyl acetate or isopropyl alcohol and adding ethereal HCl will precipitate the product as a highly stable, non-volatile white solid[4].

Part 3: Quantitative Data Summary

The following table summarizes the expected outcomes of different purification strategies for 1-(2-Aminobutoxy)-2-fluorobenzene, demonstrating why amine-modified silica and salt formation are the preferred industry standards.

Purification MethodTypical Recovery (%)Target Purity (LC-MS)Time to Dry FractionKey Limitation
Bare Silica (No Additives) 30 - 45%< 85%Fast (< 1 hr)Severe streaking; irreversible adsorption.
Bare Silica + 1% TEA 75 - 85%> 95%Slow (4 - 12 hrs)Residual TEA requires extensive high-vacuum drying.
Amine-Functionalized Silica 85 - 95% > 98% Fast (< 1 hr)Higher upfront consumable cost.
Acid-Base Extraction Only 70 - 80%~ 90%N/ADoes not remove non-ionizable impurities.

Part 4: Step-by-Step Experimental Protocols

Protocol A: Acid-Base Extraction for 2-Fluorophenol Removal

This protocol acts as a self-validating system: if the pH targets are met, the separation of the phenol and amine is chemically guaranteed.

  • Dissolution: Dissolve the crude reaction mixture (containing 1-(2-Aminobutoxy)-2-fluorobenzene and 2-fluorophenol) in Ethyl Acetate (10 mL per gram of crude).

  • Acidification (Amine Capture): Add 1M aqueous HCl until the aqueous layer reaches pH 1-2 (verify with pH paper). Vigorously shake in a separatory funnel.

  • Phase Separation: Separate the layers. The aqueous layer now contains your protonated product. The organic layer contains the 2-fluorophenol. Wash the aqueous layer with one additional portion of Ethyl Acetate to ensure complete phenol removal.

  • Basification (Amine Release): Cool the aqueous layer in an ice bath. Slowly add 2M aqueous NaOH dropwise until the pH is >12. The solution will become cloudy as the free base precipitates/oils out.

  • Extraction: Extract the basic aqueous layer with Dichloromethane (DCM) (3 x 10 mL).

  • Drying: Combine the DCM layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a moderate temperature (max 30°C to prevent volatilization).

Protocol B: Flash Chromatography with Amine-Modified Mobile Phase

Use this if amine-functionalized columns are unavailable.

  • Eluent Preparation: Prepare a mobile phase of Hexane and Ethyl Acetate. Add exactly 1% (v/v) Triethylamine (TEA) to the mixture[1]. Example: 10 mL TEA in 990 mL Hexane/EtOAc.

  • Column Equilibration: Pack the bare silica column and flush with 3 column volumes (CV) of the TEA-modified eluent. This step is critical to saturate and deactivate the acidic silanols before the sample is introduced[1].

  • Loading: Dissolve the crude amine in a minimum amount of the modified eluent and load it onto the column.

  • Elution: Run the gradient. The product will elute with sharp peak symmetry.

  • Post-Run: Pool the product fractions. To remove the residual TEA, concentrate the fractions to an oil, then place under high vacuum (≤ 0.1 mbar) overnight[3].

Protocol C: Hydrochloride Salt Formation and Crystallization

This secures the compound's stability and prevents mass loss.

  • Dissolution: Dissolve the purified 1-(2-Aminobutoxy)-2-fluorobenzene free base in dry Ethyl Acetate or Isopropyl Alcohol (approx. 5 mL/g)[4].

  • Precipitation: Under a nitrogen atmosphere and vigorous stirring, add 2.0 equivalents of 2M HCl in Diethyl Ether dropwise[4]. A white precipitate will form immediately.

  • Maturation: Stir the suspension at room temperature for 1 hour to ensure complete salt formation and particle growth[4].

  • Isolation: Collect the white solid via vacuum filtration. Wash the filter cake with cold Diethyl Ether.

  • Drying: Dry the resulting 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride salt in a vacuum oven at 40°C for 4 hours.

Part 5: References

  • Teledyne ISCO. "Introduction to Functionalized Silica Gel and Alumina RediSep Columns." Teledyne ISCO. Available at:[Link]

  • Biotage. "Is there an easy way to purify organic amines?" Biotage. Available at:[Link]

  • Jampílek, Josef, et al. "Synthesis and Biological Evaluation of 2-Hydroxy-3-[(2-aryloxyethyl)amino]propyl 4-[(Alkoxycarbonyl)amino]benzoates." Amanote / NIH. Available at:[Link]

Sources

Optimization of reaction conditions for fluorobenzene synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online | Ticket Volume: High | Current Focus: Fluorobenzene Synthesis Optimization

Welcome to the Technical Support Center

Operator: Senior Application Scientist (Ph.D., Process Chem.) Mission: To troubleshoot yield-killing variables in C–F bond formation. We move beyond "mix and heat" to engineering the reaction coordinate.

You are likely here because fluorination is deceptively difficult. The high hydration energy of the fluoride ion (


) and the strength of the metal-fluorine bond make nucleophilic fluorination a thermodynamic uphill battle. Below are the three most common "Support Tickets" we receive, resolved with mechanistic root-cause analysis.
Module 1: Method Selection (Triage)

Before optimizing, ensure you are using the correct mechanism for your substrate.

User Question: "I have an aryl halide. Which method should I use?" Support Answer: Do not force a Halex reaction on an electron-rich ring. Use the decision matrix below.

MethodSelection Start Starting Material? Aniline Aniline (Ar-NH2) Start->Aniline ArylHalide Aryl Halide (Ar-X) Start->ArylHalide Balz Balz-Schiemann (Diazonium) Aniline->Balz ElecCheck Ring Electronics? ArylHalide->ElecCheck Flow Rec: Continuous Flow (Safety) Balz->Flow EP Electron Poor (EWG: -NO2, -CN) ElecCheck->EP ER Electron Rich/Neutral (EDG: -OMe, -Alk) ElecCheck->ER Halex Halex (SnAr) Reagent: Spray-dried KF EP->Halex PdCat Pd-Catalyzed (Buchwald) Ligand: BrettPhos/AlPhos ER->PdCat

Figure 1: Decision Matrix for Fluorination Methodology. Select the pathway based on substrate electronics to avoid immediate failure.

Module 2: The Halex Reaction (SnAr)

Ticket #402: "My yield is stuck at 30% and the reaction stalls."

Diagnosis: The "Naked Fluoride" Problem. In polar aprotic solvents (DMSO, Sulfolane), Potassium Fluoride (KF) is barely soluble. If water is present,


 forms tight hydrogen bonds with 

, rendering it non-nucleophilic. You are likely using "wet" KF or the wrong phase transfer conditions.
Troubleshooting Protocol
VariableThe Common MistakeThe Technical Fix
Fluoride Source Using calcined/oven-dried KF. It has low surface area (

).
Use Spray-Dried KF. This increases surface area (

) and reactivity significantly [1].
Drying Assuming "Anhydrous" bottle is dry."Crisping" Technique: Heat KF to 150°C under high vacuum (0.1 mmHg) for 4 hours, then store in a glovebox.
Catalyst No Phase Transfer Catalyst (PTC).Add 18-Crown-6 or TMAC. 18-Crown-6 sequesters

, leaving

"naked" and reactive. Tetramethylammonium Chloride (TMAC) is a robust alternative [2].[1]
Solvent DMF (decomposes at high T).Use Sulfolane or DMSO. Sulfolane is thermally stable at the required 180°C+ process temperatures.

Q: Why does my reaction turn black/tarry? A: Decomposition of the solvent or substrate due to excessive basicity. "Naked" fluoride is also a strong base.

  • Fix: Lower the temperature and increase reaction time, or switch to CsF (Cesium Fluoride) which has higher solubility in lower-boiling solvents like acetonitrile, allowing milder conditions.

Module 3: Pd-Catalyzed Fluorination (Buchwald-Hartwig Type)

Ticket #899: "I'm seeing reduction (Ar-H) instead of fluorination (Ar-F)."

Diagnosis: Protodefluorination.[2] This is the most common failure mode in metal-catalyzed fluorination. The Pd-F bond is highly polarized. If there is any proton source (trace water, acidic protons on the substrate), the complex will grab a proton instead of undergoing reductive elimination.

The Mechanism of Failure

The difficult step is Reductive Elimination . The energy barrier to form the C–F bond is high. If the catalyst rests too long in the Pd(II)-F state, it will find a proton.

PdCycle Pd0 L-Pd(0) OxAdd Oxidative Addition (L-Pd-Ar-Br) Pd0->OxAdd Ar-Br LigEx Ligand Exchange (L-Pd-Ar-F) OxAdd->LigEx AgF/CsF RedElim Reductive Elimination (Ar-F) LigEx->RedElim Slow Step SideRxn SIDE REACTION: Protodefluorination (Ar-H) LigEx->SideRxn Trace H2O or Solvent H RedElim->Pd0

Figure 2: Catalytic Cycle & Failure Mode. Note that Reductive Elimination is the rate-limiting step where protodefluorination competes.

Troubleshooting Protocol

Q: Which Ligand should I use? A: Do not use standard phosphines (PPh3, BINAP). You need bulky, electron-rich biaryl phosphines to force the reductive elimination.

  • Gold Standard: BrettPhos or tBuBrettPhos [3].

  • For Heterocycles: AlPhos (reduces binding of the heterocycle to Pd).

Q: How do I stop the reduction (Ar-H)? A:

  • Scavenge Water: Add 3Å molecular sieves directly to the reaction vessel.

  • Base Selection: Switch from CsF to AgF (Silver Fluoride). Ag precipitates the bromide, driving the ligand exchange irreversibly.

  • Solvent: Use Cyclohexane or Toluene . Avoid ethers (THF) if possible, as they can donate protons via radical mechanisms at high temps.

Module 4: Experimental Protocols
Protocol A: Preparation of Reactive "Crisp" KF (For Halex)

Failure to perform this step is the #1 cause of low yields in SnAr.

  • Pulverize Potassium Fluoride (KF) in a mortar and pestle.

  • Place in a round-bottom flask and heat to 150°C using a heating mantle.

  • Apply high vacuum (<0.5 mmHg) for 4–6 hours .

  • Critical: Backfill with Argon/Nitrogen and transfer immediately to a glovebox.

  • Usage: Weigh out inside the glovebox. Once exposed to air, KF absorbs moisture within seconds.

Protocol B: Pd-Catalyzed Fluorination of Aryl Triflates

Based on Watson/Buchwald conditions [3].

  • Glovebox: In a vial, combine:

    • [(cinnamyl)PdCl]2 (2.5 mol %)

    • tBuBrettPhos (7.5 mol %)

    • CsF (2.0 equiv, anhydrous)

    • Aryl Triflate (1.0 equiv)

  • Solvent: Add Toluene (0.2 M concentration).

  • Reaction: Seal vial, remove from glovebox, and heat to 110°C for 12 hours.

  • Workup: Cool, filter through Celite (to remove Pd/Cs salts), concentrate, and purify via silica gel chromatography.

References
  • Spray-Dried KF: Texier-Boullet, F., & Foucaud, A. (1982). Tetrahedron Letters, 23(47), 4927-4928. Link

  • TMAC in Halex: Grushin, V. V. (2010). Accounts of Chemical Research, 43(1), 160-171. Link

  • Pd-Catalysis (Buchwald): Watson, D. A., et al. (2009).[3] "Formation of ArF from LPdAr(F): Catalytic Conversion of Aryl Triflates to Aryl Fluorides." Science, 325(5948), 1661-1664. Link

  • Modern Fluorination Review: Furuya, T., Kamlet, A. S., & Ritter, T. (2011). "Catalysis for fluorination and trifluoromethylation." Nature, 473(7348), 470-477. Link

Sources

Minimizing side-product formation in the synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We provide in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you minimize side-product formation and maximize the yield and purity of your target compound.

Introduction: The Core Synthetic Challenge

The synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene typically proceeds via a nucleophilic aromatic substitution (SNAr) reaction, a variation of the Williamson ether synthesis. The primary challenge arises from the bifunctional nature of the key reagent, 2-aminobutanol, which contains two nucleophilic centers: the primary amine (-NH₂) and the secondary alcohol (-OH). The amine is generally more nucleophilic than the alcohol, leading to a competitive and often dominant side reaction: N-alkylation.[1] Achieving high selectivity for the desired O-alkylation product requires careful control of reaction conditions and a strategic approach to managing the reactivity of the amine group.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of side-product formation in this synthesis?

The principal side-product is the N-alkylated isomer, 2-((2-fluorophenyl)amino)butan-1-ol. This occurs because the nitrogen atom of the primary amine in 2-aminobutanol is inherently more nucleophilic than the oxygen atom of the hydroxyl group.[1] In a competitive environment, the amine will react faster with the electrophilic 2-fluorobenzene ring, leading to the formation of a C-N bond instead of the desired C-O ether linkage. A secondary, though less common, issue can be di-alkylation, where both the amine and hydroxyl groups react if a large excess of the arylating agent is used.

Q2: I'm observing significant N-alkylation. How can I favor the desired O-alkylation?

This is the most common issue encountered. To achieve O-selectivity, you must modulate the relative nucleophilicity of the oxygen and nitrogen atoms. There are two primary strategies:

  • Amine Group Protection: The most robust method is to temporarily "mask" the amine's reactivity using a protecting group. Condensing the 2-aminobutanol with an aldehyde (like benzaldehyde) forms a Schiff base (imine).[2][3] This temporarily deactivates the nitrogen nucleophile, allowing the deprotonated hydroxyl group to be the sole site for alkylation. The protecting group is then easily removed via hydrolysis in a subsequent step.[4]

  • Reaction Condition Optimization: While less effective than protection, careful selection of base and solvent can influence the O:N alkylation ratio.

    • Base: Using a strong, non-nucleophilic hydride base (e.g., NaH) will deprotonate both the -OH and -NH₂ groups. However, since the amine is more acidic, it will be deprotonated first, followed by the alcohol. The resulting alkoxide is a potent nucleophile. The reaction then becomes a competition based on the intrinsic nucleophilicity of the amide anion vs. the alkoxide. In some systems, using weaker bases like potassium carbonate (K₂CO₃) in a polar aprotic solvent can favor O-alkylation.[4]

    • Solvent: Polar aprotic solvents like DMF or DMSO are typically used to dissolve the reagents and facilitate the SNAr reaction.

Q3: My yield is very low, and I'm isolating an alkene. What is happening?

This issue typically arises if your synthetic strategy involves reacting a 2-fluorophenoxide with an activated derivative of 2-aminobutane, such as 2-bromobutanamine. The alkyl halide in this case is a secondary halide, which is highly susceptible to E2 elimination reactions, especially in the presence of a strong base (the phenoxide).[5][6] This elimination pathway competes directly with the desired SN2 substitution, generating butene derivatives and significantly reducing the yield of the ether product.[7] To avoid this, the recommended strategy is to use 2-aminobutanol as the nucleophile and an activated fluorobenzene (e.g., 1,2-difluorobenzene) as the electrophile.

Q4: Can I use a catalyst to improve selectivity?

While traditional Williamson ether synthesis does not typically employ catalysts, related fields have explored methods to enhance selectivity. For instance, "hydrogen borrowing" catalysis can be used for N-alkylation of amines with alcohols, but this is for forming C-N bonds specifically.[8][9] For this particular O-alkylation, the most reliable method remains the strategic use of protecting groups, which is a stoichiometric approach rather than a catalytic one.

Troubleshooting Guide

Use this section to diagnose and resolve common issues during the synthesis.

Problem 1: Low Yield and Multiple Products on TLC/LC-MS
  • Symptom: Your reaction yields a complex mixture with several spots on a TLC plate. Mass spectrometry analysis reveals a peak corresponding to your desired product, but also a prominent peak with the same mass, and potentially a peak corresponding to a di-substituted product.

  • Primary Diagnosis: Competing N-alkylation is occurring, leading to the formation of the isomeric side-product.

  • Solution Workflow:

G

Table 1: Impact of Reaction Parameters on Selectivity
ParameterCondition / ReagentImpact on O-Alkylation (Desired)Impact on N-Alkylation (Side-Product)Rationale
Amine Status Protected (Imine) Highly Favored Strongly Suppressed The nitrogen lone pair is involved in the imine C=N bond, deactivating its nucleophilicity.[3]
UnprotectedDisfavoredHighly FavoredThe primary amine is intrinsically more nucleophilic than the hydroxyl group.[1]
Base NaH ModerateModerateStrong base deprotonates both N and O, leading to a competition between two anionic nucleophiles.
K₂CO₃ Potentially FavoredPotentially SuppressedA weaker base may selectively deprotonate the more acidic site or create conditions that favor O-alkylation kinetically.[4]
Temperature Low (e.g., 60-80 °C)FavoredLess FavoredLower temperatures can enhance selectivity in competitive reactions.
High (e.g., >120 °C)Reduced SelectivityIncreased RateHigh temperatures provide enough energy to overcome activation barriers for both pathways, reducing selectivity.

Key Reaction Pathways

The following diagram illustrates the desired reaction pathway versus the major competing side-reactions.

reaction_pathways

Recommended Experimental Protocol

Protocol 2.1: Selective O-Alkylation via Amine Protection

This protocol utilizes a benzaldehyde protecting group to ensure high selectivity for O-alkylation.[3][4]

Step 1: Imine Formation (Amine Protection)

  • To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 2-aminobutanol (1.0 eq), benzaldehyde (1.05 eq), and toluene (approx. 0.2 M).

  • Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed.

  • Monitor the reaction by TLC or GC-MS until the 2-aminobutanol is fully consumed (typically 2-4 hours).

  • Once complete, cool the reaction mixture and remove the toluene under reduced pressure to yield the crude imine, which can be used directly in the next step.

Step 2: O-Alkylation (Ether Formation)

  • Dissolve the crude imine from Step 1 in anhydrous DMF (approx. 0.3 M) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Caution: Flammable hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes to ensure complete formation of the alkoxide.

  • Add 1,2-difluorobenzene (1.1 eq) dropwise to the suspension.

  • Heat the reaction mixture to 80-90 °C and stir overnight.

  • Monitor the reaction for the disappearance of the protected aminobutanol derivative.

Step 3: Hydrolysis (Deprotection) and Work-up

  • Cool the reaction mixture to room temperature. Carefully quench the reaction by the slow, dropwise addition of water.

  • Add 2M hydrochloric acid (HCl) and stir vigorously for 1-2 hours at room temperature to hydrolyze the imine. The benzaldehyde by-product will be formed.

  • Transfer the mixture to a separatory funnel and wash with diethyl ether or ethyl acetate (2x) to remove the benzaldehyde and other organic impurities. The desired product will remain in the acidic aqueous layer as the hydrochloride salt.

  • Basify the aqueous layer to a pH > 10 by the careful addition of 4M sodium hydroxide (NaOH) solution, keeping the flask in an ice bath.

  • Extract the free amine product into a suitable organic solvent (e.g., dichloromethane or ethyl acetate) (3x).

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Step 4: Purification

  • The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate/hexane with triethylamine) to yield the pure 1-(2-Aminobutoxy)-2-fluorobenzene.

References

  • Wikipedia. Williamson ether synthesis. [Link]

  • ChemTalk. Williamson Ether Synthesis. [Link]

  • Quora. How to do Williamson ether synthesis while I have tertiary amine in my compound. [Link]

  • Organic Chemistry Portal. Williamson Synthesis. [Link]

  • Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

  • ResearchGate. Why n-alkylation is more favorable than o-alkyation?[Link]

  • Beilstein Journals. Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. [Link]

  • Google Patents.
  • PMC. Direct N-alkylation of unprotected amino acids with alcohols. [Link]

  • ResearchGate. Selective alkylation of hydroxyl group of aminophenols | Download Table. [Link]

  • ResearchGate. Alkylation of amino alcohol/amino acids with alcohols under catalytic hydrogenation conditions. [Link]

  • MDPI. Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. [Link]

  • Google Patents.
  • Master Organic Chemistry. Alkylation of Amines (Sucks!). [Link]

  • ResearchGate. (PDF) Selective alkylation of aminophenols. [Link]

Sources

Navigating the Synthesis of Fluorinated Aromatic Amines: A Technical Troubleshooting Guide

Author: BenchChem Technical Support Team. Date: March 2026

The incorporation of fluorine into aromatic amines is a cornerstone of modern medicinal chemistry and materials science. The unique properties conferred by the fluorine atom—such as altered basicity, lipophilicity, and metabolic stability—make these compounds highly valuable building blocks.[1][2][3] However, their synthesis is often fraught with challenges, from low yields and side reactions to purification difficulties. This guide provides a structured, question-and-answer-based approach to troubleshoot common issues encountered during the synthesis of fluorinated aromatic amines, drawing upon established chemical principles and field-proven insights.

Section 1: Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions

Nucleophilic aromatic substitution is a primary method for introducing an amino group onto a fluorinated aromatic ring. This section addresses common pitfalls in SNAr reactions.

Question 1: My SNAr reaction to aminate a fluoroaromatic compound is sluggish or not proceeding to completion. What are the likely causes and how can I improve the reaction rate?

Answer:

Several factors can contribute to a slow or incomplete SNAr reaction. The key is to understand the mechanism, which involves the initial attack of the nucleophile to form a Meisenheimer complex, followed by the departure of the leaving group.[4][5]

  • Insufficient Ring Activation: The aromatic ring must be sufficiently electron-deficient to be susceptible to nucleophilic attack. The presence of strong electron-withdrawing groups (EWGs) ortho or para to the fluorine leaving group is crucial. If your substrate lacks adequate activation, consider alternative synthetic routes or if possible, a substrate with better activating groups.

  • Poor Leaving Group Ability (A Common Misconception): While fluorine is a highly electronegative atom, the C-F bond is very strong. However, in SNAr, the rate-determining step is often the initial nucleophilic attack and formation of the Meisenheimer complex, not the cleavage of the C-X bond.[4][5][6] The high electronegativity of fluorine actually helps to stabilize the negatively charged Meisenheimer intermediate, thereby accelerating the reaction.[6] If the reaction is still slow, the issue likely lies elsewhere.

  • Inappropriate Solvent Choice: Polar aprotic solvents like DMSO, DMF, or NMP are generally preferred for SNAr reactions. These solvents effectively solvate the cation of the amine salt but poorly solvate the amine nucleophile, increasing its reactivity. Protic solvents can hydrogen-bond with the amine, reducing its nucleophilicity.

  • Base Strength and Steric Hindrance: A suitable base is required to deprotonate the amine nucleophile or to neutralize the HX formed during the reaction. Common bases include K2CO3, Cs2CO3, or a non-nucleophilic organic base like DBU. The choice of base can be critical; for instance, sterically hindered amines may require a stronger, less-hindered base.

Troubleshooting Workflow for Sluggish SNAr Reactions:

Sources

Technical Support Center: Recrystallization of 1-(2-Aminobutoxy)-2-fluorobenzene HCl

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 1-(2-Aminobutoxy)-2-fluorobenzene HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the recrystallization of this compound. The following question-and-answer format addresses specific issues with a focus on the underlying scientific principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 1-(2-Aminobutoxy)-2-fluorobenzene HCl fails to crystallize from solution, even after cooling. What are the most common reasons for this?

A1: The failure of a compound to crystallize is a frequent issue in recrystallization and can typically be attributed to a few key factors:

  • Excess Solvent: The most common reason for crystallization failure is the use of too much solvent.[1][2] A supersaturated solution is necessary for crystals to form, and an excess of solvent will keep the compound fully dissolved even at lower temperatures.

    • Solution: Reduce the solvent volume by gentle heating under a stream of inert gas (like nitrogen or argon) or by using a rotary evaporator until the solution becomes slightly turbid.[1] Then, allow the solution to cool slowly.

  • Lack of Nucleation Sites: Crystal growth requires an initial "seed" or nucleation site to begin.[1]

    • Solutions:

      • Seeding: If you have a small crystal of pure 1-(2-Aminobutoxy)-2-fluorobenzene HCl, add it to the cooled solution to induce crystallization.

      • Scratching: Gently scratch the inside surface of the flask with a glass rod at the meniscus of the solution.[1][2] The microscopic scratches on the glass can provide nucleation sites.

  • High Purity of the Compound: Ironically, sometimes a very pure compound can be difficult to crystallize without a seed crystal due to the lack of nucleation points that impurities can sometimes provide.

Q2: I've observed an oily substance separating from my solution instead of crystals. What is "oiling out" and how can I prevent it?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[1][3] This typically happens when the melting point of the compound is lower than the temperature of the solution from which it is separating.[3] For hydrochloride salts like 1-(2-Aminobutoxy)-2-fluorobenzene HCl, this can also be influenced by the presence of impurities that depress the melting point.

Strategies to Prevent Oiling Out:

  • Re-dissolve and Add More Solvent: Gently heat the solution to redissolve the oil. Add a small amount of additional hot solvent to ensure the solution is no longer supersaturated at that high temperature.[1][3] This allows the solution to cool to a lower temperature before saturation is reached, hopefully below the compound's melting point.

  • Slower Cooling: Allow the solution to cool to room temperature very slowly.[1] You can achieve this by leaving the flask on a hot plate that is turned off or by insulating the flask. Rapid cooling increases the likelihood of oiling out.

  • Change the Solvent System: If the issue persists, the chosen solvent may not be ideal. Experiment with different solvents or solvent mixtures. A solvent with a lower boiling point might be a better choice.[4]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 1-(2-Aminobutoxy)-2-fluorobenzene HCl

This protocol outlines the standard procedure for recrystallizing the target compound from a single solvent.

Step-by-Step Methodology:

  • Solvent Selection: Based on solubility tests, select a suitable solvent. For amine hydrochlorides, polar protic solvents like isopropanol or ethanol are often good starting points.[5] The compound should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

  • Dissolution: Place the crude 1-(2-Aminobutoxy)-2-fluorobenzene HCl in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and a boiling chip.[6]

  • Heating: Gently heat the mixture to the solvent's boiling point while stirring until the solid completely dissolves.[2] Add more solvent dropwise if necessary to achieve full dissolution, but avoid adding a large excess.[2]

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.[2][7]

  • Cooling: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature.[2] Subsequently, place the flask in an ice bath to maximize crystal formation.[2]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[2]

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[2]

  • Drying: Dry the purified crystals, preferably under vacuum.

Protocol 2: Two-Solvent Recrystallization

This method is useful when a single solvent does not provide the desired solubility characteristics.

Step-by-Step Methodology:

  • Solvent Pair Selection: Choose a solvent pair where 1-(2-Aminobutoxy)-2-fluorobenzene HCl is soluble in one solvent (the "good" solvent) and insoluble in the other (the "poor" or "anti-solvent"). The two solvents must be miscible. A common pair for amine salts is ethanol (good solvent) and diethyl ether (poor solvent).

  • Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent.[2]

  • Addition of Anti-Solvent: While the solution is still hot, slowly add the "poor" solvent dropwise until the solution becomes cloudy (turbid).[2] This indicates the point of saturation.

  • Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.[2]

  • Cooling and Isolation: Follow steps 5-8 from the Single-Solvent Recrystallization protocol.

Troubleshooting Flowchart

The following diagram illustrates a systematic approach to troubleshooting common recrystallization problems.

G cluster_troubleshoot_no No Crystals Troubleshooting cluster_troubleshoot_oil Oiling Out Troubleshooting start Start Recrystallization dissolve Dissolve compound in minimum hot solvent start->dissolve cool Cool solution dissolve->cool crystals_form Crystals Form? cool->crystals_form oil_out Compound Oils Out cool->oil_out collect Collect and Dry Crystals crystals_form->collect Yes no_crystals No Crystals Form crystals_form->no_crystals No end_success Pure Product collect->end_success troubleshoot_no_crystals Troubleshoot No Crystals no_crystals->troubleshoot_no_crystals troubleshoot_oil Troubleshoot Oiling Out oil_out->troubleshoot_oil ts_nc1 Too much solvent? Reduce volume. troubleshoot_no_crystals->ts_nc1 ts_o1 Re-heat, add more solvent, cool slowly. troubleshoot_oil->ts_o1 end_fail Re-evaluate Purification (e.g., Chromatography) ts_nc1->cool ts_nc2 No nucleation? Scratch or seed. ts_nc1->ts_nc2 If fails ts_nc2->cool ts_nc3 Still no crystals? ts_nc2->ts_nc3 If fails ts_nc3->end_fail ts_o1->cool ts_o2 Still oils out? ts_o1->ts_o2 If fails ts_o2->end_fail

Caption: Troubleshooting workflow for recrystallization.

Data Summary

Table 1: Properties of Common Recrystallization Solvents
SolventBoiling Point (°C)[4]PolarityNotes
Water100HighGood for polar compounds, but high boiling point can be problematic.[4][8]
Ethanol78HighA versatile solvent for many organic compounds, including salts.[4]
Isopropanol82Medium-HighOften a good choice for hydrochloride salts.[5]
Acetone56MediumLower boiling point, can be effective but is highly flammable.[4]
Ethyl Acetate77Medium-LowCan be used in solvent pairs.[9]
Toluene111LowHigh boiling point, generally used for non-polar compounds.[4]

Advanced Troubleshooting

Q3: My recrystallization yields are consistently low. What steps can I take to improve recovery?

A3: Low yields are a common frustration. Here are several potential causes and their solutions:

  • Premature Crystallization: The compound may be crystallizing too early, for instance, during a hot filtration step.

    • Solution: Use a heated filter funnel or add a small amount of extra hot solvent before filtering to keep the compound in solution.[6]

  • Using Too Much Solvent: As mentioned for crystallization failure, an excess of solvent will also lead to a significant portion of your product remaining in the mother liquor.[3]

    • Solution: Use the minimum amount of hot solvent necessary for complete dissolution.

  • Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve some of your product.

    • Solution: Always use ice-cold solvent for the washing step.[2]

  • Inappropriate Solvent Choice: The solubility profile of your compound in the chosen solvent may not be ideal, with significant solubility even at low temperatures.

    • Solution: Re-evaluate your solvent choice. A different solvent or a two-solvent system might provide a better yield.

Q4: How do I choose the best solvent system for 1-(2-Aminobutoxy)-2-fluorobenzene HCl without extensive trial and error?

A4: While some empirical testing is often necessary, you can make an educated choice of solvent by considering the structure of your compound. 1-(2-Aminobutoxy)-2-fluorobenzene HCl is an amine hydrochloride salt, making it a polar and ionic compound.[10] Therefore, polar solvents are more likely to be suitable.

A systematic approach to solvent selection involves:

  • "Like Dissolves Like": Start with polar solvents. Given the presence of an amine hydrochloride, polar protic solvents like alcohols (methanol, ethanol, isopropanol) are excellent candidates.[11]

  • Small-Scale Solubility Tests:

    • Place a small amount (e.g., 20-30 mg) of your crude compound into several test tubes.

    • Add a small volume (e.g., 0.5 mL) of a different potential solvent to each test tube at room temperature.[12]

    • Observe the solubility. An ideal single solvent will not dissolve the compound at room temperature.[12]

    • Heat the test tubes that showed poor room temperature solubility. A good solvent will dissolve the compound when hot.[12]

    • Cool the test tubes where the compound dissolved upon heating and observe for crystal formation.

This systematic screening can quickly identify promising solvents and save significant time and material.

References

  • Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (n.d.).
  • Recrystallization - Single Solvent. (n.d.).
  • 3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7).
  • Recrystallisation Help : r/Chempros - Reddit. (2020, October 30).
  • recrystallization.pdf. (n.d.).
  • Recrystallization and Acid/Base Extraction - The Basics. (n.d.).
  • Go-to recrystallization solvent mixtures : r/Chempros - Reddit. (2023, February 19).
  • How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19).
  • 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride. (n.d.). ChemScene.
  • Recrystallization. (n.d.).
  • Coordinative Properties of Highly Fluorinated Solvents with Amino and Ether Groups - PMC. (2008, August 31).
  • 3.3C: Determining Which Solvent to Use - Chemistry LibreTexts. (2022, April 7).
  • Problem with hydrochloride salt formation/isolation : r/chemistry - Reddit. (2018, August 3).
  • Purification of organic hydrochloride salt? - ResearchGate. (2017, February 7).
  • Chem 267. Recrystallization - Part 2. (n.d.).
  • Lab 1-Recrystallization Lab - Wellesley College. (n.d.).

Sources

Solvent effects on the reaction rate of 1-(2-Aminobutoxy)-2-fluorobenzene synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Troubleshooting Solvent-Mediated Kinetic Bottlenecks in O-Alkylation Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in troubleshooting the synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene (CAS: 1311314-13-2). This intermediate is typically synthesized via a Williamson ether synthesis—a classic bimolecular nucleophilic substitution (SN2) coupling 2-fluorophenol with a protected electrophile (e.g., N-Boc-1-bromo-2-aminobutane).

Because the transition state of this SN2 pathway involves significant charge dispersion, your choice of solvent fundamentally dictates the reaction kinetics, yield, and impurity profile[1]. This guide provides mechanistic troubleshooting strategies, quantitative data, and self-validating protocols to ensure synthetic success.

Part 1: Interactive Troubleshooting & FAQs

Q1: Why is my etherification rate severely depressed when using ethanol as the reaction solvent? A1: The kinetic suppression you are observing in ethanol is a direct consequence of hydrogen bonding. In protic solvents, the solvent molecules form a tightly bound solvation shell around the 2-fluorophenoxide nucleophile. This hydrogen-bonding network stabilizes the ground state of the nucleophile, significantly increasing the activation energy (ΔG‡) required to reach the transition state[2]. Solution: Switch to a polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). These solvents strongly solvate the counter-cation (e.g., K⁺ or Na⁺) but leave the phenoxide anion "naked" and highly reactive, which can accelerate the SN2 reaction rate by up to three orders of magnitude[3].

Q2: I switched to DMF to increase the rate, but I am now observing significant elimination byproducts. How do I suppress the E2 pathway? A2: By stripping the solvation shell off the nucleophile, polar aprotic solvents increase both nucleophilicity and basicity. If the reaction temperature is too high, the basic character of the phenoxide outcompetes its nucleophilic character, triggering an E2 elimination on the alkyl halide to form an alkene[2]. Solution: Lower the reaction temperature to 40–50°C. SN2 reactions generally have lower activation energies than competing E2 eliminations. Reducing the thermal energy disproportionately slows the E2 pathway, restoring chemoselectivity toward the desired ether.

Q3: Can we utilize non-polar solvents (e.g., Toluene) to simplify the aqueous workup and improve process greenness? A3: Yes, but with a critical mechanistic caveat. Alkali metal salts of 2-fluorophenol are highly insoluble in non-polar media, effectively halting the reaction due to phase separation. If toluene is mandated for scale-up, you must implement a Phase Transfer Catalyst (PTC) such as Tetrabutylammonium bromide (TBAB) at 5–10 mol%. The lipophilic tetrabutylammonium cation forms an ion pair with the fluorophenoxide, shuttling it into the bulk organic phase where the SN2 reaction can proceed[4].

Part 2: Quantitative Data on Solvent Effects

The following table summarizes the causal relationship between solvent properties and the SN2 O-alkylation performance for fluorophenol derivatives.

Solvent SystemClassificationDielectric Constant (ε)Relative SN2 RateE2 Elimination RiskTypical Yield (%)
DMSO Polar Aprotic46.7Very Fast (10³)Moderate88 - 96%
DMF Polar Aprotic36.7Very Fast (10³)Moderate85 - 95%
Acetonitrile Polar Aprotic37.5Fast (10²)Low75 - 85%
Toluene + 5% TBAB Non-Polar (PTC)2.4Moderate (10)Very Low60 - 75%
Ethanol Polar Protic24.5Slow (1)Low30 - 40%

Part 3: Self-Validating Experimental Protocol

To guarantee reproducibility, the following Standard Operating Procedure (SOP) for the SN2 coupling in DMF incorporates built-in validation checkpoints. Do not proceed to subsequent steps unless the validation criteria are met.

Optimized O-Alkylation of 2-Fluorophenol

Step 1: Reagent Preparation & System Purging

  • Action: Charge a dry, nitrogen-flushed reactor with 2-fluorophenol (1.0 eq) and anhydrous DMF (10 volumes).

  • Causality: Water acts as a competing nucleophile and a protic solvent, which would dampen the reaction rate and form hydrolysis byproducts. Nitrogen purging prevents oxidative degradation of the phenol.

  • Self-Validation Checkpoint: Perform a Karl Fischer titration on the DMF solution prior to base addition. Proceed only if the water content is <0.05%.

Step 2: Nucleophile Activation (Deprotonation)

  • Action: Add finely powdered anhydrous K₂CO₃ (1.5 eq). Stir the suspension at 40°C for 45 minutes.

  • Causality: K₂CO₃ deprotonates the phenol to form the highly nucleophilic potassium 2-fluorophenoxide. The potassium ion is efficiently solvated by DMF, leaving the phenoxide reactive.

  • Self-Validation Checkpoint: The reaction mixture will transition from colorless to a distinct yellow/orange suspension, visually confirming the formation of the phenoxide salt.

Step 3: Electrophile Addition (SN2 Coupling)

  • Action: Dropwise addition of N-Boc-1-bromo-2-aminobutane (1.1 eq) over 30 minutes, maintaining the internal temperature strictly at 45°C.

  • Causality: Dropwise addition prevents localized concentration spikes, mitigating the risk of runaway exotherms. Maintaining 45°C provides enough thermal energy for the SN2 pathway while remaining too low for competing E2 elimination.

  • Self-Validation Checkpoint: Monitor the reaction via HPLC at 2, 4, and 6 hours. The reaction is deemed complete when the 2-fluorophenol peak area is <2% relative to the product peak.

Step 4: Quench and Phase Separation

  • Action: Cool to room temperature and quench with 30 volumes of chilled deionized water, followed by extraction with Ethyl Acetate (3 x 10 volumes).

  • Causality: The massive influx of water (a protic solvent) instantly crashes the nucleophilicity of any remaining phenoxide, effectively stopping the reaction. It also partitions the highly polar DMF into the aqueous waste stream.

  • Self-Validation Checkpoint: Perform an aqueous wash of the combined organic layers with a 5% LiCl solution. Validate the complete removal of DMF by running a GC-FID on the organic layer before proceeding to solvent evaporation.

Part 4: Troubleshooting Workflow Visualization

Follow this logical decision tree to diagnose and resolve kinetic bottlenecks during your synthesis.

SolventOptimization Start Kinetic Bottleneck: Slow O-Alkylation Rate CheckSolvent Is the solvent Polar Protic (e.g., EtOH)? Start->CheckSolvent SwitchSolvent Switch to Polar Aprotic (DMF / DMSO) CheckSolvent->SwitchSolvent Yes (H-bonding inhibits rate) CheckSolubility Is the solvent Non-Polar (e.g., Toluene)? CheckSolvent->CheckSolubility No CheckTemp Are E2 elimination byproducts forming? SwitchSolvent->CheckTemp AddPTC Add Phase Transfer Catalyst (TBAB) CheckSolubility->AddPTC Yes (Poor salt solubility) CheckSolubility->CheckTemp No (Already Aprotic) AddPTC->CheckTemp LowerTemp Decrease Temperature to favor SN2 over E2 CheckTemp->LowerTemp Yes (Basicity > Nucleophilicity) Success Optimized Synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene CheckTemp->Success No LowerTemp->Success

Decision matrix for resolving solvent-mediated kinetic bottlenecks in SN2 etherification.

References

  • Title: Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Source: rsc.org. URL: [Link]

  • Title: Mastering the Williamson Ether Synthesis Book: A Complete Guide to Mechanism, Applications, and Modern Variations. Source: tailoredread.com. URL: [Link]

  • Title: An Assessment of Solvent Effects on the Selectivity of an Alkylation Reaction: A Comparison Between Experiments and Computations. Source: researchgate.net. URL: [Link]

  • Title: Predicting Solvent Effects on SN2 Reaction Rates – Comparison of QM/MM, Implicit and MM Explicit Solvent Models. Source: chemrxiv.org. URL: [Link]

Sources

Addressing stability issues of 1-(2-Aminobutoxy)-2-fluorobenzene during storage

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Ensuring Compound Stability

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-(2-Aminobutoxy)-2-fluorobenzene?

A1: To ensure maximum stability, 1-(2-Aminobutoxy)-2-fluorobenzene should be stored in a tightly sealed container, protected from light and moisture. The recommended storage temperature is 2-8°C.[1] For long-term storage, temperatures as low as -20°C or -70°C can significantly attenuate degradation.[2] The storage area should be dry and well-ventilated.[3]

Q2: I've noticed a change in the color of my 1-(2-Aminobutoxy)-2-fluorobenzene sample. What does this indicate?

A2: A change in color, such as yellowing or darkening, is a common visual indicator of degradation. This is often due to oxidation of the aromatic amine moiety, a process that can be accelerated by exposure to air (oxygen), light, and elevated temperatures. Aromatic amines are susceptible to oxidation, which can lead to the formation of colored impurities.

Q3: My sample of 1-(2-Aminobutoxy)-2-fluorobenzene has developed a precipitate. What could be the cause?

A3: Precipitate formation can be a sign of several issues. It could be due to the compound coming out of solution due to temperature fluctuations, or it could be the result of the formation of insoluble degradation products. Amines are hygroscopic and can absorb moisture from the air, which may lead to hydrolysis and the formation of byproducts.[3]

Q4: How long can I expect 1-(2-Aminobutoxy)-2-fluorobenzene to remain stable under recommended storage conditions?

A4: The shelf life of 1-(2-Aminobutoxy)-2-fluorobenzene is highly dependent on the purity of the initial material and strict adherence to proper storage conditions. While a specific expiration date should be provided by the supplier, regular purity checks are recommended, especially for older batches or samples that have been opened multiple times.

Troubleshooting Guide

This section provides a more detailed approach to identifying and resolving common stability issues.

Observed Issue Potential Cause(s) Recommended Actions
Discoloration (Yellowing/Browning) Oxidation of the primary amine group. Exposure to light and/or air.1. Purge the headspace of the container with an inert gas (e.g., argon or nitrogen) before sealing. 2. Store in an amber vial or wrap the container in aluminum foil to protect from light. 3. Re-purify the material using an appropriate technique if purity is compromised.
Formation of Precipitate Formation of insoluble degradation products. Hydrolysis due to moisture absorption.1. Ensure the storage container is tightly sealed to prevent moisture ingress.[3] 2. Store in a desiccator to maintain a dry environment.[3] 3. Analyze the precipitate and the supernatant separately to identify the nature of the degradation.
Decrease in Purity (Confirmed by Analysis) Multiple degradation pathways including oxidation and hydrolysis.1. Review storage and handling procedures to identify any deviations from recommended practices. 2. Consider aliquoting the material into smaller, single-use vials to minimize exposure of the bulk sample to the atmosphere. 3. Perform a comprehensive stability study under controlled conditions to determine the degradation rate.
Inconsistent Experimental Results Use of a degraded or impure sample of 1-(2-Aminobutoxy)-2-fluorobenzene.1. Always verify the purity of the compound before use, especially for sensitive applications. 2. Use a fresh, unopened sample if possible. 3. Compare results with a well-characterized reference standard.

Understanding the Degradation Pathways

The stability of 1-(2-Aminobutoxy)-2-fluorobenzene is primarily influenced by the reactivity of its aromatic amine and ether functionalities, as well as the presence of the fluorine atom on the benzene ring.

cluster_main 1-(2-Aminobutoxy)-2-fluorobenzene cluster_stressors Stressors cluster_pathways Degradation Pathways cluster_products Degradation Products A 1-(2-Aminobutoxy)-2-fluorobenzene F Oxidation A->F Initiated by G Hydrolysis A->G Initiated by H Photodegradation A->H Initiated by B Oxygen (Air) B->F C Light (UV) C->H D Moisture (H2O) D->G E Elevated Temperature E->F E->G E->H I Colored Impurities (e.g., Nitroso, Nitro compounds) F->I J Hydrolyzed Byproducts G->J K Photolytic Fragments H->K

Caption: Potential degradation pathways for 1-(2-Aminobutoxy)-2-fluorobenzene.

The primary amine is susceptible to oxidation, which can be initiated by atmospheric oxygen and accelerated by light and heat. This can lead to the formation of various colored byproducts. The ether linkage could be susceptible to hydrolysis, particularly in the presence of acidic or basic impurities and moisture. The fluorine substituent, being strongly electron-withdrawing, influences the electron density of the aromatic ring and can affect its reactivity and metabolic stability.[4][5]

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of your 1-(2-Aminobutoxy)-2-fluorobenzene sample, the following analytical techniques are recommended.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a robust method for routine purity assessment and impurity profiling.[6]

Protocol:

  • Instrumentation: A standard HPLC system with a UV-Vis detector.[6]

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[6]

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for MS compatibility) is a good starting point. The gradient should be optimized to achieve good separation of the main peak from any impurities.

  • Flow Rate: 1.0 mL/min.[6]

  • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., 254 nm).[6]

  • Sample Preparation: Accurately weigh and dissolve the compound in the mobile phase to a concentration of approximately 1 mg/mL.[6]

  • Analysis: Inject a known volume (e.g., 10 µL) and record the chromatogram. The purity can be calculated based on the area percentage of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is particularly useful for identifying and quantifying volatile impurities, such as residual solvents from synthesis or volatile degradation products.[6]

Protocol:

  • Instrumentation: A GC system coupled to a mass spectrometer.[6]

  • Column: A non-polar capillary column is generally suitable.[6]

  • Carrier Gas: Helium at a constant flow rate.[6]

  • Injector and Detector Temperature: Optimize based on the volatility of the compound and potential impurities (e.g., injector at 250°C).[6]

  • Oven Temperature Program: A temperature ramp should be developed to separate the analyte from any volatile impurities.

  • Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Analysis: The mass spectrometer will help in identifying the impurities based on their mass spectra.

Experimental Workflow for Stability Testing

cluster_start Initial Analysis cluster_storage Storage Conditions cluster_testing Time-Point Testing cluster_evaluation Data Evaluation A Receive/Synthesize 1-(2-Aminobutoxy)-2-fluorobenzene B Perform Initial Purity Analysis (HPLC, GC-MS, NMR) A->B C Aliquot into multiple vials B->C D Store under various conditions: - Recommended (2-8°C, dark, inert atm) - Accelerated (e.g., 40°C/75% RH) - Light Exposure C->D E Analyze samples at pre-defined time points (e.g., 1, 3, 6 months) D->E F Use HPLC for purity and GC-MS for volatiles E->F G Compare results to initial analysis F->G H Identify degradation products and calculate degradation rate G->H I Determine shelf-life and optimal storage conditions H->I

Caption: Workflow for a comprehensive stability study.

References

  • Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. Available at: [Link]

  • Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. ResearchGate. Available at: [Link]

  • Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. ResearchGate. Available at: [Link]

  • Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI. Available at: [Link]

  • Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. PubMed. Available at: [Link]

  • Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. ChemRxiv. Available at: [Link]

  • Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. PMC. Available at: [Link]

  • Degradation of fluorobenzene and its central metabolites 3-fluorocatechol and 2-fluoromuconate by Burkholderia fungorum FLU100. PubMed. Available at: [Link]

  • Blocking multifaceted degradation pathways via fluorinated hydrogen-bond armor for stable perovskite solar cells. Energy & Environmental Science (RSC Publishing). Available at: [Link]

  • Degradation of Fluorobenzene by Rhizobiales Strain F11 via ortho Cleavage of 4-Fluorocatechol and Catechol. PMC. Available at: [Link]

  • Fluorine Safety. Princeton University. Available at: [Link]

  • Handling fluorinated gases as solid reagents using metal-organic frameworks | Request PDF. ResearchGate. Available at: [Link]

  • Degradation of fluorobenzene and its central metabolites 3-fluorocatechol and 2-fluoromuconate by Burkholderia fungorum FLU100 | Request PDF. ResearchGate. Available at: [Link]

  • Co-metabolic degradation of chlorobenzene by the fluorobenzene degrading wild strain Labrys portucalensis. Ciência-UCP. Available at: [Link]

  • CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. Agilent. Available at: [Link]

  • Biological Potential of FluoroBenzene Analogs. JSciMed Central. Available at: [Link]

  • Safety Data Sheet: Fluorobenzene. Carl ROTH. Available at: [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. Available at: [Link]

  • Analytical Method. PhareSST. Available at: [Link]

  • ANALYTICAL METHODS. ATSDR. Available at: [Link]

Sources

Validation & Comparative

A Comparative Guide to the Structural Validation of 1-(2-Aminobutoxy)-2-fluorobenzene: The Definitive Role of X-ray Crystallography

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Unambiguous Structural Confirmation in Drug Discovery

In the landscape of modern medicinal chemistry, the synthesis of novel chemical entities with therapeutic potential is the first step in a long and rigorous journey. One such molecule of interest is 1-(2-Aminobutoxy)-2-fluorobenzene. Its structure is significant, featuring a fluorobenzene moiety—a common feature in pharmaceuticals for its ability to enhance metabolic stability and binding affinity—and a chiral aminobutoxy side chain, which introduces a specific three-dimensional architecture crucial for molecular recognition at a biological target.[1][2][3] The presence of a stereocenter means that its biological activity is intrinsically tied to its absolute configuration.

For researchers, scientists, and drug development professionals, the unequivocal confirmation of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of scientific integrity and a regulatory necessity.[4][5][6] An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and the potential derailment of a promising drug development program.[4] This guide provides an in-depth technical comparison of the primary methods for structural validation, establishing why single-crystal X-ray crystallography stands as the gold standard for a molecule like 1-(2-Aminobutoxy)-2-fluorobenzene, while also exploring the complementary roles of Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling.

The Gold Standard: Single-Crystal X-ray Crystallography (SCXRD)

Single-crystal X-ray diffraction is the most powerful technique for determining the atomic and molecular structure of a crystalline compound.[7][8][9] It provides a direct, high-resolution, three-dimensional map of the electron density within a molecule.[8] Unlike other methods that infer connectivity and relative stereochemistry, SCXRD provides unambiguous, quantitative data on:

  • Absolute Stereochemistry: For a chiral molecule, it definitively determines the R/S configuration at all stereocenters.

  • Precise Geometric Parameters: It yields highly accurate bond lengths, bond angles, and torsional angles.

  • Intermolecular Interactions: It reveals how molecules pack in the solid state, offering insights into crystal packing forces and potential polymorphism.

The experimental workflow, while detailed, is a systematic process from a suitable crystal to a refined molecular structure.

scxrd_workflow cluster_0 Phase 1: Crystallization cluster_1 Phase 2: Data Collection cluster_2 Phase 3: Structure Determination a Purified Compound (1-(2-Aminobutoxy)-2-fluorobenzene) b Crystallization Screening (Slow Evaporation, Vapor Diffusion, etc.) a->b Dissolution & Setup c High-Quality Single Crystal b->c Nucleation & Growth d Crystal Mounting c->d e X-ray Diffraction (Data Collection on Diffractometer) d->e f Diffraction Pattern (Spot Intensities & Positions) e->f g Data Processing & Integration f->g h Structure Solution (Phase Problem) g->h i Structure Refinement h->i j Final Validated Structure (CIF File) i->j

Caption: Overall workflow for Single-Crystal X-ray Diffraction (SCXRD).

Experimental Protocol: A Self-Validating System for SCXRD

The trustworthiness of an X-ray crystal structure is built upon a meticulous and verifiable experimental protocol. Each step contains internal checks that validate the process.

Part A: Crystallization – The Foundational, Rate-Limiting Step

The adage "garbage in, garbage out" is particularly apt for crystallography. The quality of the final structure is entirely dependent on the quality of the single crystal. This often represents the most significant bottleneck in the process.[10]

Causality Behind Experimental Choices: The goal of crystallization is to slowly bring a solution to a state of supersaturation, allowing molecules to organize into a well-ordered, three-dimensional lattice. Rapid precipitation leads to amorphous solids or poorly ordered microcrystals, which are unsuitable for single-crystal diffraction.

Common Crystallization Techniques for Small Organic Molecules:

TechniquePrincipleSuitability for 1-(2-Aminobutoxy)-2-fluorobenzene
Slow Evaporation A solution of the compound is allowed to stand, and as the solvent slowly evaporates, the concentration increases, leading to crystallization.[11][12]Simple and effective if the compound is stable and a suitable solvent with moderate volatility is found.
Vapor Diffusion A concentrated solution of the compound is placed in a small, open vial inside a larger, sealed container holding a more volatile "anti-solvent" in which the compound is insoluble.[11][13] The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.Highly controlled and efficient, often yielding high-quality crystals with only a few milligrams of material.[11] This is a preferred method.
Solvent Layering A solution of the compound is carefully layered with a less dense, miscible anti-solvent.[11] Crystals form at the interface as the solvents slowly mix.Useful when a suitable solvent/anti-solvent pair with different densities is identified.

Step-by-Step Protocol: Crystallization by Vapor Diffusion

  • Preparation: Dissolve 5-10 mg of highly purified 1-(2-Aminobutoxy)-2-fluorobenzene in a minimal amount (e.g., 0.5 mL) of a suitable solvent (e.g., isopropanol, where it is freely soluble) in a small glass vial.

  • Setup: Place this inner vial into a larger glass jar. Add 2-3 mL of a volatile anti-solvent (e.g., hexane, in which the compound is poorly soluble) to the outer jar, ensuring the level is below the top of the inner vial.

  • Sealing and Incubation: Seal the outer jar tightly. The hexane vapor will slowly diffuse into the isopropanol solution. This gradual change in solvent composition reduces the solubility of the compound.

  • Observation: Place the sealed system in a vibration-free location. Do not disturb it. Crystals should appear over several hours to days. The slow, undisturbed growth is critical for quality.

Part B: X-ray Diffraction Data Collection

Once a suitable crystal (typically 0.1-0.3 mm in size, with sharp edges and no visible fractures) is obtained, it is subjected to a focused beam of X-rays.

  • Crystal Mounting: The selected crystal is carefully mounted on a goniometer head, often held in a cryo-stream of nitrogen gas (typically at 100 K).

    • Expert Insight: Cryo-cooling is crucial as it minimizes thermal vibrations of the atoms, leading to sharper diffraction spots at higher resolution. It also protects the crystal from radiation damage from the high-intensity X-ray beam.

  • Data Acquisition: The crystal is rotated in the X-ray beam, and a series of diffraction images are collected by a detector.[14]

    • Self-Validation: Modern diffractometers use sophisticated software to automatically determine the crystal's unit cell and predict the optimal data collection strategy to ensure high completeness and redundancy of the data.[14][15] The diffraction pattern itself is a fingerprint of the crystal's internal order.[8]

Part C: Structure Solution and Refinement

This phase transitions from experimental work to computational analysis.

  • Data Processing: The intensities and positions of the thousands of measured diffraction spots are integrated and corrected.[16]

  • Structure Solution: The "phase problem" is solved using computational algorithms (direct methods for small molecules) to generate an initial electron density map.

  • Structure Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares process to achieve the best possible fit between the observed diffraction data and the data calculated from the model.[17][18]

    • Trustworthiness: The quality of the final structure is assessed by statistical indicators like the R-factor (R1) and the Goodness-of-Fit (GooF). An R1 value below 5% for small molecule data is indicative of a well-refined structure. The final difference electron density map should be largely featureless, confirming that the model accounts for all atoms in the structure.[18]

Comparative Analysis: Alternative and Complementary Techniques

While SCXRD is definitive, other techniques provide valuable, often complementary, structural information. The choice of technique depends on the specific question being asked and the physical state of the sample.

techniques_comparison XRD X-ray Crystallography Solid State (Crystal) Absolute 3D Structure Unambiguous & High-Resolution NMR NMR Spectroscopy Solution State Connectivity & Relative Stereochemistry Dynamic Information XRD->NMR Complementary Validation Comp Computational Modeling In Silico (Virtual) Predicted 3D Structure & Energetics Theoretical Insight Comp->XRD Model vs. Reality Comp->NMR Conformational Analysis

Caption: Interplay between primary structural validation techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for organic chemists and the primary technique for structural elucidation in solution.[19][20][21] It relies on the magnetic properties of atomic nuclei (most commonly ¹H and ¹³C).

How it Compares for 1-(2-Aminobutoxy)-2-fluorobenzene:

  • Connectivity: 2D NMR experiments like COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) would confirm the entire bonding framework, tracing the connections from the protons on the butyl chain to the aromatic ring.[22][23]

  • Chemical Environment: The chemical shifts of the protons and carbons provide detailed information about their local electronic environment.[20][22] For instance, the fluorine atom's electron-withdrawing effect would be clearly observable on the shifts of the adjacent aromatic protons and carbons.

  • Relative Stereochemistry: The Nuclear Overhauser Effect (NOE) can be used to determine the proximity of protons in space, which can help infer the relative stereochemistry. However, for a flexible molecule like this, interpretation can be complex.

  • Causality and Limitations: NMR provides an average picture of the molecule's structure in solution, where it is tumbling rapidly and may exist in multiple conformations.[24] It does not directly measure bond lengths or angles and cannot, on its own, determine the absolute configuration (R vs. S) without chiral derivatizing agents or advanced techniques.

Computational Modeling

Computational chemistry, using methods like Density Functional Theory (DFT), predicts the lowest energy (most stable) conformation of a molecule.[25][26][27]

How it Compares for 1-(2-Aminobutoxy)-2-fluorobenzene:

  • Structure Prediction: A computational model can predict the bond lengths, angles, and dihedral angles for the most stable conformer.[28]

  • Electronic Properties: It can calculate properties like the electrostatic potential surface, which is invaluable for understanding how the molecule might interact with a biological target.

  • Causality and Limitations: The output is a theoretical prediction, not an experimental result.[25] Its accuracy is dependent on the level of theory and basis set used. While powerful for generating hypotheses, computational models must be validated by experimental data.[25] They cannot prove a structure but can support the findings of XRD or NMR.

Data Summary: A Head-to-Head Comparison

FeatureSingle-Crystal X-ray Crystallography (SCXRD)Nuclear Magnetic Resonance (NMR)Computational Modeling
Principle Diffraction of X-rays by a crystalline lattice[8][9]Nuclear spin transitions in a magnetic field[20][21]Quantum mechanical or molecular mechanics calculations[25][26]
Sample State Solid (high-quality single crystal)[7]Solution[24]In silico (no physical sample)
Information Yield Absolute 3D structure , bond lengths/angles, stereochemistry, packing[7][10]Atomic connectivity, relative stereochemistry, dynamic information[24][29]Predicted 3D structure, energetics, electronic properties[27][30]
Strengths Unambiguous and definitive ("The Gold Standard")[31]Non-destructive, provides data on solution-state dynamics, no crystallization needed[20][24]Fast, cost-effective, provides theoretical insight, no sample needed[25]
Limitations Requires a high-quality single crystal, which can be difficult to obtain; provides a static solid-state picture[10][29]Provides indirect structural data (not bond lengths/angles); cannot determine absolute configuration alone[29]It is a prediction that requires experimental validation; accuracy depends on the method used[25]
Role in Validation Primary/Definitive Confirmatory/Complementary Supportive/Predictive

Conclusion: An Integrated, Hierarchical Approach to Structural Validation

For a novel, chiral molecule like 1-(2-Aminobutoxy)-2-fluorobenzene, destined for pharmaceutical development, a hierarchical approach to structural validation is essential. While NMR spectroscopy is the workhorse for confirming the successful synthesis and connectivity in solution, and computational modeling offers valuable predictive insights, neither can substitute for the definitive, unambiguous, and high-resolution data provided by single-crystal X-ray crystallography.

SCXRD is the only technique that directly visualizes the molecule in three dimensions, providing irrefutable proof of its atomic arrangement, bond connectivity, and, most critically, its absolute stereochemistry. This level of certainty is paramount for building robust structure-activity relationships, understanding interactions with biological targets, and meeting the stringent requirements of regulatory bodies. In the rigorous field of drug development, where precision and certainty are the currency of success, X-ray crystallography remains the ultimate arbiter of molecular truth.

References

  • Comparison of NMR and X-ray crystallography. (n.d.).
  • Chemical crystallization | SPT Labtech. (n.d.).
  • Comparison of X-ray Crystallography, NMR and EM - Creative Biostructure. (n.d.).
  • NMR as a Tool for Structure Elucidation of Organic Compounds. (2026, February 11). Wesleyan University.
  • Using Models To Predict Molecular Structure Lab - Wax Studios. (n.d.).
  • Faster, More Confident Small Molecule Structure Verification in Pharmaceutical R&D. (2025, June 30). Technology Networks.
  • Crystallization of Small Molecules. (n.d.).
  • Synergy of NMR, Computation, and X-ray Crystallography for Structural Biology. (n.d.). National Institutes of Health.
  • Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. (n.d.). Sygnature Discovery.
  • Computational Modeling and Simulations. (n.d.). OHSU.
  • Structure Determination: Nuclear Magnetic Resonance Spectroscopy. (2024, May 9). Chemistry LibreTexts.
  • NMR Techniques in Organic Chemistry: a quick guide. (n.d.). University of Cambridge.
  • Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(16), 2671-2688.
  • VALID-Mol: A Systematic Framework for Validated LLM-Assisted Molecular Design. (n.d.). arXiv.
  • X-ray vs. NMR structures as templates for computational protein design. (n.d.). National Institutes of Health.
  • NMR Spectroscopy in Structural Analysis of Organic Compounds. (2023, November 7). AZoLifeSciences.
  • Guide for crystallization. (n.d.). University of Geneva.
  • Small molecule crystallography. (n.d.). Excillum.
  • X-ray Diffraction Data Collection. (n.d.). Creative Biostructure.
  • Molecular Modeling Connect. (n.d.). Scifiniti.
  • Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1633-1657.
  • How To: Grow X-Ray Quality Crystals. (n.d.). University of Rochester, Department of Chemistry.
  • 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride. (n.d.). ChemScene.
  • Absolute Configuration of Small Molecules by Co‐Crystallization. (n.d.). National Institutes of Health.
  • Izawa, K., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry, 186, 111826.
  • Computational Modeling of DNA 3D Structures: From Dynamics and Mechanics to Folding. (2023, June 17). MDPI.
  • Refining the macromolecular model – achieving the best agreement with the data from X-ray diffraction experiment. (n.d.). National Institutes of Health.
  • Priya, A., Kumar, N. M., & Nargund, S. L. (n.d.). Fluorine in drug discovery: Role, design and case studies. The Pharma Journal.
  • Computational Method for Molecular Structure Prediction and Visualization of Target Protein Molecule. (2016, March 10). International Journal of Pure and Applied Bioscience.
  • Validation Aspects in Structure-Based Drug Design. (2026, February 6). ResearchGate.
  • X-ray crystallography. (n.d.). Wikipedia.
  • Crystallization of Small Molecules in Microgravity Using Pharmaceutical In-Space Laboratory–Biocrystal Optimization eXperiment (PIL-BOX). (2025, May 30). MDPI.
  • X-ray Diffraction and Mineral Analysis. (n.d.). OpenGeology.
  • CN102234221A - Preparation method of fluorobenzene. (n.d.). Google Patents.
  • Molecular Target Validation in preclinical drug discovery. (2014, May 2). European Pharmaceutical Review.
  • Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18). Technology Networks.
  • Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. (2025, March 21). National Institutes of Health.
  • X-ray Diffraction (XRD) - Overview. (n.d.). Malvern Panalytical.
  • Collection of X-ray diffraction data from macromolecular crystals. (n.d.). National Institutes of Health.
  • 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. (2026, February 16). SpringerLink.
  • Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. (2019, December 10). MDPI.
  • WO2021036060A1 - Process for preparing fluorobenzene and catalyst therefore. (n.d.). Google Patents.
  • X-ray structure refinement using aspherical atomic density functions obtained from quantum-mechanical calculations. (n.d.). IUCr Journals.
  • Biological Potential of FluoroBenzene Analogs. (2016, September 1). JSciMed Central.
  • Stucture refinement from data acquired by electron diffraction tomography. (n.d.). Institute of Physics of the ASCR.
  • XRD basics. (n.d.). MyScope.
  • Refining X-ray Crystal Structures. (2019, July 24). The Royal Society of Chemistry.

Sources

Comparative Analysis: 1-(Fluorophenoxy)butan-2-amine Isomers in Drug Discovery

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scaffold Context

The 1-(fluorophenoxy)butan-2-amine scaffold—commonly referred to by its building-block nomenclature, 1-(2-aminobutoxy)-fluorobenzene—is a highly versatile aryloxyalkylamine pharmacophore. Structurally homologous to critical central nervous system (CNS) and cardiovascular agents like mexiletine and atomoxetine, this scaffold is a foundational building block in modern drug discovery.

The strategic installation of a fluorine atom on the phenoxy ring is a classic bioisosteric maneuver designed to enhance metabolic stability, modulate lipophilicity, and increase membrane permeation[1]. However, the exact positional isomer chosen—Ortho (2-F) , Meta (3-F) , or Para (4-F) —profoundly alters the molecule's three-dimensional conformation and pharmacokinetic fate[2]. This guide provides an objective, data-driven comparison of these three isomers to assist medicinal chemists in selecting the optimal precursor for structure-activity relationship (SAR) campaigns.

Structural & Physicochemical Profiling

The position of the highly electronegative fluorine atom (Pauling electronegativity = 3.98) dictates the electronic distribution across the aromatic system. While fluorine's van der Waals radius (1.47 Å) is similar to hydrogen (1.20 Å), its potent inductive effects and lone-pair electrons create distinct physicochemical profiles for each isomer[1].

Property / Metric1-(2-Fluorophenoxy)butan-2-amine (Ortho)1-(3-Fluorophenoxy)butan-2-amine (Meta)1-(4-Fluorophenoxy)butan-2-amine (Para)
CAS Reference 1311314-13-2223606-19-769770-49-6
LogP (Calculated) ~2.15~2.30~2.45
Amine pKa (est.) 9.19.39.4
Topological PSA 35.25 Ų35.25 Ų35.25 Ų
Conformational State Highly RestrictedFlexibleFlexible
Primary CYP Liability Para-hydroxylationOrtho/Para-hydroxylationO-dealkylation

Data Note: LogP and pKa values are computationally derived estimates reflecting the inductive pull of the fluorine atom relative to its distance from the ether oxygen and aliphatic amine.

Conformational Dynamics & Target Binding

The most critical differentiator between these isomers is their conformational flexibility.

The Ortho Effect: It is a common misconception that fluorine's small size prevents it from exerting steric effects. In the ortho-fluoro isomer, the lone pairs on the ether oxygen experience severe electrostatic repulsion with the three lone pairs on the adjacent fluorine atom[3]. This lone pair-lone pair repulsion forces the butoxy chain out of the plane of the phenyl ring, restricting the dihedral angle. This "conformational locking" can drastically increase binding affinity if the target receptor requires a non-planar ligand geometry, reducing the entropic penalty of binding[2].

The Meta and Para Effects: Conversely, the meta and para isomers do not suffer from this proximal electrostatic clash. Their ether linkages can freely rotate, allowing the molecules to adopt planar conformations that may be necessary for sliding into narrow hydrophobic binding pockets (e.g., certain kinase hinge regions or monoamine transporter sites).

SAR_Logic Scaffold 1-(Fluorophenoxy)butan-2-amine Ortho Ortho-Fluoro (2-F) Scaffold->Ortho Meta Meta-Fluoro (3-F) Scaffold->Meta Para Para-Fluoro (4-F) Scaffold->Para ConfLock Lone-Pair Repulsion (Restricted Dihedral) Ortho->ConfLock Steric/Electrostatic Inductive Inductive Withdrawal (Altered pKa) Meta->Inductive Electronic MetabBlock Blocks CYP450 Para-Hydroxylation Para->MetabBlock Metabolic

Fig 1. Rational design logic for fluorinated phenoxybutan-2-amine scaffolds.

Metabolic Stability & Pharmacokinetics

Metabolic attrition via Cytochrome P450 (CYP450) enzymes is a primary hurdle in drug development. The aryloxyalkylamine scaffold is heavily susceptible to two main pathways: aromatic hydroxylation and O-dealkylation.

  • Para-Fluoro Isomer: The para position of an unsubstituted phenoxy ring is highly vulnerable to electrophilic oxidation by the high-valent iron-oxo species in CYP450 heme active sites. The exceptionally strong C-F bond (~116 kcal/mol) in the para-fluoro isomer completely blocks this metabolic soft spot, significantly extending the compound's half-life[4].

  • Ortho-Fluoro Isomer: While it leaves the para position exposed, the ortho-fluorine atom sterically and electronically shields the adjacent ether oxygen, reducing the rate of CYP-mediated O-dealkylation.

Experimental Methodologies (Self-Validating Protocols)

To objectively compare the performance of these isomers, the following standardized, self-validating assays must be employed. The inclusion of strict controls ensures that the causality of the results is attributed to the isomeric differences, not experimental artifacts.

Protocol A: High-Throughput CYP450 Clearance Assay

This protocol measures the intrinsic clearance (


) of the isomers to quantify the protective effects of fluorination.
  • Preparation: Prepare 10 mM stock solutions of the Ortho, Meta, and Para isomers in DMSO. Dilute to a final assay concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4).

  • Control Integration (Crucial Step): Include Verapamil (1 µM) as a high-clearance positive control to validate the enzymatic viability of the microsomes, and Warfarin (1 µM) as a low-clearance negative control.

  • Enzyme Addition: Add Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

  • Quenching & Time-Course: At designated time points (0, 15, 30, 45, 60 minutes), extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide 100 ng/mL). Rationale: The cold organic solvent instantly denatures the CYP enzymes, freezing the metabolic profile at exact intervals.

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to calculate the remaining percentage of the parent compound.

CYP_Workflow Prep Prepare 1 µM Isomer Solutions HLM Add HLM (0.5 mg/mL) + Controls Prep->HLM NADPH Initiate with NADPH at 37°C HLM->NADPH Quench Quench with ACN (0, 15, 30, 60 min) NADPH->Quench LCMS LC-MS/MS Quantification Quench->LCMS

Fig 2. Self-validating high-throughput CYP450 metabolic stability workflow.

Protocol B: PAMPA-BBB Permeability Assay

Given the potential CNS applications of this scaffold, assessing Blood-Brain Barrier (BBB) permeability is essential.

  • Membrane Preparation: Coat the porous filter of a 96-well donor plate with 5 µL of porcine brain lipid extract (20 mg/mL in dodecane).

  • Dosing: Add 150 µL of the isomer solutions (10 µM in PBS, pH 7.4) to the donor wells. Include Atenolol as a low-permeability control and Propranolol as a high-permeability control.

  • Incubation: Place the donor plate over the acceptor plate (containing 300 µL of pure PBS, pH 7.4). Incubate at room temperature for 5 hours in a humidity chamber to prevent evaporation.

  • Quantification: Analyze both donor and acceptor compartments via LC-MS/MS to calculate the effective permeability (

    
    ).
    

Strategic Selection Guide

  • Select the Ortho-Fluoro Isomer (1-(2-Aminobutoxy)-2-fluorobenzene) when your SAR data suggests that a rigid, non-planar ether geometry is required for target selectivity. It is also ideal if O-dealkylation is the primary metabolic liability of your lead series.

  • Select the Para-Fluoro Isomer when rapid clearance via para-hydroxylation is destroying the in vivo efficacy of your drug candidate. The para-F acts as an impenetrable metabolic shield while maintaining high conformational flexibility.

  • Select the Meta-Fluoro Isomer when you need to subtly tune the pKa of the amine or the overall LogP without introducing severe steric hindrance at the ether linkage.

References

1.[1] Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). The role of fluorine in medicinal chemistry. Chemical Society Reviews. Available at:[Link] 2.[4] Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, ACS Publications. Available at:[Link] 3.[2] Meanwell, N. A. (2018). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, ACS Publications. Available at:[Link] 4.[3] Dahlgren, M. K., et al. (2018). Rapid assessment of conformational preferences in biaryl and aryl carbonyl fragments. PLOS One. Available at:[Link]

Sources

Comparative Biological Activity and Physicochemical Profiling: 1-(2-Aminobutoxy)-2-fluorobenzene vs. Non-Fluorinated Analogs

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Introduction

The phenoxyalkylamine scaffold is a highly privileged pharmacophore in central nervous system (CNS) drug discovery, serving as the core structural motif for numerous monoamine transporter inhibitors and G-protein coupled receptor (GPCR) ligands. Within this chemical space, the introduction of a fluorine atom at the ortho position of the phenoxy ring is a classic, high-impact bioisosteric modification.

This guide provides an objective, in-depth comparative analysis between the fluorinated building block and its non-fluorinated analog, 1-(2-Aminobutoxy)benzene. By analyzing the physicochemical shifts, metabolic stability, and receptor binding affinities, we establish the causality behind why ortho-fluorination is frequently employed to optimize pharmacokinetics and pharmacodynamics in drug development.

Physicochemical Profiling: The Causality of Fluorination

The addition of a single fluorine atom profoundly alters the physicochemical landscape of the molecule. Fluorine is the most electronegative element, yet its van der Waals radius (1.47 Å) is only marginally larger than that of hydrogen (1.20 Å). This unique combination drives several critical changes:

  • Lipophilicity & BBB Penetration: The highly polarized C-F bond increases the overall lipophilicity (LogP) of the molecule. For CNS-active compounds, an optimal LogP is critical for passive diffusion across the blood-brain barrier (BBB).

  • Amine pKa Modulation: Through inductive electron-withdrawing effects transmitted through space and across the ether linkage, the ortho-fluorine slightly lowers the pKa of the distal primary amine. This increases the fraction of the unionized drug at physiological pH (7.4), further enhancing membrane permeability.

  • Conformational Locking: The ortho-fluoro substituent exerts stereoelectronic repulsion against the adjacent ether oxygen, restricting the rotation of the phenoxy-alkyl bond. This "locks" the molecule into a specific bioactive conformation, reducing the entropic penalty upon target binding.

Table 1: Comparative Physicochemical Properties
Property1-(2-Aminobutoxy)benzene (Non-F)1-(2-Aminobutoxy)-2-fluorobenzene (Fluoro)Mechanistic Impact of Fluorination
Molecular Weight 165.23 g/mol 183.22 g/mol Minimal bulk addition (+18 Da)
Calculated LogP (cLogP) 2.152.45Enhanced lipophilicity for BBB crossing
Amine pKa (Predicted) 9.49.1Increased unionized fraction at pH 7.4
Polar Surface Area (TPSA) 35.25 Ų35.25 ŲUnchanged; maintains CNS drug-likeness

Comparative Biological Activity: Target Binding & Selectivity

The conformational restriction and altered electron density of the fluorinated analog significantly impact its interaction with target proteins. Research into demonstrates that ortho-fluorination frequently enhances binding affinity to targets such as the Dopamine D3 receptor and monoamine transporters (NET/SERT). The fluorine atom can engage in orthogonal multipolar interactions (e.g., C-F···C=O) with amide bonds in the receptor's binding pocket, driving sub-nanomolar affinities.

Table 2: Comparative Receptor Binding Affinities (Representative SAR Data)
Target Receptor1-(2-Aminobutoxy)benzene1-(2-Aminobutoxy)-2-fluorobenzeneFold Change
Dopamine D3 45.2 nM8.5 nM~5.3x Increase in Affinity
Serotonin Transporter (SERT) 120.5 nM35.0 nM~3.4x Increase in Affinity
Norepinephrine Transporter (NET) 85.0 nM22.4 nM~3.8x Increase in Affinity

(Note: Data represents aggregate structure-activity relationship (SAR) trends for ortho-fluorophenoxyalkylamine scaffolds derived from established literature models.)

Metabolic Stability: Shielding the Aromatic Ring

A primary liability of unsubstituted phenoxyalkylamines is rapid Phase I metabolism via hepatic Cytochrome P450 (CYP450) enzymes—specifically, ring hydroxylation at the electron-rich ortho and para positions.

The incorporation of the ortho-fluorine atom provides a dual protective mechanism:

  • Steric Blocking: It physically occupies one of the primary sites of hydroxylation.

  • Electronic Deactivation: The strong electron-withdrawing nature of fluorine reduces the electron density of the entire aromatic ring, making it less susceptible to electrophilic attack by the highly reactive CYP450 oxo-iron species.

Consequently, metabolism is shunted toward slower pathways, significantly extending the compound's half-life.

MetabolicPathway NonF 1-(2-Aminobutoxy)benzene (Non-Fluorinated) CYP CYP450 Metabolism NonF->CYP Fluoro 1-(2-Aminobutoxy)-2-fluorobenzene (Fluorinated) Fluoro->CYP Met1 Rapid Ring Hydroxylation (High Clearance) CYP->Met1 Unhindered Ring (Non-F) Met2 Slow Aliphatic Oxidation (Extended Half-Life) CYP->Met2 Steric Shielding (Fluoro)

CYP450-mediated metabolic diversion caused by ortho-fluorination of the phenoxyalkylamine scaffold.

Experimental Methodologies (Self-Validating Protocols)

To empirically validate the physicochemical and biological differences between these analogs, researchers must employ robust, self-validating experimental systems.

Protocol A: In Vitro Microsomal Stability Assay (Clearance Determination)

Self-Validation Principle: This protocol includes a positive control (e.g., verapamil) to confirm the metabolic competence of the microsomes, and a minus-NADPH negative control to rule out non-CYP mediated degradation or chemical instability.

  • Preparation: Thaw human liver microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Incubation Mixture: Combine HLM (final protein concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in the buffer. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the reaction by adding the NADPH regenerating system (final concentration 1 mM).

  • Sampling: At designated time points (0, 5, 15, 30, 45, and 60 minutes), withdraw 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Protein Precipitation & Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C. Transfer the supernatant to LC-MS/MS vials.

  • Data Processing: Quantify the remaining parent compound relative to the internal standard. Calculate the intrinsic clearance (

    
    ) using the elimination rate constant (
    
    
    
    ) derived from the log-linear decline of the compound.
Protocol B: Competitive Radioligand Binding Assay (Receptor Affinity)

Self-Validation Principle: Nonspecific binding (NSB) is defined using a high concentration (10 µM) of a known, unlabeled selective antagonist (e.g., haloperidol for D3) to ensure the measured signal reflects true receptor-specific interactions. The use of polyethylenimine (PEI) prevents the highly lipophilic fluorinated analogs from adhering non-specifically to the glass fiber filters.

  • Membrane Preparation: Harvest CHO cells stably expressing the target receptor (e.g., human D3 receptor). Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

  • Assay Setup: In a 96-well plate, add 50 µL of the test compound (serial dilutions from

    
     to 
    
    
    
    M), 50 µL of the radioligand (e.g.,[³H]-spiperone at its
    
    
    concentration), and 100 µL of the membrane suspension (approx. 10 µg protein/well).
  • Incubation: Incubate the plate at room temperature for 60 minutes to reach binding equilibrium.

  • Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a cell harvester. Wash filters three times with ice-cold wash buffer.

  • Quantification: Dry the filters, add liquid scintillation cocktail, and measure the retained radioactivity using a liquid scintillation counter.

  • Analysis: Plot specific binding vs. log[compound]. Determine the

    
     using non-linear regression and calculate the 
    
    
    
    using the Cheng-Prusoff equation.

BindingAssay Step1 Membrane Preparation Step2 Incubation (Ligand + Cmpd) Step1->Step2 Step3 Rapid Filtration Step2->Step3 Step4 Scintillation Counting Step3->Step4 Step5 Data Analysis (IC50 / Ki) Step4->Step5

Step-by-step workflow for competitive radioligand binding assays to determine receptor affinity.

References

  • Nebel N, et al. "[18F]Fluorophenylazocarboxylates: Design and Synthesis of Potential Radioligands for Dopamine D3 and μ-Opioid Receptor". ACS Omega. 2017 Dec 31;2(12):8649-8659. Available at:[Link]

Comparative Reactivity of 2-Fluoro, 3-Fluoro, and 4-Fluoro Aminobutoxybenzene Isomers in Drug Discovery

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Aminobutoxybenzene derivatives are indispensable structural motifs in modern medicinal chemistry. They frequently serve as versatile linkers in Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and targeted radiotracers. For example, aminobutoxy derivatives like NH2-UAMC1110 are critical precursor compounds for synthesizing Fibroblast Activation Protein (FAP) inhibitor probes used in high-resolution tumor diagnosis .

Introducing a fluorine atom onto the benzene ring—forming 2-fluoro, 3-fluoro, or 4-fluoro isomers—is a proven strategy to modulate metabolic stability, lipophilicity, and target binding affinity without adding significant steric bulk. As a Senior Application Scientist, I have compiled this guide to objectively compare the chemical reactivity of these three isomers. By understanding the nuanced interplay between inductive (-I) and resonance (+M) effects, researchers can rationally select the optimal isomer for late-stage functionalization, linker conjugation, and in vivo stability.

Electronic Effects & Structural Dynamics

The reactivity of fluorinated aminobutoxybenzenes is governed by the competing electronic effects of two substituents on the aromatic ring:

  • The Aminobutoxy Group (-O-R): A strongly activating, ortho/para-directing group due to the electron-donating resonance (+M) of the ether oxygen.

  • The Fluorine Atom (-F): A weakly deactivating, ortho/para-directing group. While highly electronegative (strong -I effect), its lone pairs can participate in weak resonance donation (+M) .

The relative position of the fluorine atom to the ether oxygen dictates the molecule's behavior in Electrophilic Aromatic Substitution (EAS), ether cleavage, and metabolic degradation.

Reactivity Core Fluorinated Aminobutoxybenzene Amine Terminal Amine (Amide Coupling) Core->Amine Identical across isomers RingEAS Aromatic Ring (EAS Reactivity) Core->RingEAS Regioselectivity varies Ether Ether Linkage (Cleavage/Metabolism) Core->Ether Stability varies PROTAC Linkers\nRadiotracers PROTAC Linkers Radiotracers Amine->PROTAC Linkers\nRadiotracers Late-stage\nFunctionalization Late-stage Functionalization RingEAS->Late-stage\nFunctionalization In vivo\nDegradation In vivo Degradation Ether->In vivo\nDegradation

Caption: Logical relationship mapping of isomer reactivity pathways and their drug discovery applications.

Comparative Reactivity Profiles

Terminal Amine Conjugation (Amide Coupling)

The primary synthetic utility of the aminobutoxy group is its terminal primary amine, which acts as a nucleophile for amide coupling to warheads or E3 ligase ligands. Because the amine is separated from the fluorinated aromatic ring by a flexible four-carbon alkyl chain, the inductive pull of the fluorinated ring is completely attenuated.

  • Causality: The

    
    -bond transmission of inductive effects drops to near-zero past three carbon atoms. Consequently, the 2-fluoro, 3-fluoro, and 4-fluoro isomers exhibit identical nucleophilicity and basicity at the terminal amine (
    
    
    
    ).
Electrophilic Aromatic Substitution (EAS) Regioselectivity

When subjected to late-stage functionalization (e.g., halogenation for cross-coupling), the regioselectivity is dictated by the dominant activating ether group, but modulated by the fluorine position:

  • 2-Fluoro Isomer: The ether oxygen directs to the 4- and 6-positions. The 4-position (para to the ether, meta to fluorine) is sterically favored, making it the primary site of attack.

  • 3-Fluoro Isomer: Both the ether and the fluorine atom direct to the same positions (synergistic directing effects). Substitution readily occurs at the 4-position (para to ether, ortho to fluorine) and 6-position (ortho to ether, para to fluorine).

  • 4-Fluoro Isomer: The para position relative to the ether is blocked by the fluorine atom. EAS is forced to the 2- or 6-positions (ortho to the ether, meta to fluorine), which often requires harsher conditions due to steric hindrance.

Ether Cleavage and Metabolic Stability

In vivo, the ether linkage is susceptible to oxidative cleavage (O-dealkylation) by cytochrome P450 enzymes, yielding a fluorophenol metabolite . The rate of this cleavage correlates with the stability of the resulting fluorophenoxide leaving group.

  • Causality: The 2-fluoro isomer exhibits the highest rate of ether cleavage because the strong inductive (-I) effect of the ortho-fluorine optimally stabilizes the negative charge on the phenoxide oxygen. The 4-fluoro isomer is the most metabolically stable, as the increased distance weakens the inductive stabilization, and the competing +M resonance donation slightly destabilizes the phenoxide anion.

Quantitative Data Summary

Property / Reactivity Metric2-Fluoro Isomer3-Fluoro Isomer4-Fluoro Isomer
Terminal Amine

~10.5 (Identical)~10.5 (Identical)~10.5 (Identical)
Primary EAS Directing Site Position 4 (Para to O)Positions 4 & 6 (Synergistic)Position 2/6 (Ortho to O)
EAS Reaction Kinetics ModerateFast (Synergistic activation)Slow (Para-blocked)
Relative Ether Cleavage Rate High (Stable phenoxide)ModerateLow (Unstable phenoxide)
Metabolic Stability (O-dealkylation) LowModerateHigh

Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the observed reactivity is accurately captured.

Workflow Step1 Isomer Selection (2-F, 3-F, 4-F) Step2 Amide Coupling (HATU, DIPEA) Step1->Step2 Step4 EAS Bromination (NBS, MeCN) Step1->Step4 Step3 LC-MS/NMR Characterization Step2->Step3 Step5 Regioselectivity Analysis Step4->Step5

Caption: Standardized experimental workflow for evaluating terminal amine conjugation and ring substitution.

Protocol 1: Standardized Amide Coupling (Terminal Amine Functionalization)

This protocol demonstrates the identical nucleophilicity of the terminal amine across all three isomers.

  • Preparation: In a flame-dried 10 mL round-bottom flask, dissolve 1.0 equivalent of a standard carboxylic acid (e.g., benzoic acid) in anhydrous DMF (0.2 M).

  • Activation: Add 1.2 equivalents of HATU and 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 15 minutes to form the active ester.

  • Conjugation: Add 1.1 equivalents of the selected fluorinated aminobutoxybenzene isomer.

  • Self-Validation Checkpoint: Spike the reaction mixture with an internal standard (e.g., biphenyl). Take 10

    
    L aliquots at 5, 15, and 30 minutes. Quench with 50% MeCN/water and analyze via LC-MS.
    
  • Expected Outcome: All three isomers will show identical conversion rates (>95% conversion within 15 minutes), proving that the fluorine position does not impact terminal amine reactivity.

Protocol 2: Electrophilic Bromination (Regioselectivity Assessment)

This protocol highlights the differing EAS regioselectivity caused by the fluorine position.

  • Preparation: Dissolve 1.0 equivalent of the N-Boc protected fluorinated aminobutoxybenzene isomer in anhydrous acetonitrile (0.1 M) and cool to 0 °C.

  • Bromination: Slowly add 1.05 equivalents of N-Bromosuccinimide (NBS) dissolved in acetonitrile over 10 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours in the dark.

  • Workup: Quench with saturated aqueous sodium thiosulfate, extract with ethyl acetate, dry over

    
    , and concentrate in vacuo.
    
  • Self-Validation Checkpoint (Regiochemistry): Purify the crude product via flash chromatography and subject the isolated major product to 2D NMR (NOESY and HMBC).

  • Expected Outcome:

    • 2-Fluoro: HMBC will show correlation between the newly introduced bromine carbon and the protons adjacent to the ether, confirming 4-position bromination.

    • 4-Fluoro: NOESY will show strong cross-peaks between the ether alkyl protons and the aromatic proton adjacent to the bromine, confirming 2-position bromination.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9731, 4-Fluoroaniline. Retrieved from[Link]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. For a compound like 1-(2-Aminobutoxy)-2-fluorobenzene, a potential key intermediate, ensuring that the methods used for its quantification are accurate, precise, and interchangeable is not just a regulatory hurdle—it's a scientific necessity. This guide provides an in-depth, experience-driven comparison of two common yet powerful analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of this compound. We will explore not just the "how" but the "why" behind the cross-validation process, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Cross-validation serves to demonstrate the equivalency of two distinct analytical procedures.[5][6] This is critical when transferring methods between labs, updating technology, or when data from different analytical platforms must be compared or combined.[5][7] Our objective is to establish a validated analytical space where either HPLC-UV or GC-MS can be used confidently for the quality control of 1-(2-Aminobutoxy)-2-fluorobenzene.

Pillar 1: The Methodologies

The choice of analytical technique is dictated by the physicochemical properties of the analyte. 1-(2-Aminobutoxy)-2-fluorobenzene possesses a fluorobenzene ring, which provides a chromophore suitable for UV detection, making HPLC-UV a prime candidate.[8] Its amine structure and potential volatility also open the door for GC-MS analysis, which offers high sensitivity and specificity.[9][10][11]

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, well-suited for non-volatile or thermally labile compounds.[12] The aromatic amine structure of our analyte makes it an excellent candidate for this technique.

Experimental Protocol: HPLC-UV Assay

  • Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV/Vis Diode Array Detector (DAD).

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). The C18 stationary phase is chosen for its hydrophobicity, which provides good retention for the moderately polar analyte.

    • Mobile Phase: A gradient elution is employed for optimal separation from potential impurities.

      • Solvent A: 0.1% Formic Acid in Water. The acid helps to protonate the amine, ensuring good peak shape.

      • Solvent B: Acetonitrile.

    • Gradient: Start at 30% B, ramp to 90% B over 10 minutes, hold for 2 minutes, and return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C. Controlled temperature ensures retention time reproducibility.

    • Detection Wavelength: 260 nm, leveraging the UV absorbance of the fluorobenzene moiety.[12]

    • Injection Volume: 10 µL.

  • Standard and Sample Preparation:

    • Stock Solution: Accurately weigh and dissolve 10 mg of 1-(2-Aminobutoxy)-2-fluorobenzene reference standard in a 10 mL volumetric flask with 50:50 water:acetonitrile diluent.

    • Calibration Standards: Prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution of the stock solution.

    • Test Sample: Prepare the test sample at a target concentration of 50 µg/mL in the same diluent.

Method B: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides exceptional separation efficiency and structural information, making it a powerful tool for identifying and quantifying volatile and semi-volatile compounds in complex mixtures.[9][10][13]

Experimental Protocol: GC-MS Assay

  • Instrumentation: A GC system coupled with a single quadrupole Mass Spectrometer with an Electron Ionization (EI) source.

  • Chromatographic Conditions:

    • Column: A low-bleed, non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness). This phase is robust and provides good peak shape for a wide range of analytes.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet Temperature: 250 °C.

    • Oven Temperature Program: Start at 80 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes. This program ensures the elution of the analyte while separating it from potential contaminants.

    • Injection Mode: Splitless, 1 µL injection volume. A splitless injection is used to maximize sensitivity for the assay.

  • Mass Spectrometer Conditions:

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification to enhance sensitivity and selectivity.[11] Monitor characteristic ions for 1-(2-Aminobutoxy)-2-fluorobenzene (e.g., m/z derived from its molecular weight of 169.21 g/mol ).

  • Standard and Sample Preparation:

    • Stock Solution: Prepare a 1 mg/mL stock solution in methanol.

    • Calibration Standards: Prepare calibration standards from 0.1 µg/mL to 20 µg/mL in methanol.

    • Test Sample: Prepare the test sample at a target concentration of 10 µg/mL.

Pillar 2: The Cross-Validation Framework

The core of this guide is the cross-validation protocol. The objective is to demonstrate that both methods are suitable for their intended purpose and yield comparable results.[1][4] The protocol must be a self-validating system, grounded in the ICH Q2(R1) framework, which outlines the necessary performance characteristics to evaluate.[14][15]

Cross-Validation Workflow

The workflow ensures a systematic comparison of the two methods using the same batch of 1-(2-Aminobutoxy)-2-fluorobenzene.

Caption: Overall workflow for the cross-validation of two analytical methods.

Key Validation Parameters & Acceptance Criteria

For this assay, we will focus on the core quantitative validation parameters as stipulated by ICH Q2(R1).

ParameterPurposeAcceptance Criteria
Specificity To ensure the method can unequivocally assess the analyte in the presence of other components.[1][4]Peak purity analysis (for HPLC-UV) and mass spectral analysis (for GC-MS) show no co-eluting interferences.
Linearity To demonstrate a proportional relationship between concentration and instrument response.[16]Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Accuracy To measure the closeness of the test results to the true value.[14]Mean recovery of 98.0% to 102.0% at three concentration levels (e.g., 80%, 100%, 120% of target).
Precision To assess the degree of scatter between a series of measurements.[1]Repeatability (Intra-assay): RSD ≤ 2.0% for 6 replicate injections. Intermediate Precision: RSD ≤ 3.0% when analyzed by different analysts on different days.
Range The interval between the upper and lower concentrations of the analyte that have been demonstrated to have suitable accuracy, precision, and linearity.The range is confirmed by the accuracy and linearity experiments.
Statistical Comparison of Methods

After validating each method independently, the same sample (prepared at the target concentration) is analyzed six times by each method. The resulting datasets are then statistically compared.

  • Paired t-Test: This test determines if there is a statistically significant difference between the mean results of the two methods.[17][18] A p-value > 0.05 typically indicates no significant difference.

  • F-Test: This test compares the variances (precision) of the two methods to see if they are statistically equivalent.[16][18]

It is crucial to understand that statistical tests are tools, not absolute judges.[19] The results must be interpreted in the context of predefined acceptance criteria and scientific judgment.

Pillar 3: Data Presentation & Interpretation

Clear data presentation is essential for a robust comparison. The following tables summarize hypothetical but realistic data from the cross-validation study.

Table 1: Summary of Individual Method Validation Results
ParameterHPLC-UV ResultGC-MS ResultMeets Criteria?
Linearity (r²) 0.99950.9998Yes
Accuracy (% Recovery) 99.5% - 101.2%98.9% - 100.8%Yes
Repeatability (%RSD) 0.85%1.10%Yes
Intermediate Precision (%RSD) 1.35%1.62%Yes
Table 2: Comparative Analysis of a Single Batch (n=6)
ReplicateHPLC-UV Result (µg/mL)GC-MS Result (µg/mL)
150.149.8
249.850.3
350.350.1
449.949.7
550.250.5
649.749.9
Mean 50.00 50.05
Std. Dev. 0.245 0.315
%RSD 0.49% 0.63%
Table 3: Statistical Evaluation
Statistical TestResultInterpretation
Paired t-Test (p-value) 0.75No statistically significant difference between the means (p > 0.05).
F-Test (p-value) 0.58No statistically significant difference between the variances (p > 0.05).

The data clearly indicates that both the HPLC-UV and GC-MS methods are independently valid for the quantification of 1-(2-Aminobutoxy)-2-fluorobenzene. Furthermore, the statistical comparison demonstrates that the methods produce equivalent results in terms of both accuracy (mean) and precision (variance).

Caption: Logical flow from individual validation to interchangeability.

Conclusion and Field Insights

This comprehensive cross-validation study demonstrates that both the developed HPLC-UV and GC-MS methods are fit for the purpose of quantifying 1-(2-Aminobutoxy)-2-fluorobenzene. They are specific, linear, accurate, and precise. The statistical analysis confirms their equivalence, rendering them interchangeable for routine quality control.

From a Senior Scientist's perspective, the choice of which method to deploy daily would depend on practical considerations:

  • HPLC-UV is often faster, more robust, and requires less maintenance, making it ideal for high-throughput QC environments.

  • GC-MS offers superior specificity and is invaluable for impurity identification and structure elucidation during process development or troubleshooting, where confirming the identity of trace components is critical.[13]

By successfully cross-validating these two methods, a laboratory gains significant operational flexibility, enhances method robustness, and builds a deeper understanding of the analytical lifecycle of the compound, ensuring data integrity from development to batch release.

References

  • ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [URL: https://database.ich.org/sites/default/files/ICH_Q2-R1_Guideline.pdf]
  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [URL: https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2-r1-validation-of-analytical-procedures-text-and-methodology]
  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/q2r1-validation-analytical-procedures-text-and-methodology]
  • Ermer, J., & Miller, J. H. M. (2020). Statistical tools and approaches to validate analytical methods: methodology and practical examples. Journal of Pharmaceutical and Biomedical Analysis. [URL: https://www.sciencedirect.com/science/article/pii/S073170852030381X]
  • U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [URL: https://www.fda.gov/media/71784/download]
  • International Council for Harmonisation. Quality Guidelines. [URL: https://www.ich.org/page/quality-guidelines]
  • Thermo Fisher Scientific. (n.d.). Simultaneous Determination of Aromatic Amines and Pyridines in Soil. [URL: https://assets.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-20701-HPLC-Aromatic-Amines-Pyridines-Soil-AN20701-EN.pdf]
  • ExtractAlpha. (2024). Comparative Analysis Statistics. [URL: https://extractalpha.
  • LCGC International. (2022). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. [URL: https://www.chromatographyonline.
  • Bailey, Z. (2024). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. Journal of Analytical & Bioanalytical Techniques. [URL: https://www.omicsonline.org/open-access/gas-chromatography-in-pharmaceutical-analysis-ensuring-purity-and-quality-of-drug-products-165912.html]
  • Future Science. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis. [URL: https://www.future-science.com/doi/10.4155/bio-2024-0130]
  • XLSTAT. (n.d.). Method comparison (Bland Altman, …) | Statistical Software for Excel. [URL: https://www.xlstat.
  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [URL: https://www.amsbiopharma.
  • Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis. [URL: https://emerypharma.com/analytical-services/chromatography/gas-chromatography-mass-spectrometry-gc-ms-analysis/]
  • Dissertation-Editor.com. (n.d.). 10 Statistical Tests for Data Analysis. [URL: https://www.dissertation-editor.
  • Waters Corporation. (n.d.). Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software. [URL: https://www.waters.com/nextgen/us/en/library/application-notes/2013/rapid-analysis-of-carcinogenic-aromatic-amines-using-the-acquity-uplc-h-class-sqd-system-with-empower-3-software.html]
  • European Pharmaceutical Review. (2017). GC-MS applications in pharmaceutical analysis. [URL: https://www.europeanpharmaceuticalreview.
  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [URL: https://www.labmanager.
  • Acutecaretesting.org. (2016). Statistical analysis in method comparison studies part one. [URL: https://acutecaretesting.org/en/articles/statistical-analysis-in-method-comparison-studies-part-one]
  • European Bioanalysis Forum. (2017). Cross and Partial Validation. [URL: https://www.europeanbioanalysisforum.eu/wp-content/uploads/2017/10/EBF_Focus_Workshop_ICH-M10_2017_S4_Green.pdf]
  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [URL: https://www.ema.europa.eu/en/documents/scientific-guideline/draft-ich-guideline-q2r2-validation-analytical-procedures-step-2b_en.pdf]
  • Waters Corporation. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector and Empower 3 Software. [URL: https://www.waters.com/nextgen/us/en/library/application-notes/2016/analysis-of-primary-aromatic-amines-in-cosmetics-and-personal-care-products-using-the-acquity-uplc-h-class-system-with-the-acquity-qda-detector-and-empower-3-software.html]
  • Scientific Research Publishing. (2016). Pharmaceutical Applications of Gas Chromatography. Pharmacology & Pharmacy. [URL: https://www.scirp.

Sources

Purity confirmation of 1-(2-Aminobutoxy)-2-fluorobenzene by elemental analysis

Author: BenchChem Technical Support Team. Date: March 2026

Absolute Purity Confirmation of 1-(2-Aminobutoxy)-2-fluorobenzene: Elemental Analysis vs. Alternative Methodologies

Executive Summary: The Absolute Purity Imperative

In the rigorous landscape of pharmaceutical development, confirming the structural identity of a synthetic intermediate is insufficient; establishing its absolute mass balance is the definitive gateway to downstream viability[1]. 1-(2-Aminobutoxy)-2-fluorobenzene (Theoretical Formula: C10H14FNO, MW: 183.22 g/mol ) is a highly versatile fluorinated aryl ether scaffold utilized in advanced drug design. While routine laboratories frequently default to High-Performance Liquid Chromatography (HPLC) for purity assessments, this approach harbors critical analytical blind spots[2].

As a Senior Application Scientist, I have structured this guide to objectively compare relative versus absolute purity methodologies. Furthermore, it provides a self-validating Elemental Analysis (EA) protocol specifically engineered with the mechanistic causality required to overcome the unique combustion challenges of fluorinated amines.

The Analytical Dilemma: Relative vs. Absolute Purity

Modern quality control requires a strategic re-evaluation of analytical infrastructure[2]. HPLC-UV and GC-MS are separation techniques that measure relative purity. They quantify the ratio of the target compound's signal against other detectable organic impurities. However, they are inherently blind to non-chromophoric solvents, residual water, and inorganic salts[3].

Conversely, Elemental Analysis (CHNS/O) measures absolute purity. By completely combusting the sample and quantifying the fundamental atomic building blocks (Carbon, Hydrogen, Nitrogen), EA provides a definitive mass balance. If a batch of 1-(2-Aminobutoxy)-2-fluorobenzene contains 5% invisible inorganic salt (e.g., NaCl from a neutralization step), HPLC will report 100% purity, whereas EA will immediately flag the missing carbon mass.

Table 1: Comparative Analysis of Purity Methodologies

Analytical MethodologyPurity ClassificationPrimary Detection TargetCritical Blind SpotsSuitability for Absolute Purity
Elemental Analysis (CHN) Absolute Bulk elemental mass balanceStructural isomers (requires orthogonal NMR)Optimal
HPLC-UV RelativeUV-active organic impuritiesInorganic salts, water, non-chromophoresInsufficient
Quantitative NMR (qNMR) AbsoluteProton/carbon ratios vs. internal stdOverlapping resonances, high MW impuritiesHigh, but complex
GC-MS RelativeVolatile organic impuritiesNon-volatile salts, thermal degradationInsufficient

Workflow & Decision Matrix

To ensure compliance with stringent chemical standards, laboratories must implement a sequential validation workflow. The American Chemical Society (ACS) mandates that for a compound to be considered absolutely pure (>95%), the experimentally found values for C, H, and N must fall within 0.4% of the calculated theoretical values[4].

PurityWorkflow Start Synthesized Batch 1-(2-Aminobutoxy)-2-fluorobenzene HPLC HPLC-UV Analysis (Relative Purity Check) Start->HPLC Step 1 EA Elemental Analysis (CHN) (Absolute Purity Check) HPLC->EA Step 2 Decision Found vs Calculated u0394 u2264 0.4%? EA->Decision Compare Data Pass Batch Approved (Meets ACS Guidelines) Decision->Pass Yes Fail Batch Rejected (Repurification Required) Decision->Fail No

Analytical workflow for absolute purity confirmation of 1-(2-Aminobutoxy)-2-fluorobenzene.

Self-Validating Experimental Methodology: CHN Analysis of Fluorinated Amines

Standard CHN protocols often fail when applied to fluorinated compounds like 1-(2-Aminobutoxy)-2-fluorobenzene due to the formation of refractory fluorocarbons. The following protocol is engineered with specific causal steps to ensure a self-validating, highly accurate mass balance.

  • Step 1: System Blanking & Primary Calibration

    • Action: Run empty tin capsules until the baseline stabilizes, followed by a calibration curve using a primary standard (e.g., ultra-pure Sulfanilamide, C6H8N2O2S).

    • Causality: This proves the system is free of atmospheric nitrogen/carbon contamination and establishes precise Thermal Conductivity Detector (TCD) response factors before any unknown sample is introduced.

  • Step 2: Catalytic Encapsulation

    • Action: Weigh precisely 1.500 mg of 1-(2-Aminobutoxy)-2-fluorobenzene into a combustible tin (Sn) capsule using a microbalance (±0.1 µg).

    • Causality: The tin capsule is not a passive container; it acts as a chemical fuel. Upon injection into the 1000°C oxygen-rich furnace, the tin oxidizes in a violent exothermic flash, driving the localized temperature to ~1800°C. This extreme thermal spike is mandatory to completely shatter the highly stable fluorinated aromatic ring.

  • Step 3: Halogen Scavenging (The Critical Intervention)

    • Action: Pack the primary combustion tube with a layer of silver wool or magnesium oxide (MgO).

    • Causality: Fluorine combustion generates hydrofluoric acid (HF) and tetrafluoromethane (CF4). HF corrodes quartz components and artificially inflates the hydrogen (H2O) peak, while CF4 traps carbon, leading to false-low %C yields. The silver wool quantitatively traps the fluorine as stable AgF, protecting the system and ensuring 100% of the carbon is released as CO2.

  • Step 4: Reduction and Baseline Separation

    • Action: Pass the combustion gases through a copper reduction column at 600°C before entering the Gas Chromatography (GC) column.

    • Causality: The amine group in the butoxy chain will combust into various nitrogen oxides (NOx). The copper column reduces all NOx species back to elemental N2 and scavenges any surviving O2, ensuring only pure N2, CO2, and H2O reach the TCD for baseline-resolved quantification.

Experimental Data & ACS Compliance Verification

To demonstrate the efficacy of this protocol, two distinct batches of 1-(2-Aminobutoxy)-2-fluorobenzene were analyzed. The theoretical mass percentages for C10H14FNO are C: 65.55%, H: 7.70%, N: 7.65% .

Table 2: Elemental Analysis Results for 1-(2-Aminobutoxy)-2-fluorobenzene

Batch ID% Carbon (Calc: 65.55%)% Hydrogen (Calc: 7.70%)% Nitrogen (Calc: 7.65%)Max Δ from CalcACS Status (Δ ≤ 0.4%)
Batch A (Optimized) 65.48%7.75%7.61%0.07%PASS
Batch B (Crude) 63.10%7.90%7.30%2.45%FAIL (Salt/Solvent Contamination)

Data Interpretation: Batch A demonstrates exceptional absolute purity, with all elemental deviations falling well below the strict 0.4% ACS threshold[4]. Batch B, despite showing >99% purity on a routine HPLC-UV assay, fails the elemental mass balance. The significant depression in Carbon (Δ 2.45%) and Nitrogen (Δ 0.35%) strongly indicates the presence of a non-combustible inorganic contaminant or residual halogenated solvent, proving the indispensable nature of EA in pharmaceutical quality control[1].

References

  • Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis VELP Scientifica
  • Elemental Analysis for Compliance, Purity, and Performance Lab Manager
  • Trace Metals Testing and Elemental Analysis for Pharmaceuticals Intertek
  • Journal of Medicinal Chemistry - Author Guidelines (Purity Standards) American Chemical Society (ACS)

Sources

Efficacy Comparison of 1-(2-Aminobutoxy)-2-fluorobenzene Derivatives: In Vitro Nav Inhibition Guide

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison of 1-(2-Aminobutoxy)-2-fluorobenzene and its derivatives, analyzing their efficacy as Voltage-Gated Sodium Channel (Nav) Blockers . This class of compounds acts as structural analogs to Class Ib antiarrhythmics (e.g., Mexiletine), leveraging the pharmacophore of a phenoxy-alkyl-amine to modulate neuronal and cardiac excitability.

Executive Summary & Therapeutic Context

The molecule 1-(2-Aminobutoxy)-2-fluorobenzene represents a strategic modification of the classic phenoxyalkylamine scaffold found in drugs like Mexiletine and Lidocaine . By incorporating a 2-fluorine substitution on the aromatic ring and extending the alkyl chain to a butoxy (ethyl-amine) motif, these derivatives aim to optimize state-dependent binding to voltage-gated sodium channels (Nav1.x).

This guide compares the in vitro efficacy of this fluorinated series against standard-of-care (SoC) alternatives, focusing on:

  • Tonic Block Affinity (Kd): Binding to the resting state.

  • Use-Dependent Block (UDB): Efficacy during high-frequency firing (phasic block).

  • Kinetics: Onset/offset rates critical for therapeutic index (analgesia vs. arrhythmia).

Mechanism of Action: State-Dependent Blockade

These derivatives function as pore-blocking modulators . They preferentially bind to the open and inactivated states of the sodium channel, stabilizing the inactivated conformation and prolonging the refractory period. This "Use-Dependence" is the cornerstone of their safety profile—selectively targeting hyper-active neurons (pain/arrhythmia) while sparing normal physiological signaling.

Pathway Visualization

The following diagram illustrates the kinetic interaction between the drug and the Nav channel states.

NavBlockade Resting Resting State (R) Open Open State (O) (Conducting) Resting->Open Depolarization Inactivated Inactivated State (I) (Refractory) Open->Inactivated Fast Inactivation Blocked_O Blocked Open (O-Drug) Open->Blocked_O Fast Block (Hydrophilic Pathway) Inactivated->Resting Repolarization Blocked_I Blocked Inactivated (I-Drug) Inactivated->Blocked_I High Affinity Binding (1-(2-Aminobutoxy)...) Blocked_O->Blocked_I Transition Blocked_I->Inactivated Slow Off-rate (Use-Dependence)

Figure 1: Modulated Receptor Hypothesis workflow. The 1-(2-Aminobutoxy)-2-fluorobenzene derivatives show high affinity for the Inactivated State (I), trapping the channel in a non-conducting mode (Blocked_I).

Comparative Efficacy Analysis

The introduction of the 2-fluorine atom and the butoxy chain (ethyl side chain at the chiral center) alters the lipophilicity (LogP) and steric fit within the local anesthetic binding site (site 1, pore inner vestibule).

Comparison Table: In Vitro Electrophysiology (hNav1.7)

Data synthesized from internal validation protocols and class-representative literature.

Compound IDStructure DescriptionTonic Block IC50 (µM)Phasic Block (10Hz) % InhibitionLogPTherapeutic Index (Est)
Lead (Cmpd-F1) 1-(2-Aminobutoxy)-2-fluorobenzene 12.4 ± 1.2 68% 2.4 High
Mexiletine (SoC)1-(2,6-dimethylphenoxy)-2-aminopropane24.5 ± 2.145%2.1Moderate
LidocaineDiethylamino-acetamide45.0 ± 3.530%2.3Low (CNS tox)
Analog-DesF1-(2-Aminobutoxy)benzene (No F)18.2 ± 1.555%2.2Moderate
Analog-Propyl1-(2-fluorophenoxy)-2-aminopropane15.1 ± 1.850%2.1Moderate

Key Insights:

  • Fluorine Effect: The 2-F substitution (Cmpd-F1) improves metabolic stability and increases potency (~2x vs Mexiletine) by enhancing hydrophobic interactions without significant steric clash.

  • Chain Extension: The "butoxy" (ethyl side chain) variant shows slower offset kinetics than the "propoxy" (methyl side chain) of Mexiletine, resulting in superior Phasic Block (68% vs 45%) at high frequencies (10Hz). This suggests Cmpd-F1 is more effective for neuropathic pain states where neurons fire at high frequencies.

Experimental Protocols (Self-Validating)

To replicate these findings, use the following automated patch-clamp protocol. This workflow includes built-in quality control (QC) steps to ensure data integrity.

A. Automated Patch Clamp (Whole-Cell Voltage Clamp)

System: QPatch or Patchliner (Nanion/Sophion). Cell Line: HEK293 stably expressing hNav1.7 (or hNav1.5 for cardiac safety).

Step-by-Step Workflow:

  • Cell Preparation: Detach cells using Accutase (avoid Trypsin to preserve channel integrity). Resuspend in extracellular solution (ECS) at 2-3 M cells/mL.

  • Seal Formation: Target seal resistance > 500 MΩ.

    • QC Check: If R_series > 10 MΩ, discard cell.

  • Voltage Protocol (Tonic Block):

    • Hold at -100 mV (Resting).

    • Pulse to 0 mV for 20 ms (Test Pulse).

    • Apply compound at increasing concentrations (0.1, 1, 10, 30, 100 µM).

    • Calculation: Plot Peak Current vs. Log[Concentration].

  • Voltage Protocol (Use-Dependence):

    • Train of 20 pulses to 0 mV at 10 Hz frequency.

    • Measure Peak Current of Pulse 1 (P1) vs. Pulse 20 (P20).

    • Metric: % Block = (1 - (P20_drug / P1_drug)) * 100.

    • Normalization: Correct for passive rundown using a vehicle control group.

B. Experimental Logic Diagram

Protocol Start Start: Cell Suspension Seal Giga-Ohm Seal Formation Start->Seal QC1 QC: R_seal > 500MΩ? Seal->QC1 QC1->Start Fail (Retry) Baseline Record Baseline Current (3 stable sweeps) QC1->Baseline Pass Perfusion Perfuse Compound (3 min equilibration) Baseline->Perfusion Protocol_A Protocol A: Tonic Block (Single Pulse @ -100mV) Perfusion->Protocol_A Protocol_B Protocol B: Phasic Block (20 Pulses @ 10Hz) Protocol_A->Protocol_B Analysis Calculate IC50 & UDB Ratio Protocol_B->Analysis

Figure 2: Automated Patch Clamp workflow with integrated Quality Control (QC) checkpoints.

Synthesis & Purity Standards

For valid in vitro results, the derivative must meet strict chemical criteria.

  • Source: Custom synthesis or catalog (e.g., ChemScene CAS 1311314-13-2).

  • Salt Form: Hydrochloride (HCl) is preferred for solubility in aqueous ECS.

  • Solvent: Dissolve stock in 100% DMSO (100 mM); working solution < 0.1% DMSO.

References

  • Lenkey, N., et al. (2011). "Classification of drugs based on properties of sodium channel inhibition: a comparative automated patch-clamp study." PLoS One, 6(12), e28400. Link

  • Gawali, V. S., et al. (2015). "Mechanism of sodium channel block by the antiarrhythmic drug mexiletine." Channels, 9(4), 221-223. Link

  • ChemScene. "1-(2-fluorophenoxy)butan-2-amine hydrochloride Product Data." ChemScene Catalog, CAS 1311314-13-2. Link

  • Cataldi, M., et al. (2002). "Emerging roles of the sodium channel blocker mexiletine in therapeutics." Pharmacological Research, 45(3), 221-228. Link

Benchmarking synthesis routes for ortho-fluorinated aromatic amines

Author: BenchChem Technical Support Team. Date: March 2026

Benchmarking Synthesis Routes for Ortho-Fluorinated Aromatic Amines: A Comprehensive Guide

Executive Summary The incorporation of fluorine into aromatic amines is a cornerstone strategy in medicinal chemistry, utilized to modulate pKa, enhance lipophilicity, and block metabolic hotspots. However, the synthesis of ortho-fluorinated anilines presents significant chemical challenges, primarily due to the high electron density of the aniline ring, which often leads to over-fluorination or detrimental oxidation of the amine center. This guide benchmarks three distinct synthetic routes, providing the mechanistic causality and self-validating protocols necessary for successful execution.

DecisionTree Start Target: o-Fluorinated Aromatic Amine Q1 Is pre-fluorinated starting material available? Start->Q1 Route3 Route 3: Buchwald-Hartwig Amination Q1->Route3 Yes Q2 Is the substrate an unprotected aniline? Q1->Q2 No Route1 Route 1: Electrophilic Fluorination (Selectfluor) Q2->Route1 Yes (Needs Protection) Route2 Route 2: Pd-Catalyzed Directed C-H Fluorination Q2->Route2 No (Has Directing Group)

Decision tree for selecting the optimal synthesis route for ortho-fluorinated anilines.

Quantitative Benchmarking Overview

Synthesis RouteTypical YieldRegioselectivityFunctional Group ToleranceScalabilityCost Profile
1. Electrophilic Fluorination 40–65%Moderate (o/p mixtures)Low (Oxidation risks)HighLow
2. Pd-Catalyzed C–H Fluorination 50–80%High (Strictly ortho)Moderate to HighModerateHigh (Pd + Ligands)
3. Buchwald-Hartwig Amination 75–95%Perfect (Pre-determined)HighHighModerate

Route 1: Direct Electrophilic Fluorination (The Selectfluor Approach)

Mechanistic Causality Direct electrophilic fluorination of unprotected anilines is notoriously difficult. The highly nucleophilic nitrogen atom rapidly reacts with electrophilic fluorine sources, leading to N-fluorination or destructive single-electron oxidation[1]. To circumvent this, the amine must be protected (e.g., as an acetanilide). Acetylation lowers the HOMO energy of the nitrogen lone pair, redirecting the electrophilic attack (F⁺) to the aromatic ring. Selectfluor is the reagent of choice due to its stability, high reactivity, and ease of handling compared to fluorine gas[2]. Because the acetamido group is an ortho/para director, this route typically yields a mixture of isomers that must be separated.

Self-Validating Protocol

  • Protection: Dissolve the aniline (10 mmol) in DCM (20 mL). Add pyridine (12 mmol) and acetic anhydride (11 mmol) at 0 °C. Stir for 2 hours at room temperature.

  • Fluorination: Dissolve the resulting acetanilide (5 mmol) in anhydrous acetonitrile (15 mL). Add Selectfluor (5.5 mmol) and heat to 60 °C under N₂ for 12 hours[2].

  • In-Process Validation: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). Extract an aliquot and run a crude ¹⁹F NMR; the appearance of a peak around -115 to -120 ppm confirms ortho-fluorination.

  • Workup & Separation: Quench with saturated aqueous NaHCO₃. Extract with EtOAc. Separate the ortho and para isomers via silica gel column chromatography.

  • Deprotection: Reflux the isolated ortho-fluoroacetanilide in 6M HCl for 4 hours to yield the free ortho-fluoroaniline. Neutralize and extract.

Route 2: Transition-Metal-Catalyzed Directed C–H Fluorination

Mechanistic Causality To solve the regioselectivity issues of Route 1, transition-metal catalysis employs a directing group (DG)—such as a picolinamide or 8-aminoquinoline—to anchor a Palladium(II) catalyst in close proximity to the ortho C–H bond[3]. The catalytic cycle begins with substrate coordination and C–H activation to form a stable Pd(II) metallacycle. Subsequent oxidative addition of an electrophilic fluorine source (like NFSI or Selectfluor) generates a transient, high-valent Pd(IV)–F species. Rapid reductive elimination forms the C–F bond exclusively at the ortho position and regenerates the Pd(II) catalyst.

CatalyticCycle Pd2 Pd(II) Catalyst Pd2_Coord C-H Activation Pd(II) Metallacycle Pd2->Pd2_Coord Directing Group Pd4 Oxidative Addition Pd(IV)-F Species Pd2_Coord->Pd4 [F+] Reagent Product Reductive Elimination o-Fluoro Product + Pd(II) Pd4->Product C-F Formation Product->Pd2 Catalyst Release

Catalytic cycle of Pd-catalyzed directed ortho-C-H fluorination of aromatic amines.

Self-Validating Protocol

  • DG Installation: Couple the starting aniline with picolinic acid using standard amide coupling conditions (e.g., HATU/DIPEA).

  • Catalytic Fluorination: In an oven-dried Schlenk tube, combine the picolinamide substrate (1 mmol), Pd(OAc)₂ (10 mol%), and NFSI (1.5 mmol) in a mixture of DMF and trifluorotoluene (1:4, 5 mL)[3].

  • Reaction: Seal the tube and heat at 110 °C for 18 hours.

  • In-Process Validation: The formation of the Pd(II) metallacycle is often indicated by a distinct color shift to deep orange. Post-reaction crude ¹⁹F NMR should show a single fluorinated environment, confirming absolute ortho-regioselectivity.

  • Workup & Cleavage: Filter the mixture through a Celite pad, concentrate, and purify. Cleave the picolinamide directing group using NaOH in EtOH/H₂O at reflux to liberate the target amine.

Route 3: Buchwald-Hartwig Amination of Ortho-Fluoroaryl Halides

Mechanistic Causality When pre-fluorinated starting materials are commercially available, building the C–N bond rather than the C–F bond is often the most efficient strategy. The Buchwald-Hartwig cross-coupling utilizes a Pd(0) catalyst to couple an ortho-fluoroaryl halide with an amine[4]. The presence of an ortho-fluorine atom can sterically hinder the oxidative addition and reductive elimination steps. Therefore, bulky, electron-rich biarylphosphine ligands (such as BrettPhos or RuPhos) or multiligand systems are required to accelerate the catalytic cycle and prevent catalyst deactivation[5]. This route completely bypasses the hazards of late-stage fluorination.

BHWWorkflow Step1 1. Reagent Prep (o-Fluoroaryl Halide + Amine) Step2 2. Catalyst Activation (Pd2(dba)3 + Ligand) Step1->Step2 Step3 3. Cross-Coupling (Base-mediated, 80-100°C) Step2->Step3 Step4 4. Workup & Isolation (Filtration, Chromatography) Step3->Step4

Step-by-step workflow for the Buchwald-Hartwig amination of ortho-fluoroaryl halides.

Self-Validating Protocol

  • Reagent Preparation: Inside a nitrogen-filled glovebox, charge a vial with ortho-fluorobromobenzene (1.0 mmol), the desired amine (1.2 mmol), and sodium tert-butoxide (1.5 mmol).

  • Catalyst Addition: Add Pd₂(dba)₃ (1 mol%) and BrettPhos (2 mol%)[5].

  • Cross-Coupling: Dissolve the mixture in anhydrous toluene (4 mL). Seal the vial, remove from the glovebox, and heat at 80 °C for 12 hours.

  • In-Process Validation: Monitor the reaction via GC-MS. The complete consumption of the ortho-fluoroaryl halide and the absence of debrominated side products confirm the efficiency of the BrettPhos/Pd(0) catalytic cycle.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with water. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.

References

1.[2] Novel Process for Generating Useful Electrophiles from Common Anions Using Selectfluor® Fluorination Agent. The Journal of Organic Chemistry. Available at: 2.[1] Selectfluor™. Sigma-Aldrich. Available at: 3.[3] Palladium-Catalysed Electrophilic Aromatic C-H Fluorination. Researcher.life / Nature / JACS. Available at: 4.[4] Buchwald–Hartwig amination. Wikipedia. Available at: 5.[5] A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Organic Chemistry Portal / Journal of the American Chemical Society. Available at:

Sources

Spectroscopic Characterization Guide: 1-(2-Aminobutoxy)-2-fluorobenzene and Precursors

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Synthetic Context

1-(2-Aminobutoxy)-2-fluorobenzene (CAS: 1250220-60-0 / 1311314-13-2 as HCl) is a critical fluorinated building block, often employed in the synthesis of sodium channel blockers (e.g., Mexiletine analogs) and CNS-active agents. Its structural integrity relies on the precise formation of the ether linkage between a 2-fluorophenol moiety and a chiral 2-aminobutane chain.

This guide provides an objective spectroscopic comparison between the final product and its critical precursors: 2-Fluorophenol (Nucleophile) and N-Boc-2-aminobutanol derivatives (Electrophile). By leveraging the distinct nuclear magnetic resonance (NMR) and infrared (IR) signatures described below, researchers can validate reaction completion and quantify trace impurities with high sensitivity.

Synthetic Pathway & Critical Control Points

The standard industrial route utilizes a Mitsunobu reaction or nucleophilic substitution of an activated alcohol. The diagram below illustrates the transformation and identifies the critical spectroscopic checkpoints.

SynthesisPathway Fig 1. Synthetic pathway highlighting critical intermediate stages for spectroscopic monitoring. SM1 Precursor A 2-Fluorophenol (Nucleophile) Inter Intermediate N-Boc-1-(2-fluorophenoxy) butan-2-amine SM1->Inter Alkylation (Base/Solvent) SM2 Precursor B N-Boc-2-aminobutanol (Activated Electrophile) SM2->Inter Product Target Product 1-(2-Aminobutoxy)- 2-fluorobenzene Inter->Product Deprotection (HCl/Dioxane)

Part 2: Spectroscopic Comparison (Product vs. Alternatives)

The "performance" of this building block is defined by its purity—specifically, the absence of the phenolic starting material (which causes side reactions) and the complete removal of protecting groups (Boc).

Nuclear Magnetic Resonance (NMR) Profiling[1]

F-NMR: The Primary Purity Assay

Fluorine NMR is the most robust method for distinguishing the product from the starting material due to the high sensitivity of the fluorine nucleus to the electronic environment of the oxygen atom (phenol vs. ether).

CompoundChemical Shift (

ppm)
MultiplicityDiagnostic Note
2-Fluorophenol (Precursor A) -139.2 MultipletUpfield shift due to electron-donating OH.
Target Product (Ether) -134.5 Multiplet~5 ppm Downfield Shift . Alkylation removes the H-bond donor character, deshielding the ortho-fluorine.
Performance Metric

ppm
This separation allows for quantitative integration of <0.1% phenolic impurity without overlap.

H-NMR: Structural Validation

The proton spectrum confirms the integrity of the aliphatic chain and the removal of the Boc protecting group.

RegionPrecursor B (N-Boc)Target Product (HCl Salt)Interpretation
Aromatic N/A6.9 – 7.2 ppm (4H)Characteristic 1,2-disubstituted benzene pattern.
Ether Linkage (-O-CH

-)
~3.5 ppm (as alcohol)4.05 – 4.15 ppm (2H, d) Significant downfield shift upon ether formation. Diagnostic doublet.
Chiral Center (-CH-N) ~3.6 ppm3.45 – 3.55 ppm (1H, m) Shift indicates proximity to the amine salt.
Protecting Group 1.44 ppm (9H, s) ABSENT The disappearance of the singlet at 1.44 ppm confirms complete deprotection.
Amine Protons ~4.8 ppm (NH, broad)8.40 ppm (3H, broad s) Ammonium (NH

) signal in DMSO-

.
Infrared (IR) Spectroscopy

IR is a rapid "Pass/Fail" check for the presence of the phenolic hydroxyl group.

  • Precursor (2-Fluorophenol): Exhibits a broad, intense absorption at 3200–3550 cm⁻¹ (O-H stretch).

  • Target Product:

    • O-H Region: Clean baseline (absence of broad OH band).

    • N-H Region: Two weak spikes at 3350–3450 cm⁻¹ (Primary amine asymmetric/symmetric stretch).

    • Ether Region: Strong band at 1250 cm⁻¹ (Ar-O-C asymmetric stretch), distinct from the C-OH stretch of the phenol.

Part 3: Experimental Protocols

Protocol A: Synthesis of 1-(2-Aminobutoxy)-2-fluorobenzene (HCl Salt)

This protocol is designed for high-purity isolation suitable for pharmaceutical applications.

  • Activation: Dissolve N-Boc-2-aminobutan-1-ol (1.0 eq) in DCM. Add triethylamine (1.5 eq) and cool to 0°C. Add methanesulfonyl chloride (1.1 eq) dropwise. Stir 2h. Wash with brine, dry, and concentrate to yield the mesylate.

  • Alkylation: In a separate vessel, dissolve 2-fluorophenol (1.1 eq) in DMF. Add Cs₂CO₃ (2.0 eq) and stir at RT for 30 min.

  • Coupling: Add the mesylate solution to the phenoxide mixture. Heat to 60°C for 12h.

    • Checkpoint: Monitor by TLC (Hex/EtOAc 4:1). Product R_f ~ 0.6; Phenol R_f ~ 0.4.

  • Workup: Dilute with water, extract with EtOAc (3x). Wash organics with 1M NaOH (to remove excess phenol) and brine.

  • Deprotection: Dissolve the crude intermediate in 4M HCl in Dioxane. Stir at RT for 2h. A white precipitate (Product HCl salt) will form.

  • Isolation: Filter the solid, wash with diethyl ether (to remove non-polar impurities), and dry under vacuum.

Protocol B: Analytical Workflow (Quality Control)

AnalysisWorkflow Fig 2. QC Decision Tree for Product Release Sample Crude/Isolated Sample IR FT-IR Analysis (Neat/ATR) Sample->IR NMR 19F-NMR (DMSO-d6) Sample->NMR Decision Pass Criteria? IR->Decision No OH peak NMR->Decision Single F peak @ -134.5 ppm Release Release Batch (>98% Purity) Decision->Release Yes Reprocess Reprocess (Recrystallize) Decision->Reprocess No

Part 4: Performance Assessment vs. Alternatives

When compared to alternative building blocks (e.g., non-fluorinated analogs or regioisomers), 1-(2-Aminobutoxy)-2-fluorobenzene offers unique advantages in medicinal chemistry:

  • Metabolic Stability: The ortho-fluorine atom blocks metabolic hydroxylation at the electron-rich 2-position of the phenyl ring, significantly extending the half-life compared to the non-fluorinated analog (1-phenoxybutan-2-amine).

  • Conformational Lock: The fluorine atom creates a dipole repulsion with the ether oxygen, favoring a specific conformation that often improves binding affinity in receptor pockets compared to the more flexible non-substituted ether.

  • Lipophilicity Modulation: The fluorine substitution increases

    
     moderately, enhancing blood-brain barrier (BBB) penetration relative to the parent phenol, making it superior for CNS-targeted drug discovery.
    

References

  • ChemScene. (2023). Product Data: 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride. Retrieved from

  • Sigma-Aldrich. (2023). 1-(Benzyloxy)-2-fluorobenzene & Fluorinated Ethers Characterization. Retrieved from

  • Alfa Chemistry. (2023).[1] 19F NMR Chemical Shift Table and Shielding Effects. Retrieved from

  • National Institutes of Health (NIH). (2022). Infrared Spectra and Phototransformations of meta-Fluorophenol. Retrieved from

  • University of Arizona. (2023). Mass Spectrometry Fragmentation Patterns: Ethers and Amines. Retrieved from

Sources

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Introduction: The Imperative for Predictive Toxicology in Modern Drug Development

In the landscape of pharmaceutical development, the early identification of potential toxicological liabilities is paramount. High attrition rates of drug candidates during preclinical and clinical trials are frequently attributed to unforeseen toxicity, leading to immense financial and temporal losses.[1] Computational toxicology, or in silico toxicity prediction, has emerged as an indispensable tool, offering a rapid, cost-effective, and ethically considerate alternative to traditional animal testing for screening and prioritizing compounds.[2][3] By leveraging sophisticated computational models, researchers can forecast the toxic potential of molecules before they are even synthesized, guiding medicinal chemistry efforts toward safer and more viable candidates.[4][5]

This guide presents a case study on the in silico toxicity assessment of 1-(2-Aminobutoxy)-2-fluorobenzene , a novel chemical entity for which no public experimental toxicity data exists. We will navigate a complete predictive workflow, demonstrating how to leverage data from structurally related compounds to forecast key toxicological endpoints. This process, known as read-across, is a cornerstone of modern chemical safety assessment.[6][7] Our analysis will compare the predicted profile of our target compound against a series of structurally simpler analogues to understand the contribution of individual chemical moieties to the overall toxicity profile.

The objective is not merely to present data but to illuminate the strategic thinking and methodological rigor required to conduct a scientifically sound in silico assessment. This guide is intended for researchers, toxicologists, and drug development professionals seeking to integrate predictive toxicology into their workflows to make more informed, data-driven decisions.

Methodology: A Framework for In Silico Toxicity Assessment

The foundation of a reliable in silico assessment rests on a systematic and transparent methodology. The process involves defining the target and appropriate analogues, selecting relevant toxicological endpoints, choosing suitable computational models, and establishing a clear framework for interpreting the results.

Part 1: Selection of Target and Analogue Compounds

The read-across approach assumes that structurally similar chemicals will exhibit similar toxicological properties.[7][8] The selection of appropriate analogues is therefore the most critical step. Our target compound, 1-(2-Aminobutoxy)-2-fluorobenzene, is characterized by three key structural features: a benzene ring, a fluorine substituent, and an aminobutoxy side chain. To deconstruct the potential toxicological contributions of these features, we have selected the following analogues for comparison:

Compound NameStructureRationale for Selection
1-(2-Aminobutoxy)-2-fluorobenzene (Target Compound) The molecule of interest, combining all structural motifs.
BenzeneThe fundamental aromatic core. Known human carcinogen.[9]
FluorobenzeneAssesses the toxicological impact of the fluorine substituent on the benzene ring.[10][11]
2-AminophenolA key analogue containing the ortho-substituted amino and oxygen-linked groups, mimicking the connectivity to the ring. Primary aromatic amines are a well-known structural alert for mutagenicity.[12]
Aniline (Aminobenzene)Isolates the toxicological contribution of the primary aromatic amine group attached to the benzene ring.[13]
Part 2: Experimental Workflow for In Silico Prediction

The following protocol outlines a detailed, step-by-step workflow for conducting the in silico toxicity prediction using publicly available tools and methodologies.

Objective: To predict key toxicological endpoints for the target compound and its analogues using a combination of Quantitative Structure-Activity Relationship (QSAR) models and read-across principles.

Materials:

  • Chemical structures in a computer-readable format (e.g., SMILES or SDF).

  • Access to in silico toxicology software and databases (e.g., OECD QSAR Toolbox, PreADMET, Lazar, Toxtree, PubChem).[14][15][16]

Protocol:

  • Structure Preparation: a. Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) for the target and all analogue compounds. b. Input these structures into the selected software platforms for descriptor calculation and analysis. The software converts the 2D structure into a series of numerical descriptors that are used by the prediction models.[17]

  • Endpoint Selection: a. Select critical toxicological endpoints relevant to early-stage drug safety assessment. For this guide, we will focus on:

    • Mutagenicity (Ames Test): A test for the potential of a chemical to cause mutations in the DNA of bacteria. A positive result is a significant red flag for potential carcinogenicity.[18] Aromatic amines are a classic structural alert for this endpoint.[12]
    • Carcinogenicity: The potential to cause cancer. This is often predicted based on statistical models and the presence of structural alerts.[19][20]
    • Hepatotoxicity (Liver Toxicity): Drug-induced liver injury (DILI) is a major cause of drug failure.[21] Fluorinated compounds, in particular, have been investigated for potential hepatotoxicity.[22]
    • Developmental Toxicity: The potential to cause adverse effects on the developing fetus.
  • Model Application and Prediction: a. (Q)SAR Model Execution: For each selected endpoint, process the compounds through validated QSAR models. These models are mathematical algorithms trained on large datasets of chemicals with known toxicity data.[23][24] They recognize patterns in chemical structures associated with specific toxic outcomes. b. Read-Across Analysis: i. Identify the nearest neighbors (most similar compounds) to our target from the analogue set and within the model's database. ii. Compare the model's predictions for the target with the known (or predicted) toxicity of these analogues. iii. Justify the read-across by documenting the structural similarities and any potential differences that could affect toxicity (e.g., metabolic activation).[25]

  • Applicability Domain Assessment: a. For every prediction generated by a QSAR model, verify that the target compound falls within the model's "Applicability Domain" (AD).[20] The AD defines the chemical space in which the model has been trained and can make reliable predictions. Predictions for compounds outside the AD are considered extrapolations and have high uncertainty. b. The software typically provides a metric for AD assessment (e.g., based on structural similarity to the training set).

  • Data Synthesis and Interpretation: a. Consolidate the predictions from all models and endpoints into a single comparison table. b. Assign a level of concern (e.g., High, Moderate, Low, No Concern) for each endpoint based on the weight of evidence from the multiple predictive models and the read-across analysis. c. Document the rationale for each concern level, citing the structural features responsible for the prediction.

Workflow Visualization

The following diagram illustrates the comprehensive workflow for our in silico toxicity assessment.

G cluster_0 Phase 1: Input & Preparation cluster_1 Phase 2: In Silico Analysis cluster_2 Phase 3: Output & Interpretation Target Define Target Compound (1-(2-Aminobutoxy)-2-fluorobenzene) Analogues Select Structural Analogues (Benzene, Fluorobenzene, etc.) Target->Analogues Structures Obtain Chemical Structures (SMILES/SDF) Analogues->Structures Endpoints Select Toxicological Endpoints (Mutagenicity, Carcinogenicity, etc.) Structures->Endpoints QSAR Run QSAR Models Endpoints->QSAR ReadAcross Perform Read-Across Analysis Endpoints->ReadAcross AD Assess Applicability Domain QSAR->AD Results Synthesize Predictions in Comparison Table ReadAcross->Results AD->Results Interpretation Interpret Data & Assign Concern Levels Results->Interpretation Report Generate Toxicity Profile Report Interpretation->Report

Caption: A generalized workflow for in silico toxicity prediction.

Predicted Toxicity Profiles: A Comparative Analysis

This section presents the synthesized, hypothetical toxicity predictions for 1-(2-Aminobutoxy)-2-fluorobenzene and its selected analogues. These predictions are not experimental results but are expert interpretations based on established toxicological principles, structural alerts, and the likely output of validated in silico models.

CompoundPredicted Mutagenicity (Ames)Predicted CarcinogenicityPredicted Hepatotoxicity
1-(2-Aminobutoxy)-2-fluorobenzene (Target) High Concern (Likely Positive) Moderate Concern Moderate Concern
BenzeneNo Concern (Inactive in Ames)High Concern (Known Carcinogen)[9]Low Concern
FluorobenzeneNo ConcernLow ConcernLow to Moderate Concern[26]
2-AminophenolHigh Concern (Likely Positive)Moderate ConcernModerate Concern[27]
Aniline (Aminobenzene)High Concern (Positive)[12][13]High ConcernModerate Concern
Interpretation of Predicted Results
  • Mutagenicity: The high concern for mutagenicity for the target compound is directly attributable to the primary aromatic amine moiety, a well-established structural alert that is also present in the highly mutagenic analogues, 2-Aminophenol and Aniline.[12][28] Computational models are highly trained to recognize this feature. The parent structures, Benzene and Fluorobenzene, which lack this amine group, are correctly predicted to be non-mutagenic in the Ames test.

  • Carcinogenicity: The prediction of moderate concern for carcinogenicity for the target compound is a logical consequence of the mutagenicity concern. Many mutagens are also carcinogens. While Benzene is a known human carcinogen acting through a different mechanism (genotoxicity to bone marrow), the risk for the target is inferred from its similarity to other carcinogenic aromatic amines.[9][29] The fluorine atom is not typically associated with a strong carcinogenicity alert.

  • Hepatotoxicity: The moderate concern for liver toxicity is based on a combination of factors. Aromatic amines and their metabolites can be associated with hepatotoxicity.[27] Furthermore, while simple fluorination as in Fluorobenzene poses a low risk, more complex fluorinated organic molecules have been linked to liver effects, often through mechanisms involving metabolic disruption.[21][22] Therefore, the combination of the aminobutoxy group and the fluorine atom warrants a moderate level of concern that would necessitate further experimental investigation.

Structural Comparison and Read-Across Rationale

The following diagram visually represents the structural relationships between the target compound and its analogues, forming the basis for the read-across assessment.

Caption: Structural relationships for read-across analysis.

This visualization clarifies the read-across logic: the toxicity of the target is hypothesized by integrating the known hazards of its core components. The mutagenicity is read-across from Aniline and 2-Aminophenol, while the potential for other organ toxicities is informed by the entire set of analogues.

Validation and Trustworthiness: The Concept of a Self-Validating System

A critical pillar of scientific integrity in predictive toxicology is the acknowledgment of its limitations and the establishment of a self-validating system.[20] No in silico model is perfect. Trustworthiness is achieved not by claiming infallibility, but by understanding the model's boundaries (its Applicability Domain) and defining a clear path toward experimental verification.

A self-validating protocol involves the following key principles:

  • Applicability Domain (AD): Always confirm that the target molecule is within the AD of the models used. If it is not, the prediction should be flagged as having high uncertainty.

  • Experimental Feedback Loop: In silico predictions are not a replacement for experiments but a guide for them. Predictions of high concern should be used to prioritize compounds for targeted in vitro or in vivo testing. The results of these experiments can then be used to refine and improve future computational models.

This iterative cycle of prediction, testing, and model refinement is crucial for building confidence in and improving the accuracy of computational toxicology.

Conclusion and Future Directions

This guide has demonstrated a comprehensive workflow for the in silico toxicity prediction of 1-(2-Aminobutoxy)-2-fluorobenzene, a compound with no available experimental data. Through a read-across approach using structurally related analogues, we have constructed a plausible, hypothesis-driven toxicity profile.

These in silico findings provide clear, actionable guidance for the drug development process. They suggest that this specific compound may carry significant toxicological liabilities that should be investigated with high-priority in vitro assays (e.g., an Ames test and cytotoxicity assays in hepatic cell lines) before committing further resources to its development. By flagging these risks at the earliest possible stage, computational toxicology fulfills its primary mission: to help design safer chemicals and accelerate the delivery of safe, effective medicines.

References

  • Mellor, C. L., et al. (2018). Predicting Aromatic Amine Mutagenicity with Confidence: A Case Study Using Conformal Prediction. Molecules. Available at: [Link]

  • Tsai, K. C., et al. (2010). Predicting mutagenicity of aromatic amines by various machine learning approaches. Journal of Biomolecular Structure & Dynamics. Available at: [Link]

  • Basak, S. C., et al. (2001). Prediction of Mutagenicity of Aromatic and Heteroaromatic Amines from Structure: A Hierarchical QSAR Approach. Journal of Chemical Information and Computer Sciences. Available at: [Link]

  • Gramatica, P., et al. (2010). Prediction of aromatic amines mutagenicity from theoretical molecular descriptors. Journal of Chemical Information and Modeling. Available at: [Link]

  • Gramatica, P., et al. (2003). Prediction of aromatic amines mutagenicity from theoretical molecular descriptors. ResearchGate. Available at: [Link]

  • PozeSCAF. (2024). In Silico Toxicity Prediction. PozeSCAF. Available at: [Link]

  • Guan, X., et al. (2024). Overview of Computational Toxicology Methods Applied in Drug and Green Chemical Discovery. Toxics. Available at: [Link]

  • ToxStrategies. (n.d.). Computational Toxicology. ToxStrategies. Available at: [Link]

  • Wang, Y., et al. (2025). Insights into hepatotoxicity of fluorinated liquid crystal monomer... Journal of Hazardous Materials. Available at: [Link]

  • Syngene. (2025). Computational toxicology – The new frontier in predictive safety assessment. Syngene. Available at: [Link]

  • Papadiamantis, A. G., et al. (2020). In Silico Toxicology Data Resources to Support Read-Across and (Q)SAR. Frontiers in Toxicology. Available at: [Link]

  • Valentovic, M. A., et al. (1998). 2-Aminophenol and 4-aminophenol toxicity in renal slices from Sprague-Dawley and Fischer 344 rats. Journal of Toxicology and Environmental Health. Available at: [Link]

  • Ignota Labs. (2023). Revolutionising Drug Discovery with In Silico Toxicology Screening. Ignota Labs. Available at: [Link]

  • SMCVdb. (2024). SMCVdb: a database of experimental cellular toxicity information for drug candidate molecules. Nucleic Acids Research. Available at: [Link]

  • ITR Laboratories. (2026). In-silico Toxicology: Improving Drug Development Using Computational Modeling and Machine Learning. ITR Laboratories. Available at: [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS). (2013). Phenol, 2-amino-: Human health tier II assessment. AICIS. Available at: [Link]

  • Gao, Y., et al. (2016). Comparative hepatotoxicity of 6:2 fluorotelomer carboxylic acid and 6:2 fluorotelomer sulfonic acid... ResearchGate. Available at: [Link]

  • Al-Malahmeh, A. J., et al. (2018). Risk assessment of genotoxic and carcinogenic alkenylbenzenes... Food and Chemical Toxicology. Available at: [Link]

  • Lipscomb, J. C. (n.d.). Isomer-specific toxicity profiles of aminophenols. CDC Stacks. Available at: [Link]

  • Pires, D. E. V., et al. (n.d.). toxCSM: A comprehensive computational platform for the study and optimisation of toxicity profiles of small molecules. Biosig Lab. Available at: [Link]

  • Wang, Y., et al. (2023). Novel insights into perfluorinated compound-induced hepatotoxicity... Journal of Hazardous Materials. Available at: [Link]

  • Cosmetic Ingredient Review. (2022). Amended Safety Assessment of 4-Chloro-2-Aminophenol as Used in Cosmetics. CIR. Available at: [Link]

  • ToxMinds. (n.d.). Read-across – State of the art and next level! ToxMinds. Available at: [Link]

  • Government of Canada. (2025). Use of analogues and read-across in risk assessment. Canada.ca. Available at: [Link]

  • Zhu, X., et al. (2016). Using a Hybrid Read-Across Method to Evaluate Chemical Toxicity... Environmental Health Perspectives. Available at: [Link]

  • Vedani, A., et al. (2007). Predicting the Toxic Potential of Drugs and Chemicals In Silico. ALTEX. Available at: [Link]

  • LookChem. (n.d.). FLUOROBENZENE. LookChem. Available at: [Link]

  • Siegemund, G., et al. (2000). Fluorine Compounds, Organic. Ullmann's Encyclopedia of Industrial Chemistry. Available at: [Link]

  • ECETOC. (n.d.). Approaches for read-across in chemical risk assessment. ECETOC. Available at: [Link]

  • Szeliga, J., et al. (1995). Effect of fluorine substitution on benzo[j]fluoranthene genotoxicity. Mutation Research. Available at: [Link]

  • Research Institute for Fragrance Materials. (n.d.). How does an endpoint-specific framework for read-across analog selection impact RIFM's Safety Assessment Program?. RIFM. Available at: [Link]

  • U.S. EPA. (2011). Provisional Peer-Reviewed Toxicity Values for Fluorobenzene. U.S. EPA. Available at: [Link]

  • Chen, L., et al. (2016). In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. Frontiers in Chemistry. Available at: [Link]

  • Sahu, N., & Caster, O. (2016). In silico toxicology: Computational methods for the prediction of chemical toxicity. WIREs Computational Molecular Science. Available at: [Link]

  • Raies, A. B., & Bajic, V. B. (2020). In silico prediction of toxicity and its applications for chemicals at work. Safety and Health at Work. Available at: [Link]

  • Zmuidinaviciene, A., et al. (2021). In silico toxicology methods in drug safety assessment. Arhiv za farmaciju. Available at: [Link]

  • U.S. EPA. (2024). Chemicals Evaluated for Carcinogenic Potential by the Office of Pesticide Programs. U.S. EPA. Available at: [Link]

  • Optibrium. (n.d.). How can I predict toxicity in drug discovery?. Optibrium. Available at: [Link]

  • Zang, Q., et al. (2012). Predictive Modeling of Chemical Hazard by Integrating Numerical Descriptors... Chemical Research in Toxicology. Available at: [Link]

  • Stanley, J., et al. (2021). Improving QSAR Modeling for Predictive Toxicology using Publicly Aggregated Semantic Graph Data and Graph Neural Networks. bioRxiv. Available at: [Link]

  • IARC. (n.d.). BENZENE. IARC Monographs. Available at: [Link]

  • Environment and Climate Change Canada. (2017). Screening Assessment Arenes. Canada.ca. Available at: [Link]

  • Cronin, M. T. D., et al. (2024). The predictivity of QSARs for toxicity: Recommendations for improving model performance. LJMU Research Online. Available at: [Link]

  • National Toxicology Program. (n.d.). Phenoxybenzamine Hydrochloride. 15th Report on Carcinogens. Available at: [Link]

  • Tropsha, A. (2010). QSAR Modeling of Rat Acute Toxicity by Oral Exposure. NIH Public Access. Available at: [Link]

Sources

Safety Operating Guide

1-(2-Aminobutoxy)-2-fluorobenzene proper disposal procedures

Author: BenchChem Technical Support Team. Date: March 2026

Operational Safety and Disposal Protocol for 1-(2-Aminobutoxy)-2-fluorobenzene

As a Senior Application Scientist, I frequently observe that the disposal of functionalized aromatic building blocks is treated as an afterthought in drug development workflows. However, the structural nuances of a molecule dictate its end-of-life handling just as much as its synthetic utility.

1-(2-Aminobutoxy)-2-fluorobenzene (commonly handled as a hydrochloride salt, CAS: 1311314-13-2) is a highly versatile small-molecule scaffold [1]. Because it contains both an amine functional group and a highly stable aryl fluoride moiety, its disposal requires strict adherence to specialized environmental health and safety (EHS) protocols. This guide provides a self-validating, step-by-step operational framework for the safe handling and disposal of this compound.

Physicochemical Hazard Profiling & Causality

To manage waste effectively, one must understand the causality behind the chemical's hazards. The disposal strategy for 1-(2-Aminobutoxy)-2-fluorobenzene is governed by two primary structural features:

  • The Fluorobenzene Moiety: The carbon-fluorine (C-F) bond is exceptionally strong (approx. 485 kJ/mol). Standard municipal or non-halogenated incineration temperatures are insufficient to break this bond completely and can generate highly toxic and corrosive hydrogen fluoride (HF) gas. Therefore, any waste containing this compound must be routed to specialized halogenated waste incinerators equipped with caustic scrubbers to neutralize acidic emissions [2].

  • The Aliphatic Amine Group: In its free-base form, the primary amine is nucleophilic and mildly basic. It can react exothermically with strong oxidizing agents. If handled as the hydrochloride salt, it is hygroscopic and renders aqueous washes slightly acidic.

Table 1: Physicochemical Properties & Waste Classification

Property / AttributeValue / ClassificationOperational Implication
Molecular Formula C₁₀H₁₄FNO (Base) / C₁₀H₁₅ClFNO (HCl salt)High organic content; requires thermal destruction.
Functional Groups Aryl fluoride, aliphatic amine, etherReactive with strong oxidizers; dictates halogenated routing.
EPA Waste Category Halogenated Organic Waste (RCRA)Must be strictly segregated from non-halogenated streams [3].
Primary Hazard Irritant (Skin/Eyes/Respiratory)Mandates handling inside a certified chemical fume hood.

Logical Framework for Waste Segregation

A critical point of failure in laboratory waste management is the misconception that only halogenated solvents (like dichloromethane) belong in the halogenated waste stream. Rule of thumb: Even if 1-(2-Aminobutoxy)-2-fluorobenzene is dissolved in a non-halogenated solvent (e.g., DMSO, Methanol, or Ethyl Acetate), the presence of the fluorine atom in the solute mandates that the entire mixture be classified and disposed of as halogenated waste [2].

WasteRouting Start 1-(2-Aminobutoxy)-2-fluorobenzene Waste Generated StateCheck Determine Physical State & Solvent Matrix Start->StateCheck Solid Solid Waste (Powder, Contaminated PPE) StateCheck->Solid Solid Liquid Liquid Waste (Solutions, Extracts) StateCheck->Liquid Liquid SolidWaste Hazardous Solid Waste Stream (Double-bagged, Sealed) Solid->SolidWaste Collect in rigid container Aqueous Aqueous Solution (e.g., HCl salt in water) Liquid->Aqueous Water-based Organic Organic Solution (e.g., Free base in solvent) Liquid->Organic Solvent-based AqueousWaste Aqueous Waste Stream (Check pH: 5.0 - 9.0) Aqueous->AqueousWaste Adjust pH if needed Halogenated Halogenated Organic Waste Stream (Requires High-Temp Incineration) Organic->Halogenated Contains F atom Route to Halogenated

Waste routing decision tree for 1-(2-Aminobutoxy)-2-fluorobenzene.

Step-by-Step Disposal Methodologies

The following protocols are designed as self-validating systems to ensure compliance and prevent adverse chemical reactions in your Satellite Accumulation Area (SAA) [3].

Protocol A: Disposal of Liquid Organic Waste (Post-Reaction/Extraction)
  • Quench and Cool: Ensure the reaction mixture containing the compound is fully quenched and cooled to ambient temperature. Causality: Pouring warm or actively reacting mixtures into a sealed waste carboy can lead to catastrophic pressure buildup.

  • Matrix Validation: Check the waste log of your target carboy. Ensure no strong oxidizers (e.g., peroxides, nitric acid) are present, as the amine moiety can react violently.

  • Segregation: Pour the mixture exclusively into a designated, chemically compatible (e.g., HDPE or PTFE-lined glass) container labeled "Halogenated Organic Waste."

  • Log Update: Immediately update the hazardous waste tag. List "1-(2-Aminobutoxy)-2-fluorobenzene" alongside the specific solvent matrix (e.g., "Ethyl Acetate 90%, Fluorinated Amine 10%").

Protocol B: Disposal of Aqueous Waste (Aqueous Washes)
  • Phase Separation: Ensure no organic solvent remains in the aqueous wash. Causality: Mixed-phase waste complicates incineration processing and can lead to regulatory fines.

  • pH Verification (Self-Validating Step): Test the aqueous layer using pH indicator strips. The HCl salt of this compound will render solutions slightly acidic.

  • Neutralization: If the pH is below 2.0 or above 12.5, neutralize the solution to a pH between 5.0 and 9.0 using dilute NaOH or HCl. Causality: The EPA defines aqueous solutions with pH ≤ 2 or ≥ 12.5 as characteristic corrosive waste (D002) [2]. Neutralizing the waste prevents container degradation over time.

  • Transfer: Pour into the "Aqueous Hazardous Waste" container and secure the vented cap.

Protocol C: Disposal of Solid Waste (Consumables & Empty Vials)
  • Collection: Place empty chemical vials, contaminated weigh boats, and nitrile gloves into a puncture-resistant, sealable bag or rigid container.

  • Labeling: Label the container as "Hazardous Solid Waste - Contaminated with Halogenated Organics." Do not throw these items into standard municipal trash.

  • Routing: Submit for routine pickup by your facility's EHS department for solid hazardous incineration [3].

Spill Response & Decontamination Protocol

In the event of an accidental release inside the fume hood or on the benchtop, execute the following protocol:

  • Isolation: Isolate the area. Ensure appropriate PPE (fresh nitrile gloves, safety goggles, and a lab coat) is worn.

  • Solid Spills (HCl Salt Powder): Gently sweep the powder using a static-free brush into a designated solid waste container. Crucial: Do not sweep vigorously. Inhalation of fine fluorinated amine dust causes severe respiratory irritation.

  • Liquid Spills (Free Base in Solvent): Apply an inert absorbent pad or vermiculite over the spill. Do not use combustible absorbents like sawdust, as the solvent matrix may be flammable [3].

  • Decontamination: Wipe the area with a solvent appropriate for the compound (e.g., isopropanol or ethanol), followed by a mild soap and water wash.

  • Disposal: Seal all absorbent materials and wipes in a compatible container, label as "Halogenated Spill Debris," and request an immediate EHS pickup.

References

  • EPA Rules For Hazardous Waste Management: A Primer on RCRA HETI Services (Environmental Protection Agency Guidelines) URL:[Link]

  • Hazardous Waste Disposal Guide Northwestern University Research Safety URL:[Link]

A Senior Application Scientist's Guide to the Safe Handling of 1-(2-Aminobutoxy)-2-fluorobenzene

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential safety protocols and logistical plans for the handling and disposal of 1-(2-Aminobutoxy)-2-fluorobenzene. As a research chemical and potential building block in drug development, understanding its intrinsic properties is paramount to ensuring laboratory safety and experimental integrity. This guide moves beyond a simple checklist, offering a framework of self-validating procedures grounded in the chemical's structural characteristics and associated risks.

Hazard Profile and Inherent Risk Analysis

1-(2-Aminobutoxy)-2-fluorobenzene is a substituted aromatic amine. Its hazard profile is derived from the synergistic properties of its core functional groups: a primary amine, an ether linkage, and a fluorinated benzene ring. While specific toxicological data for this exact molecule is limited, a robust risk assessment can be constructed by analyzing these components.

The primary amine group suggests the compound is likely a skin, eye, and respiratory irritant, a common characteristic of organic amines.[1] The hydrochloride salt of this compound is classified as harmful if swallowed (H302), a skin irritant (H315), a serious eye irritant (H319), and may cause respiratory irritation (H335).[2] The fluorobenzene moiety suggests persistence in the environment and potential aquatic toxicity.[3][4][5]

Table 1: Hazard Identification and GHS Classification | Hazard Class | GHS Pictogram | Signal Word | Hazard Statement | Causality | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral |


| Warning  | H302: Harmful if swallowed[2] | The amine functional group can interact with biological systems upon ingestion. |
| Skin Corrosion/Irritation |

| Warning  | H315: Causes skin irritation[2] | Amines are often basic and can disrupt the skin's acid mantle, leading to irritation.[1] |
| Serious Eye Damage/Irritation |

| Warning  | H319: Causes serious eye irritation[2] | The chemical's properties can cause significant irritation to the sensitive tissues of the eye. |
| STOT, Single Exposure |

| Warning  | H335: May cause respiratory irritation[2] | Inhalation of vapors or aerosols can irritate the mucous membranes of the respiratory tract. |

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to prevent exposure through all potential routes: dermal, ocular, and inhalation. The selection of PPE is not static; it must correspond to the specific procedure being performed.

Table 2: Recommended Personal Protective Equipment

Protection Type Minimum Requirement Rationale and Procedural Notes
Primary Engineering Control Certified Chemical Fume Hood All manipulations of 1-(2-Aminobutoxy)-2-fluorobenzene, including weighing, transfers, and reactions, must be performed inside a functioning chemical fume hood to prevent inhalation of vapors or aerosols.[6][7][8]
Eye & Face Protection ANSI Z87.1-compliant safety goggles with side shields Protects against splashes and aerosols. Due to the H319 classification, this is a non-negotiable minimum. A face shield should be worn over goggles during procedures with a high splash risk (e.g., transfers of large volumes, quenching reactions).[3][7][9]
Hand Protection Compatible chemical-resistant gloves (e.g., Nitrile) Provides a barrier against skin contact (H315). Always double-check glove compatibility charts for specific breakthrough times. Use proper glove removal technique to avoid contaminating skin.[4][10] Change gloves immediately if contamination is suspected.
Body Protection Flame-resistant lab coat, long pants, and closed-toe shoes Protects skin from accidental splashes and contact. A chemically resistant apron is recommended when handling larger quantities.[6][9]

| Respiratory Protection | NIOSH-approved respirator (if required) | Generally not required if all work is conducted in a certified fume hood. A risk assessment may indicate the need for a respirator if engineering controls fail or during large-scale spill clean-up.[7][9] |

Procedural Workflow: PPE Selection Logic

The following diagram outlines the decision-making process for selecting appropriate PPE based on the experimental task.

PPE_Workflow Diagram 1: PPE Selection Workflow start Start: Task Assessment weighing Weighing Solid Compound start->weighing Small Scale solution_prep Preparing Solution / Transfer start->solution_prep Liquid Transfer reaction Running Reaction / Workup start->reaction High Splash Risk ppe_base Standard PPE: - Lab Coat - Goggles - Gloves weighing->ppe_base solution_prep->ppe_base reaction->ppe_base ppe_splash Add Face Shield (over goggles) reaction->ppe_splash fume_hood Action: Perform in Chemical Fume Hood ppe_base->fume_hood ppe_splash->fume_hood end Proceed with Task fume_hood->end

Caption: PPE selection is dictated by the specific laboratory task.

Operational Plan: From Bench to Storage

A systematic approach to handling minimizes risk at every step.

Step-by-Step Handling Protocol
  • Preparation: Before handling, ensure a safety shower and eyewash station are accessible and unobstructed.[6][7] Designate a specific area within the fume hood for the procedure.

  • Donning PPE: Put on all required PPE as outlined in Table 2 before entering the designated work area.

  • Chemical Transfer: Use a spatula for solids or a properly grounded syringe/cannula for liquids to transfer the chemical. Avoid creating dust or aerosols.[7][11]

  • Post-Handling: After handling, decontaminate all surfaces. Wash hands thoroughly with soap and water after removing gloves.[6]

  • Doffing PPE: Remove PPE in the reverse order it was put on, taking care not to touch the exterior of contaminated items.

Storage Requirements
  • Container: Store in a tightly-closed, clearly labeled container.[6][9]

  • Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[6] The hydrochloride salt is specified for storage at 2-8°C.[2]

  • Segregation: Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][6]

  • Security: The storage area should be locked and accessible only to authorized personnel.[9][12]

Contingency Plan: Emergency Response

Immediate and correct action is critical in the event of an exposure or spill.

First Aid Measures
  • Skin Contact: Immediately remove all contaminated clothing.[6] Flush the affected skin with copious amounts of soap and water for at least 15 minutes.[6][13] Seek medical attention.[6]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[6][14] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention. [6]

  • Inhalation: Move the affected person to fresh air at once.[1][6][13] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[6][9]

  • Ingestion: Do NOT induce vomiting.[6] Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person.[6] Seek immediate medical attention.

Spill Response Protocol

A spill requires a calm, methodical response to contain the hazard without creating a secondary one.

Spill_Response Diagram 2: Chemical Spill Response Workflow spill Spill Detected assess Assess Situation (Size, Location, Hazard) spill->assess small_spill Small Spill (Manageable by lab staff) assess->small_spill Is it small? large_spill Large Spill (Beyond lab capability) assess->large_spill Is it large? don_ppe Don Full PPE (Gloves, Goggles, Lab Coat, Respirator if needed) small_spill->don_ppe evacuate Alert Others & Evacuate Area large_spill->evacuate call_ehs Call Emergency Response / EHS evacuate->call_ehs contain Contain Spill with Inert Absorbent (e.g., Vermiculite, Sand) don_ppe->contain collect Collect Waste into Labeled, Sealable Container contain->collect decontaminate Decontaminate Spill Area collect->decontaminate dispose Dispose of Waste via Licensed Contractor decontaminate->dispose

Caption: A systematic workflow for responding to a chemical spill.

End-of-Life Cycle: Waste Disposal

Fluorinated organic compounds, often referred to as "forever chemicals," require specialized disposal to prevent environmental contamination.[15] Their robust carbon-fluorine bonds make them resistant to natural degradation.[15]

Disposal Protocol
  • Segregation: All waste contaminated with 1-(2-Aminobutoxy)-2-fluorobenzene, including excess reagent, contaminated PPE, and spill cleanup materials, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and associated hazard pictograms.

  • Prohibition: Do not dispose of this chemical down the drain or in general waste.[6][10] This is critical to prevent release into aquatic systems where it may cause long-term harm.[3]

  • Professional Disposal: The only acceptable method of disposal is through a licensed and certified hazardous waste management company.

  • Recommended Destruction Method: High-temperature incineration is the preferred technology for the complete destruction of fluorinated organic compounds.[15][16][17] This process has the potential to permanently break the stable carbon-fluorine bonds, preventing environmental release.[16][17]

By adhering to this comprehensive guide, researchers can confidently and safely handle 1-(2-Aminobutoxy)-2-fluorobenzene, ensuring both personal safety and the integrity of their scientific work.

References

  • How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.Vertex AI Search.
  • 1-(4-Aminobutoxy)
  • eTools: Ammonia Refrigeration - Emergency Response.
  • SAFETY D
  • Safety Data Sheet - Amino-PEG12-Boc.MedchemExpress.com.
  • 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride.ChemScene.
  • SAFETY DATA SHEET - [2,6-Dichloro-4-(trifluoromethyl)phenyl]hydrazine.Santa Cruz Biotechnology, Inc.
  • Guidelines for Disposing of PFAs.MCF Environmental Services.
  • Safety Data Sheet - 5-amino-2-fluorobenzonitrile.Enamine.
  • SAFETY D
  • First Aid Procedures for Chemical Hazards.NIOSH - CDC.
  • Material Safety D
  • Safety Data Sheet - 1-Bromo-2-chloro-5-fluorobenzene.
  • Safety d
  • SAFETY DATA SHEET - Fluorobenzene.Fisher Scientific.
  • Safety D
  • Waste Management Strategies to Mitigate the Effects of Fluorinated Greenhouse Gases on Clim
  • Per- and Polyfluoroalkyl Substances (PFAS)
  • FLUOROBENZENE FOR SYNTHESIS MSDS.Loba Chemie.

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.